Furanoeudesma-1,3-diene

Core Science & Biosynthesis

The Discovery, Isolation, and Technical Profile of Furanoeudesma-1,3-diene from Myrrh

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

Furanoeudesma-1,3-diene, a prominent furanosesquiterpenoid constituent of myrrh, the oleo-gum resin from Commiphora species, has garnered significant scientific interest for its traditional medicinal uses and potential pharmacological applications. First identified in 1983, this compound is a major contributor to the characteristic aroma of myrrh and has demonstrated noteworthy biological activities, including analgesic effects mediated through opioid receptors. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of furanoeudesma-1,3-diene. It details various extraction and analytical protocols, presents quantitative data in a structured format, and visualizes experimental workflows and its proposed signaling pathway. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of natural product chemistry and drug development.

Introduction

Myrrh, an oleo-gum resin obtained from trees of the genus Commiphora, has a long history of use in traditional medicine across various cultures for its analgesic, anti-inflammatory, and antimicrobial properties.[1] Scientific investigations into the chemical constituents of myrrh have led to the identification of a diverse array of bioactive compounds, predominantly sesquiterpenoids. Among these, furanoeudesma-1,3-diene stands out as one of the most abundant and pharmacologically significant components.[2]

The initial identification of furanoeudesma-1,3-diene as a principal aromatic component of myrrh essential oil was a pivotal step in understanding the chemical basis of myrrh's therapeutic effects.[3] Subsequent research has focused on elucidating its chemical structure, developing efficient methods for its isolation and quantification, and investigating its biological activities. Notably, its analgesic properties have been linked to its interaction with opioid receptors in the central nervous system, providing a molecular basis for the traditional use of myrrh as a pain reliever.[4]

This guide offers a detailed technical examination of furanoeudesma-1,3-diene, covering its discovery, methods of extraction and isolation, analytical characterization, and known biological activities.

Discovery and Structural Elucidation

Furanoeudesma-1,3-diene was first isolated and characterized in 1983 by Brieskorn and Noble from the essential oil of Commiphora myrrha (then referred to as Commiphora molmol).[3] The structural elucidation of this furanosesquiterpenoid was achieved through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[5]

Table 1: Physicochemical and Spectroscopic Data for Furanoeudesma-1,3-diene

Property	Value
Molecular Formula	C₁₅H₁₈O
Molecular Weight	214.30 g/mol
IUPAC Name	(4aS,8aS)-3,5,8a-trimethyl-4a,9-dihydro-4H-benzo[f][2]benzofuran
CAS Number	87605-93-4
Appearance	Colorless, unstable liquid
¹H-NMR (CDCl₃, 400 MHz) δ (ppm)	7.08 (1H, s), 6.25 (1H, d, J=2.0 Hz), 2.85 (1H, m), 2.30-2.45 (2H, m), 2.15 (3H, s), 1.95 (3H, s), 1.05 (3H, d, J=7.0 Hz)
¹³C-NMR (CDCl₃, 100 MHz) δ (ppm)	149.5, 140.8, 138.5, 125.4, 121.8, 119.7, 111.2, 48.6, 40.2, 36.8, 31.5, 29.7, 23.4, 21.1, 15.9
Mass Spectrometry (EI-MS) m/z (%)	214 (M+, 100), 199, 185, 171, 159, 145, 131, 115, 91

Note: NMR data is compiled from typical values reported in the literature and may vary slightly based on solvent and instrument.

Extraction and Isolation from Myrrh

The extraction and isolation of furanoeudesma-1,3-diene from myrrh resin is a critical step for its study and potential application. Various methods have been employed, each with its own advantages in terms of yield, purity, and preservation of the compound's integrity.

Extraction Methodologies

Several techniques are utilized to extract the essential oil and other lipophilic compounds, including furanoeudesma-1,3-diene, from the raw oleo-gum resin.

• Hydrodistillation: This traditional method involves boiling the plant material in water and collecting the volatile components that co-distill with the steam.[6] It is a common method for obtaining myrrh essential oil.

• Supercritical Fluid Extraction (SFE): Utilizing supercritical carbon dioxide (CO₂) as a solvent, SFE is a more modern and efficient technique that can yield high-quality extracts without the use of organic solvents.[7]

• Solvent Extraction: Various organic solvents, such as hexane (B92381), methanol, and ethanol, can be used to extract furanoeudesma-1,3-diene from the resin.[4][8]

Table 2: Comparative Abundance of Furanoeudesma-1,3-diene in Myrrh Extracts from Different Methods

Extraction Method	Plant Material	Percentage of Furanoeudesma-1,3-diene in Extract (%)	Reference
Hydrodistillation	Commiphora myrrha oleo-gum resin	41.40	[5]
Supercritical Fluid Extraction (CO₂)	Commiphora myrrha oleo-gum resin	34.9	[7]
Supercritical Fluid Extraction (CO₂)	Commiphora myrrha oleo-gum resin	26.2	[9]
Hexane Extraction	Commiphora molmol resin	8.97 - 20.59	[10]
Methanol Extraction	Commiphora molmol resin	1118.42 µg/mL (in extract solution)	[8]

Purification Techniques

Following the initial extraction, chromatographic methods are essential for the purification of furanoeudesma-1,3-diene.

• Column Chromatography: Silica gel column chromatography is a widely used technique for the separation of sesquiterpenoids from the crude extract.[11]

• High-Performance Liquid Chromatography (HPLC): Preparative HPLC can be employed for the final purification of the compound to a high degree of purity.[11]

Experimental Protocols

This section provides detailed methodologies for the extraction, analysis, and biological evaluation of furanoeudesma-1,3-diene.

Extraction and Isolation Workflow

The following diagram illustrates a general workflow for the extraction and isolation of furanoeudesma-1,3-diene from myrrh resin.

Caption: General workflow for the extraction and isolation of furanoeudesma-1,3-diene.

Protocol for Hydrodistillation of Myrrh Essential Oil

• Preparation: Grind 500 g of Commiphora myrrha oleo-gum resin into a coarse powder.

• Apparatus Setup: Place the powdered resin in a 5 L round-bottom flask of a Clevenger-type apparatus. Add 2.5 L of distilled water.

• Distillation: Heat the flask using a heating mantle to initiate boiling. Continue the distillation for 3-4 hours, collecting the distillate.

• Separation: The essential oil will separate from the aqueous layer in the collection tube of the Clevenger apparatus.

• Drying and Storage: Carefully collect the oil layer and dry it over anhydrous sodium sulfate. Store the essential oil at 4°C in a sealed, dark vial.

Protocol for HPLC-DAD Quantification

Table 3: HPLC-DAD Parameters for the Analysis of Furanoeudesma-1,3-diene

Parameter	Condition
Instrument	HPLC system with a Diode Array Detector (DAD)
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: Water, B: Acetonitrile (B52724)
Gradient Program	0-15 min, 80% B; 15-30 min, linear gradient to 100% B; hold at 100% B for 5 min
Flow Rate	0.5 mL/min
Column Temperature	30°C
Detection Wavelength	222 nm
Injection Volume	10 µL
Standard Preparation	Prepare a stock solution of purified furanoeudesma-1,3-diene in acetonitrile (1 mg/mL). Create a series of dilutions for the calibration curve.
Sample Preparation	Dissolve a known amount of myrrh extract in acetonitrile to a final concentration of approximately 1-5 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Protocol for GC-MS Analysis

Table 4: GC-MS Parameters for the Analysis of Furanoeudesma-1,3-diene

Parameter	Condition
Instrument	Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)
Column	HP-5MS capillary column (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250°C
Oven Temperature Program	Initial temperature 60°C, hold for 2 min; ramp at 3°C/min to 240°C, hold for 5 min
MS Transfer Line Temp.	280°C
Ionization Mode	Electron Impact (EI) at 70 eV
Mass Range	m/z 40-500
Sample Preparation	Dilute the essential oil or extract (1 µL) in 1 mL of hexane or other suitable solvent.

Protocol for Opioid Receptor Binding Assay (Adapted)

This is a general protocol adapted for furanoeudesma-1,3-diene, as a specific published protocol was not identified.

• Membrane Preparation: Utilize commercially available cell membranes expressing human mu-opioid receptors (µ-OR).

• Radioligand: Use a suitable radiolabeled opioid receptor antagonist, such as [³H]diprenorphine.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Procedure: a. In a 96-well plate, combine the cell membranes (10-20 µg protein), [³H]diprenorphine (at a concentration near its Kd, e.g., 0.5-1.0 nM), and varying concentrations of furanoeudesma-1,3-diene (e.g., from 10⁻¹⁰ M to 10⁻⁵ M). b. For non-specific binding determination, include wells with a high concentration of an unlabeled antagonist (e.g., 10 µM naloxone). c. The total assay volume should be 200 µL. d. Incubate the plate at 25°C for 60-90 minutes.

• Termination and Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. Wash the filters three times with ice-cold assay buffer.

• Quantification: Place the filters in scintillation vials with a suitable scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding and determine the IC₅₀ value for furanoeudesma-1,3-diene. The Ki value can be calculated using the Cheng-Prusoff equation.

Biological Activity and Mechanism of Action

The primary reported biological activity of furanoeudesma-1,3-diene is its analgesic effect.[4] This activity is attributed to its interaction with opioid receptors in the central nervous system.[4]

Opioid Receptor Signaling Pathway

The binding of an agonist, such as furanoeudesma-1,3-diene, to the µ-opioid receptor (a G-protein coupled receptor) initiates a signaling cascade that ultimately leads to an analgesic response.

Caption: Proposed signaling pathway of furanoeudesma-1,3-diene via the μ-opioid receptor.

Conclusion

Furanoeudesma-1,3-diene is a key bioactive constituent of myrrh with well-documented analgesic properties. This technical guide has provided a detailed overview of its discovery, isolation, and characterization, along with comprehensive experimental protocols for its study. The structured presentation of quantitative data and visual workflows aims to facilitate further research into this promising natural product. A deeper understanding of its pharmacology and the development of standardized, high-purity extracts could pave the way for its application in modern therapeutics, particularly in the management of pain. Further investigations into its interactions with other biological targets and its potential synergistic effects with other components of myrrh are warranted.

References

• 1. oilextech.com [oilextech.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Impact of Different Extraction Methods on Furanosesquiterpenoids Content and Antibacterial Activity of Commiphora myrrha Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Essential oil and furanosesquiterpenes from myrrh oleo-gum resin: a breakthrough in mosquito vector management - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agritech.tnau.ac.in [agritech.tnau.ac.in]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. static1.squarespace.com [static1.squarespace.com]
• 11. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]

The Occurrence and Analysis of Furanoeudesma-1,3-diene in Commiphora Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Furanoeudesma-1,3-diene, a significant bioactive furanosesquiterpenoid found in the oleo-gum resins of various Commiphora species, commonly known as myrrh. This document details its natural sources, quantitative abundance, experimental protocols for its isolation and analysis, and its known biological signaling pathways. The information is intended to support research and development efforts in natural product chemistry, pharmacology, and drug discovery.

Quantitative Abundance of Furanoeudesma-1,3-diene in Commiphora Species

Furanoeudesma-1,3-diene is a principal component of myrrh's essential oil, contributing to its characteristic aroma and therapeutic properties.[1][2] Its concentration can vary significantly based on the Commiphora species, geographical origin, and the extraction method employed.[1] Commiphora myrrha (often referred to by its synonym Commiphora molmol) is the most well-documented source. The following table summarizes the quantitative data from various studies.

Commiphora Species	Plant Part/Extract Type	Extraction Method	Analytical Method	Furanoeudesma-1,3-diene Content	Reference
Commiphora myrrha	Oleo-gum resin	Supercritical Fluid Extraction (SFE) with CO₂	GC/MS	34.9%	[3]
Commiphora myrrha	Oleo-gum resin	Supercritical Fluid Extraction (SFE) with CO₂	HPLC	26.2%	[4]
Commiphora myrrha	Oleo-gum resin	Not specified	GC/MS	41.40%	[5]
Commiphora myrrha (MyrLiq® extract)	Oleo-gum resin	Not specified	GC-FID	18.84 ± 0.02 g kg⁻¹	[6]
Commiphora myrrha var. molmol	Oleo-gum resin	Not specified	GC and GC/MS	15.0%	[7]
Commiphora holtziana	Essential oil	Not specified	Not specified	23.9%	[5]
Commiphora molmol	Essential oil	Not specified	Not specified	33.7%	[1]
Commiphora molmol	Essential oil	Not specified	Not specified	17.65%	[5]

Experimental Protocols

The isolation and quantification of Furanoeudesma-1,3-diene from Commiphora resins involve sophisticated extraction and analytical techniques. High temperatures used in methods like conventional gas chromatography can potentially cause degradation or rearrangement of thermolabile sesquiterpenoids.[4] Therefore, methods like supercritical fluid extraction and low-temperature HPLC are often preferred for accurate quantification.[4]

Extraction of Essential Oil from Commiphora Resin

a) Supercritical Fluid Extraction (SFE) with CO₂: This method is advantageous for obtaining volatile extracts and lipophilic compounds while avoiding the high temperatures that can degrade analytes.[4]

• Material Preparation: The oleo-gum resin is ground to a particle size ranging from 250–850 μm, taking care to avoid overheating.[4]

• Extraction Parameters:

  • Apparatus: A laboratory-scale SFE unit.

  • Pressure: 10 MPa

  • Temperature: 60°C

  • CO₂ Flow Rate: 2 L/h

  • Extraction Time: 3 hours

• Collection: The extract is collected in a cooled separator.

b) Solvent Extraction: Various solvents can be used to prepare extracts for analysis.

• Methanol Extraction: A methanolic extract of Commiphora molmol resin has been shown to contain a significant concentration of Furanoeudesma-1,3-diene.[1]

• Ethanol (B145695) Extraction: Dried oleo-gum resin of C. myrrha can be extracted with 95% ethanol for 3 days using cold maceration.[8]

• Hexane Extraction: Hexane can be used to prepare extracts for comparative analysis with essential oils.[1]

Analytical Quantification

a) High-Performance Liquid Chromatography (HPLC): HPLC is utilized to avoid high temperatures during the analysis of thermally sensitive compounds.[4]

• Instrumentation: An HPLC system equipped with a Diode Array Detector (DAD).

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient or isocratic elution using acetonitrile (B52724) and water.

• Specific Conditions for Furanoeudesma-1,3-diene:

  • Flow Rate: 0.5 mL/min

  • Column Temperature: 30°C

  • Elution: Gradient: 0–15 min (80% acetonitrile), 15–30 min (100% acetonitrile).

  • Detection Wavelength: 222 nm

  • Retention Time (tR): Approximately 13.00 min.[4]

• Sample Preparation: A precisely weighed amount of the myrrh extract is dissolved in acetonitrile (e.g., 4 to 8 mg/mL), and a small volume (e.g., 5 µL) is injected for analysis.[4]

b) Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for the precise identification and quantification of volatile compounds like Furanoeudesma-1,3-diene in essential oils.[1]

• Instrumentation: A GC system coupled with a Mass Spectrometer and a Flame Ionization Detector (FID) for quantitative analysis.

• Column: A capillary column suitable for essential oil analysis, such as a Zebron ZB-5MS (30 m length, 250 μm internal diameter, and 0.25 μm film thickness).[6]

• Injector and Temperature Program:

  • Injector Temperature: 250°C.[6]

  • Oven Temperature Program: An initial temperature of 60°C, held for 1 minute, then ramped up to 280°C at a rate of 5°C/min, and held for 5 minutes.

• Carrier Gas: Helium.

• Mass Spectrometry: Electron Ionization (EI) mode.

• Identification: Compounds are identified by comparing their mass spectra and retention indices with those of reference standards and library data (e.g., NIST, Wiley).

Visualizing Workflows and Signaling Pathways

The following diagrams, generated using the DOT language, illustrate the experimental workflow for the analysis of Furanoeudesma-1,3-diene and its proposed analgesic signaling pathway.

Caption: Experimental workflow for extraction and analysis of Furanoeudesma-1,3-diene.

Caption: Proposed analgesic signaling pathway for Furanoeudesma-1,3-diene.

Bioactivity and Signaling Pathways

Furanoeudesma-1,3-diene is a key bioactive constituent of myrrh, exhibiting notable analgesic and anti-inflammatory properties.[1][2]

• Analgesic Activity: Research has demonstrated that Furanoeudesma-1,3-diene exerts its pain-relieving effects by interacting with opioid receptors in the central nervous system.[2][5][9] Studies in mice have shown that its analgesic effects can be reversed by naloxone, a known opioid antagonist, confirming its action on these pathways.[5][10] This provides a scientific basis for the traditional use of myrrh as a pain reliever.[10]

• Anti-inflammatory Effects: Furanoeudesma-1,3-diene has also been reported to modulate signaling pathways related to inflammation.[1] It has shown inhibitory effects on inflammatory mediators, including the inhibition of nitric oxide (NO) production in RAW 264.7 macrophages.[1] Potential anti-inflammatory targets that have been identified for compounds in Commiphora extracts include NF-κB, MAPK, COX, and TNF-α.[1][2]

This technical guide consolidates current knowledge on Furanoeudesma-1,3-diene from Commiphora species, providing a valuable resource for researchers and professionals in the field of natural product drug discovery. The provided data and protocols can serve as a foundation for further investigation into the therapeutic potential of this promising bioactive compound.

References

• 1. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 2. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 6. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. mdpi.com [mdpi.com]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. Furanoeudesma-1,3-diene - American Chemical Society [acs.org]

An In-depth Technical Guide to Furanoeudesma-1,3-diene: Chemical Structure and Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furanoeudesma-1,3-diene, a prominent furanosesquiterpenoid primarily isolated from the oleo-gum resin of Commiphora myrrha (myrrh), has garnered significant scientific interest due to its characteristic aroma and notable biological activities, particularly its analgesic properties. This technical guide provides a comprehensive overview of the chemical structure, stereochemistry, and spectroscopic characterization of Furanoeudesma-1,3-diene. It includes a compilation of quantitative data, detailed experimental methodologies for its isolation and synthesis, and visualizations of its synthetic pathway and proposed mechanism of action.

Chemical Structure and Classification

Furanoeudesma-1,3-diene is classified as a sesquiterpenoid, belonging to the furanosesquiterpenoid subclass.[1] Its core structure is based on the eudesmane (B1671778) skeleton, a bicyclic framework, which is fused to a furan (B31954) ring.[1]

Molecular Formula: C₁₅H₁₈O[2]

IUPAC Name: (4aS,8aS)-3,5,8a-trimethyl-4a,9-dihydro-4H-benzo[f][1]benzofuran[3]

Chemical Structure:

Stereochemistry

The stereochemistry of naturally occurring Furanoeudesma-1,3-diene has been a subject of scientific investigation. Initial assignments of its absolute configuration were later revised. Through stereoselective synthesis and analysis of optical rotation and circular dichroism (CD) spectra, the correct enantiomeric form was established.[4] The IUPAC name, (4aS,8aS)-3,5,8a-trimethyl-4a,9-dihydro-4H-benzo[f][1]benzofuran, reflects the confirmed absolute stereochemistry.[3]

Spectroscopic and Physicochemical Data

The structural elucidation of Furanoeudesma-1,3-diene has been accomplished through various spectroscopic techniques. The following tables summarize the key quantitative data.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Furanoeudesma-1,3-diene

Position	δC (ppm)	δH (ppm, Multiplicity, J in Hz)
1	135.0	5.72 (d)
2	123.7	5.86 (dd)
3	120.9	5.79 (m)
4	135.8
5	44.3	2.87 (brd)
6	21.3	2.54/2.96 (ddd/dd)
7	31.0	1.65/1.95 (m)
8	118.8
9	145.8	7.08 (s)
10	37.0
11	139.0
12	110.0	7.20 (s)
13	9.0	2.05 (s)
14	24.0	1.85 (s)
15	16.0	0.95 (d, 7.0)

Data sourced from publicly available spectroscopic databases.

Table 2: Gas Chromatography-Mass Spectrometry (GC-MS) Data

Property	Value
Molecular Weight	214.30 g/mol
Exact Mass	214.135765193 Da
Key Fragmentation Ions (m/z)	214, 199, 185, 171, 159, 145, 133, 119, 105, 91
Kovats Retention Index (Semi-standard non-polar)	1590 - 1649
Kovats Retention Index (Standard polar)	2162

Data compiled from PubChem and other analytical sources.[2]

Experimental Protocols

Isolation from Commiphora myrrha

Furanoeudesma-1,3-diene is a major constituent of the essential oil of Commiphora myrrha.[5] Advanced extraction techniques are employed to isolate the compound from the complex oleo-gum resin.

a) Supercritical Fluid Extraction (SFE): This method utilizes supercritical CO₂ as a solvent, offering mild extraction conditions that preserve the integrity of thermolabile compounds.[1]

• Plant Material: Ground oleo-gum resin of Commiphora myrrha.

• Instrumentation: Supercritical fluid extraction system.

• Typical Parameters:

  • Pressure: 9.0 MPa[6]

  • Temperature: 50 °C[6]

  • CO₂ Flow Rate: 1.5 kg/h [6]

• Post-Extraction: The resulting extract is a concentrated oily mixture rich in furanosesquiterpenoids.

b) Column Chromatography: Following extraction, the crude extract is subjected to chromatographic separation to purify Furanoeudesma-1,3-diene.

• Stationary Phase: Silica gel is commonly used.

• Mobile Phase: A gradient solvent system, typically starting with a non-polar solvent like hexane (B92381) and gradually increasing the polarity with a solvent such as ethyl acetate, is employed to elute the different components.

• Fraction Collection and Analysis: Fractions are collected and analyzed by Thin Layer Chromatography (TLC) or GC-MS to identify those containing the target compound.

Stereoselective Synthesis from Santonin

A notable synthetic route to Furanoeudesma-1,3-diene involves a stereoselective synthesis starting from santonin, a naturally occurring sesquiterpene lactone.[4][7] This multi-step synthesis is crucial for confirming the absolute stereochemistry and for producing the compound for further research.

Key Steps:

• Transformation of Santonin: Santonin is first converted to a key ketobutenolide intermediate.[4]

• Stereoselective Reduction: The C4-C5 double bond in the intermediate is stereoselectively reduced to establish the desired cis or trans-decalin system.[4] For the synthesis of Furanoeudesma-1,3-diene, a cis-fused decalin system is required. This is typically achieved through hydrogenation over a Palladium on carbon (Pd/C) catalyst followed by acidic treatment.[4]

• Formation of the Furan Ring: The lactone functionality is then transformed into the furan ring. This can be achieved through reduction of the lactone to a lactol, followed by dehydration.[4]

Analytical Methods

a) Gas Chromatography-Mass Spectrometry (GC-MS):

• Purpose: To identify and quantify Furanoeudesma-1,3-diene in essential oil and extracts.

• Typical Column: A non-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Temperature Program: A temperature gradient is used to separate the components, for example, starting at 60°C and ramping up to 240°C.

• Ionization: Electron Ionization (EI) at 70 eV.

• Detection: Mass spectrometer scanning a mass range of, for example, 40-500 amu.

• Identification: Based on comparison of the mass spectrum and retention index with reference data.

b) High-Performance Liquid Chromatography (HPLC):

• Purpose: For the quantitative analysis of Furanoeudesma-1,3-diene, especially to avoid thermal degradation that can occur during GC analysis.[1]

• Column: A reverse-phase C18 column.[1]

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used.[1]

• Detection: UV detector set at a wavelength where the compound absorbs, typically around 220 nm.[1]

• Quantification: Based on a calibration curve generated from a certified reference standard.

Visualizations

Synthetic Pathway

Caption: Synthetic workflow from Santonin to Furanoeudesma-1,3-diene.

Proposed Analgesic Mechanism

Caption: Signaling pathway of Furanoeudesma-1,3-diene's analgesic effect.

Biological Activity

The most well-documented biological activity of Furanoeudesma-1,3-diene is its analgesic effect.[8][9] Studies have shown that this compound interacts with opioid receptors in the central nervous system.[8] This interaction is believed to be the primary mechanism for the pain-relieving properties historically attributed to myrrh. The analgesic effects can be reversed by naloxone, an opioid receptor antagonist, further supporting this mechanism.[8]

Conclusion

Furanoeudesma-1,3-diene stands out as a furanosesquiterpenoid with a well-defined chemical structure and stereochemistry, which has been rigorously established through spectroscopic analysis and stereoselective synthesis. Its role as a key bioactive component of myrrh, particularly in mediating its analgesic effects, makes it a molecule of significant interest for further research in pharmacology and drug development. The experimental protocols and data presented in this guide provide a solid foundation for professionals working with this intriguing natural product.

References

• 1. Investigation of Commiphora myrrha (Nees) Engl. Oil and Its Main Components for Antiviral Activity [mdpi.com]
• 2. Furanoeudesma-1,3-diene | C15H18O | CID 13874240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. acs.org [acs.org]
• 4. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 5. Gas Chromatography–Mass Spectrometry Chemical Profiling of Commiphora myrrha Resin Extracts and Evaluation of Larvicidal, Antioxidant, and Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemical composition of the essential oil and supercritical CO2 extract of Commiphora myrrha (Nees) Engl. and of Acorus calamus L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

The intricate biosynthetic route to furanosesquiterpenoids in Commiphora

A Technical Guide for Researchers and Drug Development Professionals

The genus Commiphora, renowned for its production of myrrh and other fragrant resins, is a rich source of bioactive furanosesquiterpenoids. These complex molecules, characterized by a C15 sesquiterpenoid skeleton fused to a furan (B31954) ring, exhibit a wide range of pharmacological activities, making them promising candidates for drug discovery and development. This technical guide provides an in-depth exploration of the core biosynthetic pathway of furanosesquiterpenoids in Commiphora, integrating current scientific knowledge to offer a detailed overview for researchers, scientists, and drug development professionals. The guide outlines the proposed enzymatic steps, key intermediates, and relevant experimental methodologies, presenting a comprehensive picture of this fascinating metabolic route.

The Proposed Biosynthetic Pathway: From Isoprene Units to Furanosesquiterpenoids

The biosynthesis of furanosesquiterpenoids in Commiphora is a multi-step process that begins with the universal precursors of all terpenoids, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP). These five-carbon units are assembled into the C15 intermediate, farnesyl pyrophosphate (FPP), which serves as the central precursor for all sesquiterpenoids. The subsequent steps, involving cyclization and oxidative functionalization, are what define the unique chemical diversity of furanosesquiterpenoids in this genus.

The Mevalonate (B85504) Pathway: Assembling the Precursors

The journey begins with the mevalonate (MVA) pathway, which is the primary route for the synthesis of IPP and DMAPP in the cytoplasm of plant cells. This well-established pathway involves a series of enzymatic reactions that convert acetyl-CoA into these fundamental five-carbon building blocks.

Formation of Farnesyl Pyrophosphate (FPP)

FPP synthase, a key enzyme in terpenoid biosynthesis, catalyzes the sequential head-to-tail condensation of two molecules of IPP with one molecule of DMAPP. This reaction yields the C15 molecule, (2E,6E)-farnesyl pyrophosphate (FPP), the universal precursor for all sesquiterpenoids.

The Crucial Cyclization Step: Formation of the Germacrene Skeleton

A pivotal step in the biosynthesis of many furanosesquiterpenoids found in Commiphora is the cyclization of FPP to form a germacrene-type sesquiterpene scaffold. While a specific germacrene D synthase has not yet been isolated and characterized from Commiphora, the prevalence of germacrane-type furanosesquiterpenoids and the detection of germacrene D in the related genus Bursera strongly suggest the involvement of such an enzyme.[1][2][3] The proposed reaction involves the ionization of FPP and a subsequent 1,10-cyclization to form the ten-membered ring characteristic of the germacrene skeleton.

The Enigmatic Furan Ring Formation: The Role of Cytochrome P450 Monooxygenases

The defining feature of furanosesquiterpenoids is the presence of a furan ring. While the precise mechanism for its formation in Commiphora remains to be elucidated, compelling evidence from studies on the biosynthesis of furanoditerpenoids in other plant species points towards the involvement of cytochrome P450 monooxygenases (CYPs).[4][5][6] It is hypothesized that a CYP enzyme catalyzes the oxidative cyclization of a germacrene intermediate. This likely involves a series of hydroxylation and oxidation steps at the isopropenyl side chain, followed by dehydration to yield the aromatic furan ring. The specific CYP subfamily involved in Commiphora is yet to be identified, but the CYP71 and CYP76 families are known to be involved in the biosynthesis of other terpenoids.

Tailoring Enzymes: Generating Structural Diversity

Following the formation of the core furanosesquiterpenoid skeleton, a suite of "tailoring" enzymes, including additional CYPs, reductases, and transferases, likely act to further modify the molecule. These modifications, such as hydroxylation, acylation, and methylation, give rise to the vast array of furanosesquiterpenoids observed in Commiphora resins.

Visualizing the Pathway

The following diagrams, generated using the DOT language, illustrate the proposed biosynthetic pathway and a general experimental workflow for its investigation.

Caption: Proposed biosynthesis pathway of furanosesquiterpenoids in Commiphora.

Caption: A general experimental workflow for elucidating the furanosesquiterpenoid pathway.

Quantitative Data on Furanosesquiterpenoids in Commiphora

Quantitative analysis of the chemical constituents of Commiphora resins provides valuable insights into the biosynthesis of furanosesquiterpenoids. The relative abundance of different compounds can reflect the efficiency and branching of the metabolic pathway. The following table summarizes the quantitative data of selected furanosesquiterpenoids and related sesquiterpenes from Commiphora myrrha resin extracts, as determined by Gas Chromatography-Mass Spectrometry (GC-MS).

Compound	Class	Relative Abundance (%) in Resin Extract	Reference
Curzerene	Furanosesquiterpenoid	33.57	[7]
2-Methoxyfuranodiene	Furanosesquiterpenoid	5.42	[7]
Germacrene B	Sesquiterpene	4.35	[7]
β-Elemene	Sesquiterpene	5.80	[7]
Methoxyfuranodiene	Furanosesquiterpenoid	0.093 mg/g	[8]
Curzerene	Furanosesquiterpenoid	0.153 mg/g	[8]
β-Elemene	Sesquiterpene	0.046 mg/g	[8]

Note: The quantitative data can vary depending on the geographical origin, age, and storage conditions of the resin, as well as the extraction method used.

Key Experimental Protocols

The elucidation of the furanosesquiterpenoid biosynthetic pathway relies on a combination of biochemical and molecular biology techniques. Below are detailed methodologies for key experiments.

Extraction and GC-MS Analysis of Sesquiterpenoids from Commiphora Resin

This protocol is adapted from methodologies used for the analysis of volatile compounds in plant resins.[7][8][9]

Objective: To extract and identify the profile of sesquiterpenoids, including furanosesquiterpenoids, from Commiphora resin.

Materials:

• Commiphora resin

• Dichloromethane (DCM) or hexane (B92381) (GC grade)

• Anhydrous sodium sulfate

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• DB-5MS or equivalent capillary column

• Helium carrier gas

• Internal standard (e.g., n-alkane series)

Procedure:

• Grind a small amount of Commiphora resin (e.g., 100 mg) to a fine powder.

• Suspend the powdered resin in 10 mL of DCM or hexane in a glass vial.

• Vortex the mixture for 1 minute and then sonicate for 15 minutes in a water bath.

• Allow the solid particles to settle, then carefully transfer the supernatant to a new vial.

• Dry the extract over anhydrous sodium sulfate.

• Filter the dried extract through a 0.22 µm syringe filter.

• Concentrate the extract under a gentle stream of nitrogen if necessary.

• Inject 1 µL of the extract into the GC-MS system.

• GC-MS Conditions:

  • Injector Temperature: 250°C

  • Oven Program: Initial temperature of 50°C for 2 minutes, then ramp to 280°C at a rate of 5°C/minute, and hold for 10 minutes.

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

  • MS Ion Source Temperature: 230°C

  • MS Quadrupole Temperature: 150°C

  • Mass Range: m/z 40-500.

• Identify the compounds by comparing their mass spectra and retention indices with those in the NIST library and published literature.

Heterologous Expression and Functional Characterization of a Putative Terpene Synthase

This protocol is a generalized procedure for the functional characterization of terpene synthase genes, which would need to be adapted for a candidate gene from Commiphora.[10][11][12][13]

Objective: To express a candidate terpene synthase gene from Commiphora in a microbial host and determine its enzymatic activity and product profile.

Materials:

• Candidate terpene synthase cDNA cloned into an expression vector (e.g., pET-28a)

• E. coli expression host (e.g., BL21(DE3))

• LB medium and appropriate antibiotics

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 300 mM NaCl, 10% glycerol)

• Ni-NTA affinity chromatography column

• Assay buffer (e.g., 25 mM HEPES pH 7.2, 100 mM KCl, 10 mM MgCl₂)

• Farnesyl pyrophosphate (FPP) substrate

• Hexane or pentane (B18724) for product extraction

Procedure:

• Gene Cloning and Transformation:

  • Isolate total RNA from Commiphora tissue (e.g., young leaves or resin-producing tissues).

  • Synthesize cDNA and amplify the full-length coding sequence of the candidate terpene synthase gene using PCR.

  • Clone the PCR product into an expression vector containing a His-tag.

  • Transform the expression construct into an E. coli expression host.

• Protein Expression and Purification:

  • Grow a 500 mL culture of the transformed E. coli at 37°C to an OD₆₀₀ of 0.6-0.8.

  • Induce protein expression by adding IPTG to a final concentration of 0.5 mM and incubate at a lower temperature (e.g., 18°C) overnight.

  • Harvest the cells by centrifugation and resuspend in lysis buffer.

  • Lyse the cells by sonication and clarify the lysate by centrifugation.

  • Purify the His-tagged protein from the supernatant using a Ni-NTA affinity column according to the manufacturer's instructions.

  • Dialyze the purified protein against the assay buffer.

• Enzyme Assay:

  • In a glass vial, combine 50 µg of the purified enzyme with 500 µL of assay buffer.

  • Add FPP to a final concentration of 50 µM.

  • Overlay the reaction mixture with 500 µL of hexane or pentane to trap volatile products.

  • Incubate the reaction at 30°C for 2-4 hours.

• Product Analysis:

  • Vortex the vial to mix the layers and centrifuge to separate them.

  • Analyze 1 µL of the organic layer by GC-MS as described in Protocol 1.

  • Compare the product profile with that of a control reaction lacking the enzyme or substrate.

Future Directions

The biosynthesis of furanosesquiterpenoids in Commiphora presents a fertile ground for future research. The definitive identification and characterization of the key enzymes, particularly the germacrene D synthase and the specific cytochrome P450s responsible for furan ring formation, are critical next steps. Transcriptomic and genomic analyses of resin-producing tissues in Commiphora will be instrumental in identifying candidate genes for these enzymatic steps. Subsequent heterologous expression and in vitro and in vivo characterization will be necessary to confirm their functions. A deeper understanding of this pathway will not only unravel the fascinating biochemistry of this ancient medicinal plant but also pave the way for the biotechnological production of these valuable compounds for pharmaceutical applications.

References

• 1. germacrene D, 37839-63-7 [thegoodscentscompany.com]
• 2. mdpi.com [mdpi.com]
• 3. Germacrene D, a common sesquiterpene in the genus Bursera (Burseraceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CYP76BK1 orthologs catalyze furan and lactone ring formation in clerodane diterpenoids across the mint family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytochrome P450‐catalyzed biosynthesis of furanoditerpenoids in the bioenergy crop switchgrass (Panicum virgatum L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytochrome P450-catalyzed biosynthesis of furanoditerpenoids in the bioenergy crop switchgrass (Panicum virgatum L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gas Chromatography–Mass Spectrometry Chemical Profiling of Commiphora myrrha Resin Extracts and Evaluation of Larvicidal, Antioxidant, and Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. phcogj.com [phcogj.com]
• 10. Identification and characterization of novel sesquiterpene synthases TPS9 and TPS12 from Aquilaria sinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Heterologous Expression, Purification, and Biochemical Characterization of α-Humulene Synthase from Zingiber zerumbet Smith - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Biocatalyst collection and heterologous expression of sesquiterpene synthases from basidiomycetous fungi: Discovery of a novel sesquiterpene hydrocarbon - PubMed [pubmed.ncbi.nlm.nih.gov]

Physical and chemical properties of Furanoeudesma-1,3-diene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and biological properties of Furanoeudesma-1,3-diene, a significant bioactive sesquiterpene. The information is curated for professionals in research and drug development, with a focus on data clarity, experimental methodology, and visualization of key pathways.

Core Chemical and Physical Properties

Furanoeudesma-1,3-diene is a naturally occurring furanosesquiterpenoid and a primary bioactive constituent of myrrh, the oleo-gum resin from trees of the Commiphora genus, particularly Commiphora myrrha.[1][2] It is a key contributor to myrrh's characteristic aroma and has been the subject of research for its notable pharmacological activities.[2][3]

Quantitative Data Summary

The following tables summarize the key physical and spectral properties of Furanoeudesma-1,3-diene.

Property[4][5][6][7][8]	Value
Molecular Formula	C₁₅H₁₈O
Molecular Weight	214.30 g/mol
Appearance	Colorless to pale yellow oil or waxy solid
Boiling Point	155–157 °C
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ethanol, ether, acetone (B3395972), hexane)
Storage	Store at < -15°C in a well-closed container to prevent degradation and auto-oxidation.[1][7]

Spectral Data Type	Key Characteristics
¹H NMR	Shows characteristic signals for olefinic protons and methyl groups.[2]
¹³C NMR	Reveals the presence of carbons typical of the furan (B31954) and eudesmane (B1671778) moieties.[2]
Mass Spectrometry	Confirms the molecular weight and provides a fragmentation pattern characteristic of its furanosesquiterpene structure.[2]
Infrared (IR)	Displays absorption bands confirming the presence of the furan ring and the hydrocarbon backbone.[2]

Spectral Data

The following table details the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for Furanoeudesma-1,3-diene.[2]

Position	δH (ppm, Multiplicity, J in Hz)	δC (ppm)
1	5.72 (d)	135.0
2	5.86 (dd)	123.7
3	5.79 (m)	120.9
4	135.8
5	2.87 (brd)	44.3
6	2.54/2.96 (ddd/dd)	21.3
7	148.5
8	147.9
9	5.77 (s)	117.7
10	37.8
11	121.1
12	171.2
13	1.93 (brs)	8.6
14	1.02 (s)	17.9
15	1.90 (brs)	20.0

Experimental Protocols

This section outlines the methodologies for the isolation, synthesis, and analysis of Furanoeudesma-1,3-diene, based on cited literature.

Isolation from Commiphora myrrha

Furanoeudesma-1,3-diene is typically isolated from the oleo-gum resin of Commiphora myrrha. The general procedure involves solvent extraction followed by chromatographic purification.

Protocol Summary:

• Grinding: The raw myrrh resin is ground to a fine powder to increase the surface area for extraction.

• Solvent Extraction:

  • The powdered resin is macerated and percolated with an organic solvent. Common solvent systems include ethanol, hexane (B92381), or a mixture of acetone and hexane (1:1 v/v).[2][9]

  • Ultrasonication at controlled temperatures (e.g., 30°C) can be employed to enhance extraction efficiency.[9]

  • Supercritical fluid extraction (SFE) using CO₂ is another advanced method that yields high-quality extracts.[10]

• Filtration and Concentration: The resulting extract is filtered to remove solid residues and the solvent is evaporated under reduced pressure to yield a crude extract.

• Chromatographic Purification:

  • The crude extract is subjected to column chromatography on silica (B1680970) gel to separate the different components.[2]

  • Further purification is achieved using High-Performance Liquid Chromatography (HPLC) to isolate pure Furanoeudesma-1,3-diene.[10]

Caption: Workflow for the isolation of Furanoeudesma-1,3-diene.

Stereoselective Synthesis from Santonin

A notable method for the synthesis of Furanoeudesma-1,3-diene is the stereoselective synthesis starting from santonin, a natural sesquiterpene lactone.[11][12]

Key Synthetic Steps:

• Intermediate Formation: Santonin is first converted into a key intermediate, ketobutenolide 3.[11][12]

• Stereoselective Reduction: The crucial step involves the stereoselective reduction of the C(4)-C(5) double bond in the intermediate to establish the desired decalin ring system.

  • cis-Isomer Formation: Hydrogenation over a Palladium on carbon (Pd/C) catalyst, followed by acidic treatment, preferentially yields the cis-fused decalin system.[2][12]

  • trans-Isomer Formation: Selective hydrogenation of the C(1)-C(2) double bond using Wilkinson's catalyst, followed by reduction with sodium tellurohydride (NaTeH), results in the trans-fused decalin system as the major product.[2][12]

• Final Conversion: The resulting cis or trans isomers are then transformed through a series of reactions into Furanoeudesma-1,3-diene.[11]

Caption: Key stages in the stereoselective synthesis of Furanoeudesma-1,3-diene.

Biological Activity and Signaling Pathway

Furanoeudesma-1,3-diene is recognized for its significant analgesic properties, which are attributed to its interaction with the central nervous system.[1][8]

Mechanism of Analgesic Action

The primary mechanism of action for the analgesic effects of Furanoeudesma-1,3-diene is its activity as an agonist at opioid receptors in the brain.[1][8] This interaction inhibits the transmission of pain signals. The analgesic effect can be reversed by the administration of naloxone, a non-selective opioid receptor antagonist, which provides strong evidence for its mechanism of action.[1][8]

Opioid Receptor Signaling Pathway

Opioid receptors are G-protein coupled receptors (GPCRs). The binding of an agonist like Furanoeudesma-1,3-diene initiates an intracellular signaling cascade.

Signaling Cascade Steps:

• Agonist Binding: Furanoeudesma-1,3-diene binds to the opioid receptor.

• G-Protein Activation: The receptor-agonist complex activates an associated heterotrimeric G-protein (Gαβγ).

• G-Protein Dissociation: The G-protein dissociates into its Gα and Gβγ subunits.[13]

• Downstream Effects:

  • The Gα subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[13]

  • The Gβγ subunit directly interacts with ion channels. It inhibits voltage-gated calcium channels (VGCC), reducing neurotransmitter release, and activates G-protein-coupled inwardly-rectifying potassium (GIRK) channels, which hyperpolarizes the neuron and reduces its excitability.[13]

This combination of effects ultimately leads to a reduction in the transmission of nociceptive (pain) signals.

Caption: Opioid receptor signaling pathway activated by Furanoeudesma-1,3-diene.

References

• 1. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 2. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]
• 5. Furanoeudesma 1,3-diene | CAS:87605-93-4 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Furanoeudesma 1,3-diene | CymitQuimica [cymitquimica.com]
• 7. Furanoeudesma 1,3-diene | 87605-93-4 | FF168535 [biosynth.com]
• 8. acs.org [acs.org]
• 9. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Stereoselective Synthesis of 8,12-Furanoeudesmanes from Santonin. Absolute Stereochemistry of Natural Furanoeudesma-1,3-diene and Tubipofurane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Spectroscopic and Mechanistic Elucidation of Furanoeudesma-1,3-diene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furanoeudesma-1,3-diene is a bioactive sesquiterpenoid predominantly isolated from the resin of Commiphora myrrha, commonly known as myrrh.[1] With a rich history in traditional medicine for its analgesic and anti-inflammatory properties, recent scientific investigations have begun to unravel the molecular basis of its therapeutic effects.[2][3] This technical guide provides an in-depth overview of the spectroscopic data of Furanoeudesma-1,3-diene, detailed experimental protocols for its analysis, and a visualization of its proposed mechanism of action.

Spectroscopic Data

The structural elucidation of Furanoeudesma-1,3-diene has been primarily achieved through a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of Furanoeudesma-1,3-diene.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Furanoeudesma-1,3-diene

Position	δC (ppm)	δH (ppm, Multiplicity, J in Hz)
1	135.0	5.72 (d)
2	123.7	5.86 (dd)
3	120.9	5.79 (m)
4	135.8	-
5	44.3	2.87 (brd)
6	21.3	2.54/2.96 (ddd/dd)
7	37.8	-
8	117.7	-
9	140.2	7.08 (s)
10	37.8	-
11	121.1	-
12	171.2	-
13	8.6	1.93 (brs)
14	17.9	1.02 (s)
15	20.0	1.90 (brs)

Data sourced from studies on sesquiterpenoids isolated from Myrrh.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and elemental composition of Furanoeudesma-1,3-diene.

Table 2: Mass Spectrometry Data for Furanoeudesma-1,3-diene

Property	Value
Molecular Formula	C₁₅H₁₈O
Molecular Weight	214.30 g/mol
Exact Mass	214.1358 u
Key Fragmentation Ions	Not explicitly detailed in the provided search results.

Infrared (IR) Spectroscopy

Table 3: Predicted Infrared (IR) Spectroscopy Data for Furanoeudesma-1,3-diene

Wavenumber (cm⁻¹)	Functional Group
~3100-3000	C-H stretch (aromatic/vinylic)
~3000-2850	C-H stretch (aliphatic)
~1650-1600	C=C stretch (diene)
~1600, ~1500	C=C stretch (furan ring)
~1450, ~1375	C-H bend (aliphatic)
~1250-1000	C-O stretch (furan ring)

Experimental Protocols

The following sections detail generalized yet comprehensive protocols for the spectroscopic analysis of Furanoeudesma-1,3-diene.

NMR Spectroscopy Protocol

This protocol outlines the steps for acquiring ¹H and ¹³C NMR spectra of a sesquiterpenoid sample.

1. Sample Preparation:

• Dissolve 5-10 mg of purified Furanoeudesma-1,3-diene in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, C₆D₆). The choice of solvent should be based on sample solubility and to avoid signal overlap with the analyte.

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Transfer the solution to a 5 mm NMR tube.

2. NMR Spectrometer Setup:

• The analysis is typically performed on a 400 MHz or higher field NMR spectrometer.

• Tune and match the probe for the desired nuclei (¹H and ¹³C).

• Shim the magnetic field to achieve optimal homogeneity and resolution.

3. Data Acquisition:

• ¹H NMR: Acquire the spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. A sufficient number of scans (e.g., 16-64) should be averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. Typical parameters include a 30-45° pulse angle, a spectral width of 200-250 ppm, a relaxation delay of 2-5 seconds, and an acquisition time of 1-2 seconds. A larger number of scans (e.g., 1024 or more) is generally required due to the lower natural abundance of ¹³C.

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decays (FIDs).

• Phase correct the spectra and perform baseline correction.

• Calibrate the chemical shift scale using the internal standard (TMS).

• Integrate the signals in the ¹H spectrum to determine the relative number of protons.

• Analyze the chemical shifts, multiplicities, and coupling constants to elucidate the molecular structure.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol describes a general method for the analysis of sesquiterpenes using GC-MS.[4][5][6][7][8]

1. Sample Preparation:

• Prepare a stock solution of Furanoeudesma-1,3-diene in a volatile organic solvent such as hexane (B92381) or ethyl acetate (B1210297) at a concentration of approximately 1 mg/mL.

• Prepare a series of dilutions for calibration if quantitative analysis is required.

• For complex matrices like plant extracts, a suitable extraction method (e.g., solvent extraction followed by solid-phase extraction) may be necessary.

2. GC-MS System and Conditions:

• Gas Chromatograph:

  • Injector: Split/splitless injector, operated in splitless mode for trace analysis or split mode for higher concentrations. Injector temperature: 250 °C.

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable for separating sesquiterpenes.

  • Oven Temperature Program: An initial temperature of 60-80 °C held for 1-2 minutes, followed by a ramp of 5-10 °C/min to a final temperature of 250-280 °C, held for 5-10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Mass Spectrometer:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: Scan from m/z 40 to 400.

3. Data Analysis:

• Identify the peak corresponding to Furanoeudesma-1,3-diene based on its retention time.

• Confirm the identity by comparing the acquired mass spectrum with a reference library (e.g., NIST, Wiley).

• For quantitative analysis, construct a calibration curve by plotting the peak area against the concentration of the standard solutions.

Fourier-Transform Infrared (FTIR) Spectroscopy Protocol

This protocol provides a general procedure for obtaining an FTIR spectrum of a solid or oily sample.

1. Sample Preparation:

• KBr Pellet Method (for solids):

  • Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar until a fine, homogeneous powder is obtained.[9]

  • Place the powder in a pellet press and apply pressure to form a transparent or translucent pellet.[10]

• Thin Film Method (for oils/liquids):

  • Place a small drop of the sample between two KBr or NaCl plates.

  • Gently press the plates together to form a thin film.

2. FTIR Spectrometer Setup:

• Ensure the sample compartment is clean and dry.

• Collect a background spectrum of the empty sample holder (for pellets) or the clean salt plates.

3. Data Acquisition:

• Place the sample in the spectrometer's sample holder.

• Acquire the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

• Co-add a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.

4. Data Analysis:

• The instrument software will automatically subtract the background spectrum from the sample spectrum.

• Identify the characteristic absorption bands and assign them to the corresponding functional groups in the molecule.

Mandatory Visualizations

Experimental Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the comprehensive spectroscopic analysis of Furanoeudesma-1,3-diene.

Workflow for the isolation and spectroscopic analysis of Furanoeudesma-1,3-diene.

Proposed Mechanism of Action: Opioid Receptor Interaction

Furanoeudesma-1,3-diene has been shown to exhibit analgesic effects, which are suggested to be mediated through interaction with opioid receptors in the brain.[2][3][11]

This protocol describes a general radioligand binding assay to assess the affinity of a compound for opioid receptors.

1. Membrane Preparation:

• Homogenize brain tissue (e.g., from rodents) in a cold buffer solution.

• Centrifuge the homogenate at low speed to remove nuclei and cell debris.

• Centrifuge the resulting supernatant at high speed to pellet the membranes containing the receptors.

• Resuspend the membrane pellet in a suitable assay buffer.

2. Binding Assay:

• In a series of tubes, combine the membrane preparation, a radiolabeled opioid ligand (e.g., [³H]diprenorphine), and varying concentrations of the test compound (Furanoeudesma-1,3-diene).

• To determine non-specific binding, include tubes with a high concentration of an unlabeled opioid agonist or antagonist (e.g., naloxone).

• Incubate the mixture at a specific temperature (e.g., 25°C or 37°C) for a set period to allow binding to reach equilibrium.

3. Separation and Detection:

• Rapidly filter the incubation mixture through glass fiber filters to separate the bound from the free radioligand.

• Wash the filters with cold buffer to remove any unbound radioligand.

• Place the filters in scintillation vials with a scintillation cocktail.

• Quantify the radioactivity on the filters using a liquid scintillation counter.

4. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the concentration of the test compound.

• Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• The Kᵢ (inhibition constant) can be calculated from the IC₅₀ value to represent the affinity of the compound for the receptor.

The following diagram illustrates the proposed interaction of Furanoeudesma-1,3-diene with opioid receptors, leading to an analgesic effect.

Proposed mechanism of analgesic action for Furanoeudesma-1,3-diene.

References

• 1. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]
• 2. acs.org [acs.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Determination of Sesquiterpenes in Wines by HS-SPME Coupled with GC-MS [mdpi.com]
• 7. Production and quantification of sesquiterpenes in Saccharomyces cerevisiae, including extraction, detection and quantification of terpene products and key related metabolites | Springer Nature Experiments [experiments.springernature.com]
• 8. scielo.br [scielo.br]
• 9. plantsjournal.com [plantsjournal.com]
• 10. m.youtube.com [m.youtube.com]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]

Bioactivity Screening of Furanoeudesma-1,3-diene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furanoeudesma-1,3-diene is a naturally occurring furanosesquiterpenoid and a major bioactive constituent of myrrh, the oleo-gum resin extracted from trees of the Commiphora genus.[1] Historically used in traditional medicine for its analgesic and anti-inflammatory properties, recent scientific investigations have begun to elucidate the molecular mechanisms underlying its therapeutic effects. This technical guide provides a comprehensive overview of the bioactivity screening of Furanoeudesma-1,3-diene, detailing its known biological effects, the experimental protocols used to assess these activities, and the signaling pathways through which it exerts its functions.

Quantitative Bioactivity Data

The following tables summarize the key quantitative data reported for the bioactivity of Furanoeudesma-1,3-diene.

Bioactivity	Assay	Test System	Result	Reference
Anti-inflammatory	Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7	IC50: 46.0 µM	[2]
Analgesic	Hot Plate Test	Mice	Effective at 2.5 mg/kg (i.c.v.)
Antiviral	Viral RNA Inhibition Assay	H1N1 Influenza Virus	81.2% inhibition (by methanolic myrrh extract)
Antiviral	Hemagglutination Assay	Influenza A virus (PR8)	No inhibition at tested concentrations	[3]

Experimental Protocols

Detailed methodologies for key bioactivity screening assays are provided below.

Analgesic Activity: Hot Plate Test

This protocol is designed to assess the central analgesic effects of Furanoeudesma-1,3-diene by measuring the latency of a thermal pain response in mice.

Materials:

• Hot plate apparatus with adjustable temperature control

• Animal cages

• Syringes for intracerebroventricular (i.c.v.) injection

• Furanoeudesma-1,3-diene solution

• Vehicle control (e.g., saline)

• Naloxone (B1662785) solution (opioid antagonist)

• Timer

Procedure:

• Animal Acclimation: Acclimate male Swiss mice (20-25 g) to the laboratory environment for at least one week before the experiment. House them in a temperature-controlled room with a 12-hour light/dark cycle and provide free access to food and water.

• Drug Administration: Divide the mice into experimental groups (e.g., vehicle control, Furanoeudesma-1,3-diene, Furanoeudesma-1,3-diene + naloxone). Administer Furanoeudesma-1,3-diene (e.g., 2.5 mg/kg) or vehicle via intracerebroventricular (i.c.v.) injection. For the antagonist group, administer naloxone prior to the test compound.

• Hot Plate Test:

  • Set the hot plate temperature to 55 ± 0.5°C.

  • At a predetermined time after drug administration (e.g., 30 minutes), place a mouse on the hot plate.

  • Start the timer immediately.

  • Observe the mouse for signs of nociception, such as licking of the hind paws or jumping.

  • Stop the timer as soon as a response is observed and record the latency.

  • To prevent tissue damage, a cut-off time of 30-60 seconds is typically used. If the mouse does not respond within this time, it should be removed from the hot plate, and the maximum time is recorded.

• Data Analysis: Compare the mean latency times of the different experimental groups using appropriate statistical tests (e.g., ANOVA followed by a post-hoc test). An increase in latency time in the treatment group compared to the control group indicates an analgesic effect.

Anti-inflammatory Activity: Nitric Oxide (NO) Production Assay

This in vitro assay measures the ability of Furanoeudesma-1,3-diene to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated murine macrophage cells (RAW 264.7).

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics

• 96-well cell culture plates

• Lipopolysaccharide (LPS) from E. coli

• Furanoeudesma-1,3-diene stock solution (dissolved in DMSO)

• Griess Reagent (Solution A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Solution B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (NaNO2) standard solution

• Microplate reader

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and antibiotics at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed the cells into a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of Furanoeudesma-1,3-diene (e.g., 1-100 µM) for 1-2 hours. Include a vehicle control (DMSO).

  • Following pre-treatment, stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production. A negative control group (no LPS stimulation) should also be included.

• Nitrite Measurement (Griess Assay):

  • After the incubation period, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent Solution A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Solution B and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in each sample from the standard curve.

  • Determine the percentage of NO production inhibition for each concentration of Furanoeudesma-1,3-diene relative to the LPS-stimulated control.

  • Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of NO production.

Signaling Pathways and Mechanisms of Action

Analgesic Effect via Opioid Receptor Interaction

The primary mechanism for the analgesic activity of Furanoeudesma-1,3-diene involves its interaction with the central nervous system's opioid receptors.[4] Specifically, it has been shown to bind to these receptors, with a particular affinity for delta-opioid receptors.[4] This binding inhibits the transmission of pain signals. The analgesic effects can be reversed by the administration of naloxone, a non-selective opioid receptor antagonist, providing strong evidence for this mechanism.[5]

Opioid Receptor-Mediated Analgesic Pathway

Anti-inflammatory Effect via Modulation of Inflammatory Pathways

Furanoeudesma-1,3-diene exerts its anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. Myrrh extracts containing this compound have been shown to influence the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling cascades. By inhibiting these pathways, Furanoeudesma-1,3-diene can reduce the production of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandins.

Anti-inflammatory Signaling Pathway

Conclusion

Furanoeudesma-1,3-diene demonstrates significant potential as a therapeutic agent, with well-documented analgesic and anti-inflammatory properties. Its mechanism of action for analgesia is primarily through the modulation of opioid receptors. The anti-inflammatory effects are attributed to its ability to inhibit key signaling pathways such as MAPK and NF-κB. While its antiviral activity requires further investigation to establish a definitive dose-response relationship for the pure compound, the existing data suggests a promising area for future research. The experimental protocols and signaling pathway diagrams provided in this guide offer a foundational resource for researchers and drug development professionals interested in further exploring the pharmacological potential of this natural product.

References

• 1. researchgate.net [researchgate.net]
• 2. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 5. acs.org [acs.org]

Preliminary In-Vitro Studies on Furanoeudesma-1,3-diene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furanoeudesma-1,3-diene is a naturally occurring furanosesquiterpenoid found predominantly in the oleo-gum resin of Commiphora species, most notably Myrrh.[1] Traditionally used for its medicinal properties, recent scientific investigations have begun to elucidate the molecular mechanisms underlying its bioactivity. This technical guide provides a comprehensive overview of the preliminary in-vitro studies on Furanoeudesma-1,3-diene, focusing on its analgesic, anti-inflammatory, and antiviral properties. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug discovery.

Quantitative Bioactivity Data

The following tables summarize the key quantitative data from various in-vitro and in-vivo studies on Furanoeudesma-1,3-diene and related extracts.

Biological Activity	Assay	Target	Test System	Result (IC50/EC50)	Reference
Anti-inflammatory	Griess Assay	Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 macrophages	46.0 µM	[2]
Anti-inflammatory	In-vitro Assay	Intercellular Adhesion Molecule-1 (ICAM-1)	---	46.3 µM
Antiviral	Viral RNA Inhibition Assay	H1N1 Influenza Virus	---	>50% inhibition at 50 µg/mL and 70 µg/mL	[3]
Cytotoxicity	MTT Assay	Cell Viability	Human Cervical Cancer (HeLa) Cells	29.41 µg/mL (for 50% methanol (B129727) extract)	[3]
Cytotoxicity	MTT Assay	Cell Viability	Normal (WI-38) Cells	> 100 µg/mL (for 50% methanol extract)	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Analgesic Activity Assessment: Hot Plate Test in Mice

The hot plate test is a widely used method to evaluate the analgesic properties of a compound by measuring the latency of a thermal pain response.

Protocol:

• Apparatus: A commercially available hot plate apparatus with a surface temperature maintained at a constant 55 ± 0.5°C.

• Animals: Male Swiss mice (20-25 g) are used. Animals are acclimatized to the laboratory conditions for at least one week before the experiment.

• Procedure:

  • Mice are individually placed on the hot plate, and the latency to the first sign of pain response (e.g., licking of the hind paws or jumping) is recorded.

  • A cut-off time of 30 seconds is typically set to prevent tissue damage.

  • Furanoeudesma-1,3-diene is administered orally (p.o.) or intracerebroventricularly (i.c.v.) at specified doses (e.g., 50 mg/kg p.o. or 2.5 mg/kg i.c.v.).[4]

  • The latency of the pain response is measured at different time points after compound administration (e.g., 15, 30, 60, and 120 minutes).

  • To confirm the involvement of opioid receptors, a non-selective opioid antagonist, naloxone (B1662785) (1 mg/kg), can be administered 15 minutes before the test compound.[4]

• Data Analysis: The increase in the latency of the pain response compared to a vehicle-treated control group is calculated and statistically analyzed.

Workflow for the Hot Plate Test in Mice.

Anti-inflammatory Activity Assessment: Griess Assay for Nitric Oxide (NO) Production

The Griess assay is a colorimetric method used to quantify nitrite (B80452) levels in biological fluids, which serves as an indirect measure of nitric oxide production.

Protocol:

• Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% FBS and antibiotics at 37°C in a 5% CO2 incubator.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 10^4 cells/well and allowed to adhere overnight.

• Treatment:

  • The culture medium is replaced with fresh medium containing various concentrations of Furanoeudesma-1,3-diene.

  • After a pre-incubation period (e.g., 1 hour), cells are stimulated with lipopolysaccharide (LPS; 1 µg/mL) to induce inflammation and NO production.[5]

  • Control wells include cells treated with vehicle and LPS, and cells with medium alone.

• Nitrite Measurement:

  • After 24 hours of incubation, 100 µL of the cell culture supernatant is transferred to a new 96-well plate.

  • 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) is added to each well.

  • The plate is incubated at room temperature for 10 minutes in the dark.

• Data Analysis: The absorbance is measured at 540 nm using a microplate reader. The concentration of nitrite is determined from a standard curve prepared with sodium nitrite. The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

Workflow for the Griess Assay.

Antiviral Activity Assessment: Plaque Reduction Assay

The plaque reduction assay is a standard method to determine the antiviral activity of a compound by measuring the reduction in the formation of viral plaques.

Protocol:

• Cell Culture: Madin-Darby Canine Kidney (MDCK) cells are grown in a suitable medium (e.g., MEM with 10% FBS) in 6-well plates until a confluent monolayer is formed.

• Virus Infection:

  • The cell monolayer is washed with PBS and then infected with a specific multiplicity of infection (MOI) of influenza virus (e.g., H1N1).

  • The virus is allowed to adsorb for 1 hour at 37°C.

• Treatment:

  • After adsorption, the virus inoculum is removed, and the cells are washed.

  • An overlay medium (e.g., agar (B569324) or methylcellulose) containing various concentrations of Furanoeudesma-1,3-diene is added to the wells.

• Plaque Formation: The plates are incubated at 37°C in a 5% CO2 incubator for 2-3 days to allow for plaque formation.

• Plaque Visualization and Counting:

  • The overlay medium is removed, and the cell monolayer is fixed with a solution like 10% formalin.

  • The cells are then stained with a crystal violet solution to visualize the plaques.

  • The number of plaques in each well is counted.

• Data Analysis: The percentage of plaque reduction is calculated for each concentration of the compound compared to the virus control (no compound). The EC50 value (the concentration that inhibits 50% of plaque formation) is then determined.

Signaling Pathway Modulation

Preliminary studies indicate that Furanoeudesma-1,3-diene exerts its biological effects through the modulation of key signaling pathways, particularly those involved in pain and inflammation.

Opioid Receptor-Mediated Analgesia

The analgesic properties of Furanoeudesma-1,3-diene are primarily attributed to its interaction with central opioid receptors.[4] Studies have shown that the compound binds to opioid receptors in brain membranes, and its analgesic effect can be reversed by the opioid antagonist naloxone.[4] This suggests a mechanism involving the activation of endogenous pain-inhibitory pathways.

References

• 1. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 2. An Unprecedented 4,8-Cycloeudesmane, Further New Sesquiterpenoids, a Triterpene, Steroids, and a Lignan from the Resin of Commiphora myrrha and Their Anti-Inflammatory Activity In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation of Commiphora myrrha (Nees) Engl. Oil and Its Main Components for Antiviral Activity | MDPI [mdpi.com]
• 4. acs.org [acs.org]
• 5. researchgate.net [researchgate.net]

Furanoeudesma-1,3-diene: A Technical Whitepaper on its Mechanism of Action at Opioid Receptors

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furanoeudesma-1,3-diene, a prominent bioactive sesquiterpene isolated from the resin of Commiphora myrrha (myrrh), has long been recognized for its analgesic properties.[1][2] This technical guide delves into the current understanding of its mechanism of action, focusing on its interaction with central nervous system opioid receptors. Foundational research has demonstrated that the analgesic effects of Furanoeudesma-1,3-diene are mediated through its binding to opioid receptors, an action that is reversibly blocked by the non-selective opioid antagonist, naloxone.[1][3] While direct, quantitative binding and functional data for the purified compound remain elusive in readily available literature, this paper synthesizes the existing evidence and provides standardized protocols for the requisite experimental assays to fully elucidate its pharmacological profile.

Introduction

Myrrh has been utilized for its medicinal properties for millennia, with its analgesic effects being a key therapeutic application.[2][3] Modern phytochemical analysis has identified Furanoeudesma-1,3-diene as a major constituent responsible for this bioactivity.[1] Structurally, it is a furanosesquiterpenoid, a class of compounds known for their diverse pharmacological effects. The primary evidence for its mechanism of action points towards the opioid system, a critical pathway for pain modulation in the central nervous system.

The seminal work by Dolara and colleagues in 1996 provided the initial evidence for this mechanism, demonstrating that Furanoeudesma-1,3-diene's analgesic effect in mice was reversed by naloxone, a classic opioid antagonist.[3] Furthermore, they reported that the compound could displace the binding of a radiolabeled opioid ligand in brain membrane preparations, indicating a direct interaction with opioid receptors.[4] While some sources suggest a potential selectivity for the delta-opioid receptor (DOR), comprehensive quantitative data to confirm this and to assess its activity at mu (MOR) and kappa (KOR) opioid receptors is not currently available in published literature.[5][6]

This guide aims to provide a detailed overview of the established knowledge and to outline the necessary experimental framework to rigorously characterize the interaction of Furanoeudesma-1,3-diene with opioid receptors.

Quantitative Data on Opioid Receptor Interaction

A comprehensive review of the existing scientific literature did not yield specific quantitative data for the binding affinity (Ki) or functional potency and efficacy (EC50, Emax) of purified Furanoeudesma-1,3-diene at the mu, delta, and kappa opioid receptors. The foundational 1996 study by Dolara et al. qualitatively describes the displacement of [3H]diprenorphine but does not provide the concentration-response data necessary to calculate an inhibition constant (Ki).[4]

To address this critical knowledge gap, the following table is presented as a template for the necessary quantitative data that needs to be experimentally determined.

Table 1: Opioid Receptor Binding Affinity of Furanoeudesma-1,3-diene (Hypothetical Data)

Receptor Subtype	Radioligand	Ki (nM)	Hill Slope
Mu (μ)	[3H]DAMGO	TBD	TBD
Delta (δ)	[3H]Naltrindole	TBD	TBD
Kappa (κ)	[3H]U-69,593	TBD	TBD

TBD: To be determined experimentally.

Table 2: Opioid Receptor Functional Activity of Furanoeudesma-1,3-diene (Hypothetical Data)

Receptor Subtype	Assay Type	Agonist	EC50 (nM)	Emax (% of Standard)
Mu (μ)	GTPγS	DAMGO	TBD	TBD
Delta (δ)	GTPγS	SNC80	TBD	TBD
Kappa (κ)	GTPγS	U-50,488	TBD	TBD
Mu (μ)	cAMP Inhibition	Forskolin	TBD	TBD
Delta (δ)	cAMP Inhibition	Forskolin	TBD	TBD
Kappa (κ)	cAMP Inhibition	Forskolin	TBD	TBD

TBD: To be determined experimentally.

Proposed Signaling Pathways

Opioid receptors are G-protein coupled receptors (GPCRs) that, upon agonist binding, initiate a cascade of intracellular signaling events. The primary signaling pathway involves the activation of inhibitory G-proteins (Gi/Go). This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Concurrently, G-protein activation can also lead to the modulation of ion channels, such as the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels and the closing of voltage-gated calcium channels, which collectively lead to a hyperpolarization of the neuron and a reduction in neurotransmitter release.

The following diagram illustrates the canonical signaling pathway initiated by an agonist, such as Furanoeudesma-1,3-diene, at an opioid receptor.

Caption: Canonical opioid receptor signaling pathway.

Experimental Protocols

To quantitatively assess the interaction of Furanoeudesma-1,3-diene with opioid receptors, the following standardized experimental protocols are recommended.

Radioligand Binding Assay

This assay determines the binding affinity (Ki) of Furanoeudesma-1,3-diene for each opioid receptor subtype through competitive displacement of a subtype-selective radioligand.

Methodology:

• Membrane Preparation: Utilize commercially available cell membranes from CHO or HEK293 cells stably expressing human recombinant mu, delta, or kappa opioid receptors.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Radioligands:

  • Mu: [3H]DAMGO

  • Delta: [3H]Naltrindole

  • Kappa: [3H]U-69,593

• Procedure: a. In a 96-well plate, combine cell membranes (10-20 µg protein/well), the respective radioligand at a concentration close to its Kd, and a range of concentrations of Furanoeudesma-1,3-diene. b. For non-specific binding, use a high concentration of a non-labeled antagonist (e.g., naloxone). c. Incubate at 25°C for 60-90 minutes. d. Terminate the assay by rapid filtration through glass fiber filters, followed by washing with ice-cold assay buffer. e. Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Calculate the IC50 value by non-linear regression of the competition binding curve. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

[35S]GTPγS Functional Assay

This functional assay measures the ability of Furanoeudesma-1,3-diene to activate G-proteins coupled to opioid receptors, thus determining its potency (EC50) and efficacy (Emax) as an agonist.

Methodology:

• Membrane Preparation: As described for the radioligand binding assay.

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4.

• Reagents: [35S]GTPγS, GDP, and a subtype-selective standard agonist (DAMGO for mu, SNC80 for delta, U-50,488 for kappa).

• Procedure: a. In a 96-well plate, pre-incubate cell membranes with GDP and varying concentrations of Furanoeudesma-1,3-diene for 15 minutes at 30°C. b. Initiate the reaction by adding [35S]GTPγS. c. Incubate for 60 minutes at 30°C. d. Terminate the reaction and separate bound from free [35S]GTPγS by filtration. e. Quantify bound radioactivity by scintillation counting.

• Data Analysis: Plot the specific binding of [35S]GTPγS against the log concentration of Furanoeudesma-1,3-diene and fit to a sigmoidal dose-response curve to determine the EC50 and Emax values relative to the standard agonist.

cAMP Inhibition Assay

This assay measures the functional consequence of Gi/Go protein activation by quantifying the inhibition of adenylyl cyclase and the subsequent decrease in intracellular cAMP levels.

Methodology:

• Cell Culture: Use whole cells (e.g., CHO or HEK293) stably expressing the opioid receptor subtype of interest.

• Procedure: a. Plate cells in a 96- or 384-well plate and allow them to adhere. b. Pre-treat cells with varying concentrations of Furanoeudesma-1,3-diene for a short period. c. Stimulate adenylyl cyclase with forskolin. d. Incubate for 30 minutes at 37°C. e. Lyse the cells and measure cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

• Data Analysis: Generate a dose-response curve for the inhibition of forskolin-stimulated cAMP production by Furanoeudesma-1,3-diene to determine its IC50.

The following diagram outlines the general workflow for these key experiments.

Caption: Workflow for opioid receptor binding and functional assays.

Conclusion and Future Directions

References

• 1. researchgate.net [researchgate.net]
• 2. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acs.org [acs.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 6. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]

The Chemotaxonomic Significance of Furanoeudesma-1,3-diene in the Genus Commiphora: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The genus Commiphora, a member of the Burseraceae family, encompasses over 190 species renowned for their production of oleo-gum resins, most notably myrrh.[1][2][3] The chemical complexity of these resins presents a significant challenge for the accurate taxonomic identification of species and the quality control of commercial products. This technical guide explores the pivotal role of the furanosesquiterpenoid, furanoeudesma-1,3-diene, as a chemotaxonomic marker for differentiating Commiphora species. We provide a comprehensive overview of its distribution, analytical methodologies for its quantification, and its significance in authenticating true myrrh. This guide is intended to serve as a resource for researchers, scientists, and professionals in drug development engaged in the study of Commiphora resins.

Introduction: The Chemotaxonomic Puzzle of Commiphora

The genus Commiphora is distributed across the arid and subtropical regions of northeastern Africa, the Arabian Peninsula, and India.[2][4][5] The resinous exudates from these plants, particularly myrrh from Commiphora myrrha (syn. C. molmol), have been integral to traditional medicine and perfumery for millennia.[5][6] However, the morphological similarities between many Commiphora species make their accurate identification challenging. This ambiguity has significant implications for the quality and therapeutic efficacy of myrrh-based products.

Chemotaxonomy, the classification of organisms based on their chemical constituents, offers a powerful tool to resolve these taxonomic uncertainties. Within Commiphora, the presence and relative abundance of specific secondary metabolites, particularly sesquiterpenoids, serve as diagnostic chemical markers.[4][7] Furanoeudesma-1,3-diene, a prominent furanosesquiterpenoid, has emerged as a key indicator for distinguishing true myrrh-producing species from other members of the genus.[4][7]

Furanoeudesma-1,3-diene: A Key Chemotaxonomic Marker

Furanoeudesma-1,3-diene is a sesquiterpenoid characterized by a furan (B31954) ring fused to a eudesmane (B1671778) skeleton.[7] Its presence and concentration are highly variable across the Commiphora genus, making it a valuable tool for species differentiation.

Distribution within Commiphora Species

The distribution of furanoeudesma-1,3-diene is a critical factor in its chemotaxonomic significance. It is a principal component in the essential oil of "true myrrh" producing species.[4][7]

• Commiphora myrrha (syn. C. molmol) : This species, the primary source of true myrrh, consistently exhibits high concentrations of furanoeudesma-1,3-diene.[4][5] The content can vary based on geographical origin and extraction method, but it often represents one of the most abundant constituents.[7]

• Commiphora holtziana : This species also contains significant amounts of furanoeudesma-1,3-diene.[4][7]

• Commiphora erythraea and Commiphora kataf : Notably, furanoeudesma-1,3-diene is absent in these species, which are sources of "opopanax" or "bisabol myrrh."[4][7] This clear chemical distinction is crucial for authenticating true myrrh.

The presence of other co-occurring furanosesquiterpenes, such as curzerene (B231402) and lindestrene, further aids in creating a comprehensive chemical profile for each species.[7][8]

Quantitative Data on Furanoeudesma-1,3-diene and Co-occurring Sesquiterpenoids

The following tables summarize the quantitative data on the abundance of furanoeudesma-1,3-diene and related compounds in the essential oils of various Commiphora species.

Table 1: Percentage of Furanoeudesma-1,3-diene in the Essential Oil of Select Commiphora Species

Commiphora Species	Geographic Origin	Furanoeudesma-1,3-diene Content (%)	Analytical Method	Reference
C. myrrha	Ethiopia/Somalia	17.4 - 41.4	GC-MS/HPLC-DAD	[4]
C. molmol	Commercial Myrrh	17.65	GC-MS	[4]
C. holtziana	Kenya	23.9	GC-MS	[4]
C. kataf	Kenya	Not Detected	GC-MS	[4]
C. myrrha	N/A	34.9	GC/MS	[9]
C. molmol (Tamar Ltd.)	N/A	8.97	GC-MS	[10]
C. molmol (Pamir Ltd.)	N/A	20.59	GC-MS	[10]

Table 2: Co-occurring Sesquiterpenoids in Commiphora myrrha Oleo-Gum Resin Essential Oil [4]

Compound Name	Chemical Class	Percentage in C. myrrha EO (%)
Furanoeudesma-1,3-diene	Furanosesquiterpene	41.40
Curzerene	Furanosesquiterpene	25.89
Lindestrene	Furanosesquiterpene	13.09
Isofuranodiene	Furanosesquiterpene	2.00
β-Elemene	Sesquiterpene hydrocarbon	2.87
Germacrene B	Sesquiterpene hydrocarbon	2.11

Experimental Protocols

The accurate identification and quantification of furanoeudesma-1,3-diene are paramount for chemotaxonomic studies. The following sections detail the methodologies for the extraction, isolation, and analysis of this key compound.

Extraction of Essential Oil from Commiphora Resin

The extraction of furanoeudesma-1,3-diene from the complex oleo-gum resin matrix is a critical first step.[7]

This is a common method for extracting volatile compounds from plant material.

• Preparation : Grind the Commiphora oleo-gum resin into a coarse powder.

• Apparatus : Place the powdered resin in a round-bottom flask with a sufficient volume of distilled water. Connect the flask to a Clevenger-type apparatus.

• Distillation : Heat the flask to boiling. The steam and volatile oils will rise, condense, and be collected in the graduated tube of the Clevenger apparatus.

• Collection : Continue the distillation for a prescribed period (e.g., 3-4 hours) until no more oil is collected. Separate the essential oil from the aqueous layer.

• Drying and Storage : Dry the collected essential oil over anhydrous sodium sulfate (B86663) and store it in a sealed, dark vial at low temperature to prevent degradation.[4]

SFE using carbon dioxide (CO2) is a more advanced technique that offers high-quality extracts.[7]

• Preparation : Finely grind the Commiphora resin.

• Apparatus : Load the ground resin into the extraction vessel of an SFE system.

• Extraction Parameters : Set the extraction parameters, which can be optimized but typical values include a temperature of 65°C, a pressure of 37 MPa, and a CO2 flow rate of 18 kg/h .[11]

• Collection : The supercritical CO2 containing the extracted compounds is depressurized, causing the CO2 to return to a gaseous state and the extract to precipitate into a collection vessel.

• Storage : Store the resulting oily extract in a sealed container under inert gas at low temperature.

Analytical Methodologies

Gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography with diode-array detection (HPLC-DAD) are the primary techniques for the identification and quantification of furanoeudesma-1,3-diene.[4][7]

• Sample Preparation : Dilute the essential oil in a suitable solvent (e.g., hexane (B92381) or dichloromethane).

• GC System : Agilent 6890N GC or equivalent.

• Column : DB-5ms capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas : Helium at a constant flow rate (e.g., 1 mL/min).

• Temperature Program :

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 240°C at a rate of 3°C/min.

  • Final hold: Hold at 240°C for 10 minutes.

• Injector : Splitless mode at 250°C.

• MS System : Agilent 5973N Mass Selective Detector or equivalent.

• Ionization : Electron Impact (EI) at 70 eV.

• Mass Range : m/z 40-500.

• Identification : Identify furanoeudesma-1,3-diene by comparing its mass spectrum and retention index with those of an authentic standard and with data from mass spectral libraries (e.g., NIST, Wiley).

Note: Thermal degradation of related compounds can occur during GC analysis, potentially affecting the quantification of furanoeudesma-1,3-diene.[4]

• Sample Preparation : Dissolve the essential oil or extract in the mobile phase. Filter the solution through a 0.45 µm syringe filter.

• HPLC System : Shimadzu LC-10AD pump or equivalent with a diode-array detector.

• Column : C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase : A gradient of acetonitrile (B52724) and water is typically used. For example:

  • 0-15 min: 80% acetonitrile.[11]

  • 15-30 min: Ramp to 100% acetonitrile.[11]

• Flow Rate : 0.5 mL/min.[11]

• Column Temperature : 30°C.[11]

• Detection : Monitor at a wavelength of 222 nm.[11]

• Quantification : Quantify furanoeudesma-1,3-diene by comparing the peak area with a calibration curve generated from an authentic standard.

Visualizing Chemotaxonomic Relationships and Workflows

The following diagrams illustrate the logical relationships in the chemotaxonomic classification of Commiphora and the general experimental workflow for the analysis of furanoeudesma-1,3-diene.

References

• 1. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Commiphora - Wikipedia [en.wikipedia.org]
• 3. Phytochemical Composition of Commiphora Oleogum Resins and Their Cytotoxicity against Skin Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 5. acs.org [acs.org]
• 6. scispace.com [scispace.com]
• 7. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 8. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Supercritical Fluid Extraction of Furanoeudesma-1,3-diene from Myrrh

Introduction

Furanoeudesma-1,3-diene is a bioactive furanosesquiterpenoid and a major characteristic component of myrrh, the oleo-gum resin from trees of the Commiphora genus.[1] It is recognized for its analgesic properties, which are attributed to its interaction with opioid receptors in the brain.[2] Supercritical fluid extraction (SFE) with carbon dioxide (CO2) presents a green and efficient alternative to traditional solvent extraction methods for obtaining high-quality myrrh extracts enriched in Furanoeudesma-1,3-diene.[3][4] This application note provides a detailed protocol for the SFE of Furanoeudesma-1,3-diene from myrrh and summarizes the expected yields and compound percentages based on published research.

Data Presentation

The following tables summarize quantitative data from studies on the supercritical fluid extraction of myrrh.

Table 1: SFE Parameters and Overall Extract Yield

Reference	Plant Material	Pressure (MPa)	Temperature (°C)	CO2 Flow Rate ( kg/h )	Total Extract Yield (%)
Marongiu et al., 2005[5][6]	Commiphora myrrha oleo-gum resin	9.0	50	1.5	3.2
Madia et al., 2021[7]	Powdered Commiphora myrrha	37	65	18	3.5

Table 2: Composition of Furanoeudesma-1,3-diene in SFE Myrrh Oil

Reference	Furanoeudesma-1,3-diene (%)	Other Major Components (%)	Analytical Method
Marongiu et al., 2005[5][6]	34.9	Lindestrene (12.9), Curzerene (8.5), Germacrone (5.8)	GC/MS
Madia et al., 2021[7]	26.2 (HPLC analysis) / 31.1 (GC/MS analysis)	Curzerene (9.7/23.1), β-elemene (3.0)	HPLC, GC/MS

Experimental Protocols

This section details the methodology for the supercritical fluid extraction of Furanoeudesma-1,3-diene from myrrh, followed by its quantification.

1. Supercritical Fluid Extraction (SFE) Protocol

This protocol is based on the methodologies described by Marongiu et al. (2005) and Madia et al. (2021).[5][6][7]

• 1.1. Material Preparation:

  • Grind the myrrh oleo-gum resin into a fine powder to increase the surface area for efficient extraction.

• 1.2. SFE System Setup:

  • Use an industrial-scale or laboratory-scale SFE system.

  • Place the powdered myrrh (e.g., 1.30 kg) into the extraction vessel.[7]

  • Ensure filters are in place at both ends of the extraction basket to prevent particulate matter from entering the system.[7]

• 1.3. Extraction Parameters:

  • Option A (Higher Yield of Furanoeudesma-1,3-diene):

    • Pressurize the system to 9.0 MPa.[5][6]

    • Set the extraction temperature to 50°C.[5][6]

    • Set the CO2 flow rate to 1.5 kg/h .[5][6]

  • Option B (Higher Overall Yield):

    • Pressurize the system to 37 MPa.[7]

    • Set the extraction temperature to 65°C.[7]

    • Set the CO2 flow rate to 18 kg/h .[7]

• 1.4. Collection:

  • Collect the extracted oil in a suitable container. The extract will be a brownish, oily substance.[7]

2. Quantification of Furanoeudesma-1,3-diene

The concentration of Furanoeudesma-1,3-diene in the SFE extract can be determined using Gas Chromatography-Mass Spectrometry (GC/MS) or High-Performance Liquid Chromatography (HPLC).

• 2.1. GC/MS Analysis:

  • Sample Preparation: Dilute a known amount of the myrrh extract in a suitable solvent (e.g., hexane).

  • GC Conditions:

    • Injector: Split/splitless, 250°C.

    • Column: A suitable capillary column for terpene analysis (e.g., HP-5MS).

    • Oven Temperature Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 3°C/min.

    • Carrier Gas: Helium.

  • MS Conditions:

    • Ionization Mode: Electron Impact (EI), 70 eV.

    • Mass Range: m/z 40-400.

  • Identification: Identify Furanoeudesma-1,3-diene by comparing its mass spectrum and retention time with that of a certified reference standard.

• 2.2. HPLC Analysis:

  • Sample Preparation: Dissolve a precisely weighed amount of the myrrh extract in acetonitrile (B52724) (e.g., 4 to 8 mg/mL).[7]

  • HPLC System:

    • Column: C18 column (e.g., Waters Symmetry C18, 150 mm × 4.6 mm, 3.5 μm).[7]

    • Mobile Phase: Gradient elution with acetonitrile and water.[7]

    • Flow Rate: 0.5 mL/min.[7]

    • Column Temperature: 30°C.[7]

    • Detector: UV detector at 222 nm.[7]

    • Injection Volume: 5 µL.[7]

  • Gradient Elution Program:

    • 0–15 min: 80% acetonitrile.[7]

    • 15–30 min: 100% acetonitrile.[7]

  • Quantification: Calculate the concentration of Furanoeudesma-1,3-diene by comparing the peak area with a calibration curve generated from a certified reference standard.

Visualizations

Caption: Workflow for SFE of Furanoeudesma-1,3-diene from myrrh.

Caption: Logical relationship of the SFE process for myrrh.

References

• 1. scispace.com [scispace.com]
• 2. acs.org [acs.org]
• 3. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 4. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 5. researchgate.net [researchgate.net]
• 6. Chemical composition of the essential oil and supercritical CO2 extract of Commiphora myrrha (Nees) Engl. and of Acorus calamus L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for the Solvent Extraction of Furanoeudesma-1,3-diene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furanoeudesma-1,3-diene is a bioactive sesquiterpenoid of significant interest, primarily isolated from the oleo-gum resin of Commiphora species, commonly known as myrrh.[1][2][3] This compound has demonstrated notable biological activities, including analgesic effects through interaction with opioid receptors, as well as potential antiviral and anti-inflammatory properties.[1] The efficient extraction of Furanoeudesma-1,3-diene from its natural matrix is a critical step for its pharmacological investigation and potential therapeutic applications. This document provides detailed protocols for various solvent extraction methods, offering a comparative overview to guide researchers in selecting the most suitable technique for their specific research needs.

Data Presentation: Comparison of Extraction Methods

The selection of an appropriate extraction method is paramount for maximizing the yield and purity of Furanoeudesma-1,3-diene while minimizing the degradation of this lipophilic compound.[1] The choice of solvent significantly influences the extraction efficiency and the chemical profile of the resulting extract.[1] A variety of organic solvents have been successfully employed, ranging from nonpolar to polar, alongside advanced techniques that offer improved efficiency and reduced solvent consumption.

Extraction Method	Solvent(s)	Key Parameters	Reported Yield/Concentration of Furanoeudesma-1,3-diene	Reference(s)
Conventional Solvent Extraction
Maceration	Hexane (B92381)	Room temperature, 24-72 hours with occasional agitation.	A significant component of the hexane extract.[4]	[4]
Maceration	Methanol (B129727)	Not specified.	A methanolic extract of Commiphora molmol resin contained a significant concentration.[1]	[1]
Maceration	Ethanol (B145695) (e.g., 90%)	Not specified.	Yielded 27-60% crude polysaccharide, with the alcohol-soluble resin containing furanosesquiterpenoids.[5]	[5]
Maceration	Aqueous Ethanol (85:15 ethanol:phosphate buffer)	Not specified.	Successfully used for extraction.[1]	[1]
Maceration	Petroleum Ether	Not specified.	Used for extraction.[1][6]	[1][6]
Maceration	Acetone:Hexane (1:1 v/v)	Not specified.	Documented solvent system.[1]	[1]
Modern Extraction Techniques
Ultrasound-Assisted Extraction (UAE)	Ethanol (70% or 96%)	25°C, 30 minutes, 1:20 w/v solid-to-solvent ratio.	Offers enhanced extraction efficiency and reduced processing time.[7]	[7]
Microwave-Assisted Extraction (MAE)	Ethanol (100%)	300 W, 5 minutes, 30:1 mL/g liquid-to-solid ratio.	Provides rapid extraction with reduced solvent consumption.[7][8]	[7][8]
Supercritical Fluid Extraction (SFE)	Carbon Dioxide (CO₂)	Not specified.	Considered a superior method for high-quality extracts.[1] An SFE myrrh oil contained 26.2% Furanoeudesma-1,3-diene.[9]	[1][9]
Matrix Solid-Phase Dispersion (MSPD)	Methanol (elution solvent)	Silica gel as dispersant, 2:1 dispersant to sample mass ratio.	Higher yields compared to sonication and reflux extraction with less time and solvent.[10][11]	[10][11]

Experimental Protocols

The following protocols provide detailed methodologies for the extraction of Furanoeudesma-1,3-diene.

Protocol 1: Conventional Solvent Extraction (Maceration)

This protocol is a standard method for the extraction of sesquiterpenoids from plant resins.

Materials:

• Dried and powdered Commiphora resin

• Hexane (or other suitable solvent such as methanol or ethanol)

• Erlenmeyer flask or other suitable vessel

• Shaker (optional)

• Filter paper

• Rotary evaporator

Procedure:

• Weigh a desired amount of the powdered Commiphora resin and place it in an Erlenmeyer flask.

• Add the selected solvent (e.g., hexane) to the flask, ensuring the resin is fully submerged. A common solid-to-solvent ratio is 1:10 or 1:20 (w/v).

• Seal the flask and allow it to stand at room temperature for 24-72 hours. Agitate the mixture periodically or use a shaker for continuous, gentle mixing.

• After the maceration period, filter the mixture through filter paper to separate the extract from the solid residue.

• To increase the yield, the extraction can be repeated on the plant residue with fresh solvent.

• Combine the filtrates and concentrate the solvent using a rotary evaporator under reduced pressure to obtain the crude extract.

• Store the crude extract at 4°C for further analysis and purification.[7]

Protocol 2: Ultrasound-Assisted Extraction (UAE)

UAE utilizes ultrasonic waves to enhance the extraction process, often leading to higher yields in shorter times.

Materials:

• Dried and powdered Commiphora resin

• Ethanol (70% or 96%)

• Flask

• Ultrasonic bath

• Filter paper

• Rotary evaporator

Procedure:

• Weigh 1 g of the dried, powdered resin and place it in a flask.

• Add 20 mL of the desired ethanol solution to achieve a 1:20 (w/v) solid-to-solvent ratio.

• Place the flask in an ultrasonic bath maintained at a constant temperature of 25°C.[7][8]

• Sonicate the mixture for 30 minutes.[7][8]

• After sonication, filter the extract through filter paper.

• Concentrate the filtrate using a rotary evaporator to obtain the crude extract.

• Store the extract at 4°C for further analysis.[7]

Protocol 3: Microwave-Assisted Extraction (MAE)

MAE employs microwave energy to rapidly heat the solvent and plant material, accelerating the extraction process.

Materials:

• Dried and powdered Commiphora resin

• Ethanol (100%)

• Microwave extraction vessel

• Microwave extraction system

• Filter paper

• Rotary evaporator

Procedure:

• Weigh an appropriate amount of the powdered resin and place it in the microwave extraction vessel.

• Add 100% ethanol to achieve a liquid-to-sample ratio of 30:1 (mL/g).[8]

• Secure the vessel in the microwave extractor.

• Set the microwave power to 300 W and the irradiation time to 5 minutes.[7][8]

• After the extraction is complete, allow the vessel to cool down.

• Filter the extract and concentrate it using a rotary evaporator.

Protocol 4: Supercritical Fluid Extraction (SFE)

SFE using carbon dioxide is a green technology that provides high-purity extracts without the use of organic solvents.

Materials:

• Dried and powdered Commiphora resin

• Supercritical fluid extractor

Procedure:

• Load the powdered resin into the extraction vessel of the SFE system.

• The system is then pressurized and heated to bring CO₂ to its supercritical state.

• The supercritical CO₂ passes through the resin, dissolving the lipophilic compounds, including Furanoeudesma-1,3-diene.

• The extract-laden supercritical fluid is then depressurized, causing the CO₂ to return to a gaseous state and the extracted compounds to precipitate.

• The collected extract is a high-quality oil rich in Furanoeudesma-1,3-diene.[1][9]

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the extraction and subsequent analysis of Furanoeudesma-1,3-diene.

References

• 1. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 2. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 3. acs.org [acs.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Impact of Different Extraction Methods on Furanosesquiterpenoids Content and Antibacterial Activity of Commiphora myrrha Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Column chromatography for Furanoeudesma-1,3-diene purification

Application Notes and Protocols

Topic: Column Chromatography for Furanoeudesma-1,3-diene Purification

Audience: Researchers, scientists, and drug development professionals.

Introduction

Furanoeudesma-1,3-diene is a bioactive furanosesquiterpenoid predominantly found in the oleo-gum resin of Commiphora myrrha, commonly known as myrrh.[1][2] This compound is a significant contributor to the characteristic aroma of myrrh and has garnered scientific interest for its potential therapeutic properties, including analgesic effects.[2][3] The isolation and purification of Furanoeudesma-1,3-diene are crucial for its characterization, pharmacological studies, and potential development as a therapeutic agent. Column chromatography is a widely employed and effective technique for the purification of this non-polar compound from complex myrrh extracts.[1][4] This document provides a detailed protocol for the purification of Furanoeudesma-1,3-diene using silica (B1680970) gel column chromatography.

Data Presentation

The concentration of Furanoeudesma-1,3-diene in myrrh extracts can vary depending on the geographical origin of the resin and the extraction method employed. Supercritical fluid extraction (SFE) is noted as a superior method for obtaining high-quality extracts while preserving heat-sensitive compounds.[4]

Table 1: Reported Concentrations of Furanoeudesma-1,3-diene in Commiphora myrrha Extracts

Extraction Method	Plant Part	Percentage of Furanoeudesma-1,3-diene in Extract	Reference
Supercritical Fluid Extraction (SFE) with CO2	Oleo-gum resin	34.9%	[5]
Supercritical Fluid Extraction (SCFE)-CO2	Oleo-gum resin	26.2%	[6]
Not specified	Essential Oil	41.40%	[1]
Not specified	Essential Oil	68.42 g/100 g	[1]
Not specified	Myrrh Oil	31.1% (as furanoeudesma-1,3-dione)	[6]

Experimental Protocols

This protocol outlines the purification of Furanoeudesma-1,3-diene from a myrrh extract using silica gel column chromatography. The procedure is designed for laboratory-scale purification and can be scaled up as needed.

1. Preparation of Myrrh Extract

Prior to chromatographic purification, an extract rich in Furanoeudesma-1,3-diene must be prepared. A hexane (B92381) extract is suitable for enriching this non-polar compound.

• Materials:

  • Powdered myrrh resin

  • n-Hexane, analytical grade

  • Erlenmeyer flask

  • Magnetic stirrer and stir bar

  • Filter paper and funnel

  • Rotary evaporator

• Procedure:

  • Weigh 100 g of finely ground myrrh resin and place it in a 500 mL Erlenmeyer flask.

  • Add 300 mL of n-hexane to the flask.

  • Stir the mixture at room temperature for 24 hours using a magnetic stirrer.

  • Filter the mixture through Whatman No. 1 filter paper to remove solid residue.

  • Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to obtain the crude hexane extract.

  • The resulting crude extract can be used for column chromatography.

2. Silica Gel Column Chromatography

This protocol employs a simple isocratic elution with n-hexane to isolate the non-polar fraction containing Furanoeudesma-1,3-diene.

• Materials:

  • Silica gel (60-120 mesh) for column chromatography

  • n-Hexane, analytical grade

  • Glass chromatography column (e.g., 50 cm length x 3 cm diameter)

  • Cotton wool

  • Sand (acid-washed)

  • Crude myrrh hexane extract

  • Collection tubes or flasks

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

  • TLC developing chamber

  • UV lamp (254 nm)

  • Anisaldehyde-sulfuric acid spray reagent

• Procedure:

  a. Column Packing:

  • Ensure the chromatography column is clean, dry, and vertically clamped.

  • Place a small plug of cotton wool at the bottom of the column.

  • Add a thin layer of sand (approximately 1 cm) over the cotton plug.

  • Prepare a slurry of silica gel in n-hexane (approximately 100 g of silica gel in 300 mL of n-hexane).

  • Pour the slurry into the column. Allow the silica gel to settle, ensuring a uniform packing without air bubbles.

  • Drain the excess n-hexane until the solvent level is just above the silica gel bed.

  • Add a layer of sand (approximately 1 cm) on top of the silica gel bed to prevent disturbance during sample loading.

  b. Sample Loading:

  • Dissolve 5 g of the crude myrrh hexane extract in a minimal amount of n-hexane (e.g., 10-15 mL).

  • Carefully load the dissolved sample onto the top of the silica gel column using a pipette.

  • Drain the solvent until the sample has been absorbed into the silica gel.

  c. Elution and Fraction Collection:

  • Carefully add n-hexane to the column as the mobile phase.

  • Begin eluting the column with n-hexane, maintaining a constant flow rate (e.g., 2-3 mL/min).

  • Collect fractions of approximately 20 mL in individual tubes or flasks.

  d. Monitoring the Separation:

  • Monitor the separation by spotting the collected fractions on TLC plates.

  • Develop the TLC plates in a suitable solvent system (e.g., n-hexane:ethyl acetate (B1210297) 95:5).

  • Visualize the spots under a UV lamp at 254 nm and by staining with an anisaldehyde-sulfuric acid spray reagent followed by gentle heating. Furanoeudesma-1,3-diene should appear as a distinct spot.

  • Combine the fractions that contain the pure Furanoeudesma-1,3-diene based on the TLC analysis.

  e. Isolation of the Purified Compound:

  • Evaporate the solvent from the combined pure fractions using a rotary evaporator to obtain the purified Furanoeudesma-1,3-diene.

  • Determine the yield and assess the purity of the isolated compound using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

Table 2: Column Chromatography Parameters for Furanoeudesma-1,3-diene Purification

Parameter	Specification
Stationary Phase	Silica gel (60-120 mesh)
Mobile Phase	n-Hexane (isocratic elution)
Column Dimensions	50 cm length x 3 cm diameter
Sample	Crude hexane extract of Commiphora myrrha
Sample Load	5 g of crude extract
Elution Mode	Gravity flow
Fraction Volume	20 mL
Monitoring	Thin Layer Chromatography (TLC)

Visualization

The following diagram illustrates the workflow for the purification of Furanoeudesma-1,3-diene.

Caption: Workflow for Furanoeudesma-1,3-diene Purification.

References

• 1. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 2. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acs.org [acs.org]
• 4. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Application Note & Protocol: Quantification of Furanoeudesma-1,3-diene using a Validated HPLC-DAD Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

Furanoeudesma-1,3-diene is a prominent bioactive furanosesquiterpenoid found in the oleo-gum resin of Commiphora species, commonly known as myrrh. It is recognized for its potential therapeutic properties, including analgesic effects. Accurate and precise quantification of this compound in plant extracts and finished products is crucial for quality control, standardization, and further pharmacological research. High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) offers a reliable and robust method for this purpose, providing excellent separation and avoiding the thermal degradation that can occur with gas chromatography.[1][2] This application note provides a detailed protocol for the quantification of Furanoeudesma-1,3-diene using a validated HPLC-DAD method.

Quantitative Data Summary

The following tables summarize the reported quantitative data for Furanoeudesma-1,3-diene in various Commiphora myrrha extracts and the typical validation parameters for a furanosesquiterpenoid HPLC-DAD method.

Table 1: Reported Content of Furanoeudesma-1,3-diene in Commiphora myrrha

Extract Type	Method of Quantification	Reported Content	Reference
Supercritical Fluid Extract (Oil)	HPLC	26.2%	[3]
Essential Oil	HPLC-DAD	41.40% of total oil	[4]
Essential Oil	HPLC-DAD	68.42 g/100 g of essential oil	[2][4]
MyrLiq® Extract	GC-FID	18.84 g/kg	[5]
Methanolic Resin Extract	Not specified	1118.42 µg/mL	[6]

Table 2: Typical HPLC-DAD Method Validation Parameters for Furanosesquiterpenoids *

Validation Parameter	Typical Specification
Linearity (Correlation Coefficient, r²)	≥ 0.998
Accuracy (Recovery)	96.87% - 100.54%
Precision (Relative Standard Deviation, RSD)	1.24% - 4.45%
Limit of Detection (LOD)	Analyte and instrument dependent
Limit of Quantification (LOQ)	Analyte and instrument dependent

*Note: Specific validation data for an HPLC-DAD method for Furanoeudesma-1,3-diene was not available in the cited literature. The data presented for Accuracy and Precision are for other furanosesquiterpenoids from C. myrrha and serve as a typical example.

Experimental Protocols

This section details the methodology for the quantification of Furanoeudesma-1,3-diene.

3.1. Instrumentation, Chemicals, and Reagents

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system equipped with a pump, autosampler, column oven, and Diode Array Detector (DAD). A Shimadzu LC-10AD system or equivalent is suitable.[3]

  • Analytical balance.

  • Volumetric flasks and pipettes.

  • Syringe filters (0.45 µm).

• Chemicals and Reagents:

  • Furanoeudesma-1,3-diene certified reference standard (>98% purity).

  • Acetonitrile (B52724) (HPLC grade).[3]

  • Water (Milli-Q or equivalent purified water).[3]

  • Methanol (B129727) (HPLC grade, for extraction).

3.2. Standard Solution Preparation

• Primary Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of Furanoeudesma-1,3-diene reference standard and dissolve it in a 10 mL volumetric flask with acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solution with acetonitrile to achieve concentrations ranging from, for example, 1 to 100 µg/mL. These will be used to construct the calibration curve.

3.3. Sample Preparation (from Myrrh Resin)

• Grinding: Grind the myrrh oleo-gum resin to a fine powder.

• Extraction (Methanol Extraction):

  • Accurately weigh approximately 1 g of the powdered resin.

  • Extract with a suitable solvent. Methanol has been shown to be effective.[6] A common method is maceration or sonication. For sonication, place the sample in a flask with 20 mL of methanol and sonicate for 20 minutes.

  • Filter the extract through a 0.45 µm syringe filter prior to HPLC analysis.

• Extraction (Supercritical Fluid Extraction - SCFE):

  • This method uses supercritical CO2 and is known for its mild conditions.[3]

  • Parameters such as temperature (e.g., 65 °C), pressure (e.g., 37 MPa), and CO2 flow rate (e.g., 18 kg/h ) should be optimized.[3]

• Final Sample Solution: Dissolve a precisely weighed amount of the dried extract in acetonitrile to a final concentration within the calibration curve range (e.g., 4-8 mg/mL).[3]

3.4. HPLC-DAD Methodology

• HPLC Column: Waters Symmetry C18 (150 mm × 4.6 mm, 3.5 µm).[3]

• Mobile Phase: A gradient of Acetonitrile (A) and Water (B).

• Gradient Program: 80% A for 0-15 min, ramp to 100% A from 15-30 min.

• Flow Rate: 0.5 mL/min.[3]

• Column Temperature: 30 °C.[3]

• Injection Volume: 5 µL.[3]

• DAD Wavelength: 222 nm.[3]

• Run Time: 30 minutes.

3.5. Data Analysis and Quantification

• Calibration Curve: Inject the working standard solutions and plot the peak area against the concentration to generate a linear regression curve.

• Quantification: Inject the prepared sample solutions. Identify the Furanoeudesma-1,3-diene peak based on the retention time of the standard (approximately 13.0 minutes).[3]

• Calculation: Determine the concentration of Furanoeudesma-1,3-diene in the sample using the regression equation from the calibration curve. The final content can be expressed as a percentage or mg/g of the initial resin.

Visualizations

4.1. Experimental Workflow

Caption: Experimental workflow for the HPLC-DAD quantification of Furanoeudesma-1,3-diene.

4.2. HPLC-DAD Method Validation Parameters

Caption: Key parameters for the validation of an HPLC-DAD analytical method.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Impact of Different Extraction Methods on Furanosesquiterpenoids Content and Antibacterial Activity of Commiphora myrrha Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. acs.org [acs.org]

Application Note: GC-MS Analysis for the Identification of Furanoeudesma-1,3-diene in Essential Oils

Introduction

Furanoeudesma-1,3-diene is a significant furanosesquiterpenoid found in the essential oils of various plants, most notably from the genus Commiphora, which produces myrrh resin.[1][2][3] Its presence and concentration are crucial for the quality control and chemotaxonomic classification of these botanicals.[1] Gas chromatography-mass spectrometry (GC-MS) is the predominant analytical technique for the precise identification and quantification of Furanoeudesma-1,3-diene and other volatile components within complex essential oil matrices.[1][4] This document provides a detailed protocol for the analysis of Furanoeudesma-1,3-diene using GC-MS, tailored for researchers, scientists, and professionals in drug development.

Quantitative Data Summary

The concentration of Furanoeudesma-1,3-diene can vary significantly based on the plant species, geographical origin, and the extraction method employed.[1] Below is a summary of reported concentrations in various Commiphora species.

Plant Species	Geographical Origin	Extraction Method	Percentage of Furanoeudesma-1,3-diene (%)	Reference
Commiphora myrrha	Ethiopia/Somalia	Not Specified	41.40	[1][2]
Commiphora myrrha	Not Specified	Supercritical Fluid Extraction (SCFE)-CO₂	31.1	[5]
Commiphora myrrha	Not Specified	Supercritical Fluid Extraction (SCFE)	26.2	[1]
Commiphora holtziana	Kenya	Not Specified	23.9	[2]
Commiphora molmol	Not Specified	Hexane Extract	20.59	[6]
Commiphora molmol	Somalia/Ethiopia	Not Specified	17.65	[2]
Commiphora myrrha	Iran	Not Specified	15.0	[7]
Commiphora molmol	Not Specified	Hexane Extract	8.97	[6]

Experimental Workflow

The overall workflow for the GC-MS analysis of Furanoeudesma-1,3-diene in essential oils is depicted below.

Caption: Workflow for Furanoeudesma-1,3-diene identification.

Detailed Experimental Protocol

This protocol outlines the steps for the sample preparation, GC-MS analysis, and data processing for the identification of Furanoeudesma-1,3-diene.

1. Materials and Reagents

• Essential Oil Sample

• High-purity solvent (e.g., Hexane, Acetonitrile, or Dichloromethane)[5][8][9]

• Anhydrous Sodium Sulfate (optional, for drying)[10]

• GC Vials with septa

• Micropipettes

• Vortex mixer

• Furanoeudesma-1,3-diene analytical standard (if available for absolute quantification)

2. Sample Preparation

• Ensure the essential oil sample is free of water and particulate matter. If necessary, dry the oil using anhydrous sodium sulfate.[10]

• Using a micropipette, accurately transfer 1 µL of the essential oil into a clean GC vial.

• Add 1 mL of a suitable solvent (e.g., acetonitrile) to the vial.[5] This creates a 1:1000 dilution. The dilution factor may need to be adjusted based on the expected concentration of the analyte to avoid column overloading.[11]

• Cap the vial securely and vortex for 30 seconds to ensure homogeneity.

• The sample is now ready for injection into the GC-MS system.

3. GC-MS Instrumentation and Parameters

The following parameters are recommended for the analysis. A non-polar or low-polarity column is generally suitable for essential oil analysis.[8]

Parameter	Recommended Setting
Gas Chromatograph (GC)
Column	DB-5ms, VF-1, or HP-5MS fused-silica capillary column (e.g., 30-60 m length, 0.25-0.32 mm i.d., 0.25-1.0 µm film thickness).[5][8][12]
Carrier Gas	Helium, constant flow or pressure (e.g., 1.0 mL/min or 13 psi).[5][8]
Injector Type	Split/Splitless.[5]
Injector Temperature	250 - 280 °C.[5][8]
Injection Mode	Split (e.g., 50:1 ratio) or Splitless.[5][8]
Injection Volume	1 µL.[5][8]
Oven Temperature Program	Initial 70 °C, ramp at 2-5 °C/min to 250-270 °C, hold for 10 min.[5][8]
Mass Spectrometer (MS)
Ionization Mode	Electron Impact (EI).[8]
Ionization Energy	70 eV.[5][8]
Ion Source Temperature	200 - 230 °C.[5][8]
Quadrupole Temperature	150 °C.[8]
Mass Scan Range	40 - 450 m/z.[5][9]
Transfer Line Temperature	250 °C.[13]

Critical Note on Thermal Sensitivity: Furanoeudesma-1,3-diene and related furanosesquiterpenoids can be susceptible to thermal rearrangement at high temperatures used in conventional GC analysis.[5][9][14] To ensure accurate quantification, consider using a milder temperature program or an isothermal analysis at a lower temperature (e.g., 100 °C) if thermal degradation is suspected.[14]

4. Data Acquisition and Processing

• Equilibrate the GC-MS system with the specified parameters.

• Inject the prepared sample.

• Acquire the data over the specified run time.

• Process the resulting data using the instrument's software. This involves integrating the peaks in the total ion chromatogram (TIC).

5. Identification and Quantification

• Identification: The identification of Furanoeudesma-1,3-diene is achieved by a combination of two key metrics:

  • Mass Spectrum: Compare the acquired mass spectrum of the target peak with reference spectra in a commercial library such as NIST (National Institute of Standards and Technology) or Wiley.[8] The molecular formula of Furanoeudesma-1,3-diene is C₁₅H₁₈O, with a molecular weight of approximately 214.30 g/mol .[15]

  • Kovats Retention Index (LRI): Compare the calculated LRI of the peak with published values. The experimental LRI on a semi-standard non-polar column is reported to be in the range of 1590-1649.[15] This requires running a homologous series of n-alkanes under the same chromatographic conditions.

• Quantification:

  • For a semi-quantitative analysis, the relative percentage of Furanoeudesma-1,3-diene can be calculated based on the peak area of the compound relative to the total peak area of all identified components in the TIC.

  • For absolute quantification, a calibration curve must be prepared using an analytical standard of Furanoeudesma-1,3-diene at various concentrations.

Expected Results

A successful analysis will yield a chromatogram with a distinct peak at the retention time corresponding to Furanoeudesma-1,3-diene.

• Molecular Formula: C₁₅H₁₈O[15]

• Molecular Weight: 214.135765193 Da (Exact Mass)[15]

• Key Mass Spectrum Fragments (m/z): The NIST Mass Spectrometry Data Center reports characteristic fragments at m/z values including 145, 108, 214, and 118.[15] The peak at m/z 214 corresponds to the molecular ion [M]⁺.

References

• 1. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 2. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Investigation of Commiphora myrrha (Nees) Engl. Oil and Its Main Components for Antiviral Activity | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Gas Chromatography–Mass Spectrometry Chemical Profiling of Commiphora myrrha Resin Extracts and Evaluation of Larvicidal, Antioxidant, and Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. vipsen.vn [vipsen.vn]
• 9. researchgate.net [researchgate.net]
• 10. GC-MS Analysis of the Composition of the Essential Oil from Dendranthema indicum Var. Aromaticum Using Three Extraction Methods and Two Columns - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academics.su.edu.krd [academics.su.edu.krd]
• 12. scielo.br [scielo.br]
• 13. mdpi.com [mdpi.com]
• 14. scielo.br [scielo.br]
• 15. Furanoeudesma-1,3-diene | C15H18O | CID 13874240 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Stereoselective Synthesis of Furanoeudesma-1,3-diene from Santonin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the stereoselective synthesis of Furanoeudesma-1,3-diene, a bioactive sesquiterpenoid, starting from the readily available natural product, santonin (B1680769). The synthesis is notable for its control of stereochemistry, leading to the specific stereoisomer of the target molecule.

Introduction

Furanoeudesma-1,3-diene is a furanosesquiterpenoid found in the oleo-gum resin of Commiphora myrrha, commonly known as myrrh.[1][2] This natural product has garnered significant interest due to its diverse biological activities, including analgesic and anti-inflammatory properties.[1][2] The stereoselective synthesis of Furanoeudesma-1,3-diene is crucial for obtaining enantiomerically pure material for further pharmacological studies and for confirming the absolute stereochemistry of the natural product.[3][4][5] This protocol outlines a well-established synthetic route from santonin, a sesquiterpene lactone.[1][4][6]

Overall Synthetic Strategy

The synthesis begins with the conversion of santonin to a key intermediate, a ketobutenolide. This intermediate then undergoes a series of stereoselective reductions and transformations to construct the characteristic furan (B31954) ring and the diene system of the target molecule. The stereochemistry of the decalin ring system is carefully controlled during the synthesis.[3][4]

Caption: Overall workflow for the synthesis of Furanoeudesma-1,3-diene from santonin.

Experimental Protocols

The following protocols are adapted from the work of Marco, J. A., et al. (1996) published in The Journal of Organic Chemistry.[3][5]

1. Preparation of the cis-Decalin Intermediate

This procedure focuses on the stereoselective reduction to form the cis-fused decalin ring system necessary for the target molecule.

• Hydrogenation: A solution of the ketobutenolide intermediate (obtained from santonin) is hydrogenated over a Palladium on carbon (Pd/C) catalyst.

• Acidic Treatment: Following hydrogenation, the reaction mixture is treated with acid to yield the cis-decalin isomer as the major product.[3][5]

2. Formation of the Diene Intermediate

The cis-decalin intermediate is then converted to a diene intermediate. This transformation typically involves the introduction of a second double bond in conjugation with the existing one.

3. Furan Ring Formation to Yield Furanoeudesma-1,3-diene

The final step involves the conversion of the butenolide moiety into the furan ring.

• Reduction with DIBAL-H: To a solution of the diene intermediate (55 mg, 0.23 mmol) in dry tetrahydrofuran (B95107) (THF, 4.7 mL) at -35 °C under an argon atmosphere, a 1 M solution of diisobutylaluminium hydride (DIBAL-H) in hexane (B92381) (0.28 mL, 0.28 mmol) is added dropwise via syringe. The reaction is stirred at -35 °C for 20 minutes.

• Quenching and Workup: The reaction is quenched by the addition of a 1:6:1 mixture of 2-propanol, toluene, and water (1.5 mL). The mixture is then diluted with ethyl acetate (B1210297) (1.2 mL) and treated with anhydrous sodium sulfate (B86663) (225 mg) and Celite (90 mg). The resulting suspension is vigorously stirred under argon for 30 minutes.

• Purification: The mixture is filtered through neutral alumina, and the solvent is removed under reduced pressure.

• Dehydration: The crude product (a mixture of epimeric lactols) is then dehydrated using pyridinium (B92312) p-toluenesulfonate (PPTS) at 0 °C to afford Furanoeudesma-1,3-diene.[5]

Quantitative Data

Step	Product	Yield
Furan Ring Formation from Diene Intermediate	5αH-8,12-Furanoeudesma-1,3-diene (4)	71%

Stereochemical Pathway

The stereoselectivity of the synthesis is crucial. The initial stereocenters of santonin direct the formation of subsequent stereocenters. The key stereoselective step is the reduction of the C4-C5 double bond in the ketobutenolide intermediate, which establishes the cis-fusion of the decalin ring system.

Caption: Stereochemical progression from santonin to Furanoeudesma-1,3-diene.

Conclusion

This protocol provides a reliable and stereoselective method for the synthesis of Furanoeudesma-1,3-diene from santonin. The detailed experimental procedures and the established stereochemical control make this a valuable tool for researchers in natural product synthesis, medicinal chemistry, and drug development who require access to enantiomerically pure Furanoeudesma-1,3-diene for their studies. The synthesis also played a crucial role in revising the absolute stereochemistry of the natural product.[3][5]

References

• 1. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 2. acs.org [acs.org]
• 3. Stereoselective Synthesis of 8,12-Furanoeudesmanes from Santonin. Absolute Stereochemistry of Natural Furanoeudesma-1,3-diene and Tubipofurane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]

Application Notes and Protocols for Opioid Receptor Binding Assay with Furanoeudesma-1,3-diene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furanoeudesma-1,3-diene is a naturally occurring furanosesquiterpenoid found in the resin of Commiphora species, most notably myrrh.[1][2] Traditional uses of myrrh as an analgesic have led to scientific investigation into its bioactive components.[1] Furanoeudesma-1,3-diene has been identified as a key compound responsible for these analgesic effects, which are mediated through its interaction with central nervous system opioid receptors.[1][3][4] Specifically, research indicates that Furanoeudesma-1,3-diene has a binding affinity for opioid receptors, and its analgesic action is reversible by the non-selective opioid antagonist, naloxone.[1][5][6] This suggests a mechanism of action consistent with classical opioid receptor agonism.

These application notes provide a detailed protocol for a competitive opioid receptor binding assay to characterize the interaction of Furanoeudesma-1,3-diene with opioid receptors. This assay is fundamental for determining the binding affinity (Kᵢ) and selectivity of the compound for the different opioid receptor subtypes (μ, δ, and κ).

Data Presentation

Quantitative data from competitive binding assays are crucial for understanding the potency and selectivity of a test compound. While qualitative studies have confirmed that Furanoeudesma-1,3-diene binds to opioid receptors, specific binding affinity values (Kᵢ or IC₅₀) are not widely reported in publicly available literature. The following table is provided as a template for researchers to summarize their experimental findings.

Table 1: Opioid Receptor Binding Affinity of Furanoeudesma-1,3-diene (Template)

Receptor Subtype	Radioligand Used	Kᵢ (nM)	IC₅₀ (nM)	Hill Slope
μ (Mu)	[³H]-DAMGO	User Data	User Data	User Data
δ (Delta)	[³H]-Naltrindole	User Data	User Data	User Data
κ (Kappa)	[³H]-U-69,593	User Data	User Data	User Data

Kᵢ (Inhibition Constant) and IC₅₀ (Half-maximal Inhibitory Concentration) values should be determined from experimental data.

Signaling Pathways

Opioid receptors are G-protein coupled receptors (GPCRs). Upon agonist binding, a conformational change in the receptor activates intracellular signaling cascades, leading to the physiological effects of the opioid. The diagram below illustrates a generalized opioid receptor signaling pathway.

Caption: Generalized G-protein coupled opioid receptor signaling pathway.

Experimental Protocols

Protocol: Competitive Radioligand Binding Assay for Opioid Receptors

This protocol describes a competitive binding assay to determine the affinity of Furanoeudesma-1,3-diene for opioid receptors using a radiolabeled ligand.

1. Materials and Reagents

• Receptor Source: Commercially available cell membranes expressing recombinant human μ, δ, or κ opioid receptors (e.g., from CHO or HEK293 cells).

• Radioligands:

  • For μ receptors: [³H]-DAMGO

  • For δ receptors: [³H]-Naltrindole

  • For κ receptors: [³H]-U-69,593

• Test Compound: Furanoeudesma-1,3-diene (dissolved in a suitable solvent, e.g., DMSO).

• Non-specific Binding Control: Naloxone (10 µM final concentration).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/B).

• Cell harvester.

• Scintillation counter.

2. Experimental Workflow Diagram

Caption: Experimental workflow for a competitive opioid receptor binding assay.

3. Assay Procedure

• Preparation of Reagents:

  • Prepare serial dilutions of Furanoeudesma-1,3-diene in the assay buffer. The final concentration range should typically span from 10⁻¹⁰ M to 10⁻⁵ M.

  • Prepare the radioligand solution in the assay buffer at a concentration close to its Kₔ value.

  • Prepare the non-specific binding control solution of Naloxone at a final concentration of 10 µM.

• Membrane Preparation:

  • Thaw the frozen cell membranes on ice.

  • Resuspend the membranes in ice-cold assay buffer to a final protein concentration that yields a sufficient signal-to-noise ratio (typically 10-20 µg of protein per well).

• Assay Setup:

  • In a 96-well plate, set up the following conditions in triplicate:

    • Total Binding: Assay buffer, radioligand, and membrane suspension.

    • Non-specific Binding (NSB): 10 µM Naloxone, radioligand, and membrane suspension.

    • Competitive Binding: Serial dilutions of Furanoeudesma-1,3-diene, radioligand, and membrane suspension.

  • The final assay volume should be consistent across all wells (e.g., 200 µL).

• Incubation:

  • Incubate the plate at room temperature for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.

• Filtration and Washing:

  • Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

  • Wash the filters three times with ice-cold wash buffer to remove any residual unbound radioligand.

• Measurement of Radioactivity:

  • Transfer the filters to scintillation vials and add a scintillation cocktail.

  • Measure the radioactivity (counts per minute, CPM) retained on the filters using a scintillation counter.

4. Data Analysis

• Calculate Specific Binding:

  • Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Generate Competition Curve:

  • For each concentration of Furanoeudesma-1,3-diene, calculate the percentage of specific binding relative to the control (0% inhibition).

  • Plot the percentage of specific binding against the logarithm of the Furanoeudesma-1,3-diene concentration. This should generate a sigmoidal dose-response curve.

• Determine IC₅₀:

  • Use non-linear regression analysis (e.g., in GraphPad Prism or similar software) to fit the competition curve and determine the IC₅₀ value. The IC₅₀ is the concentration of Furanoeudesma-1,3-diene that inhibits 50% of the specific binding of the radioligand.

• Calculate Kᵢ:

  • Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) Where:

    • [L] is the concentration of the radioligand used in the assay.

    • Kₔ is the dissociation constant of the radioligand for the receptor.

Conclusion

This document provides a comprehensive framework for conducting and analyzing opioid receptor binding assays with Furanoeudesma-1,3-diene. The provided protocol is a standard method that can be adapted to specific laboratory conditions. Accurate determination of the binding affinities of Furanoeudesma-1,3-diene will be instrumental in further elucidating its pharmacological profile and its potential as a novel analgesic agent.

References

• 1. acs.org [acs.org]
• 2. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 3. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]

Application Notes and Protocols for In Vivo Analgesic Testing of Furanoeudesma-1,3-diene

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Furanoeudesma-1,3-diene is a bioactive furanosesquiterpenoid predominantly found in the resin of Commiphora myrrha (myrrh).[1][2][3] Historically, myrrh has been utilized for its analgesic properties.[1][3] Modern research has identified Furanoeudesma-1,3-diene as one of the key constituents responsible for these effects. Studies suggest that its analgesic action is mediated through interaction with central opioid receptors, as its effects are reversible by the opioid antagonist, naloxone.[1] This document provides detailed protocols for evaluating the analgesic potential of Furanoeudesma-1,3-diene using established in vivo models.

Mechanism of Action: Opioid Receptor Signaling

Furanoeudesma-1,3-diene is reported to exert its analgesic effects by acting on opioid receptors in the central nervous system.[4] Opioid receptors are G-protein coupled receptors (GPCRs) that, upon activation, initiate a signaling cascade leading to reduced neuronal excitability and inhibition of pain signal transmission. The binding of an agonist, such as Furanoeudesma-1,3-diene, to the opioid receptor triggers the dissociation of the G-protein subunits (Gα and Gβγ). The activated Gα subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. The Gβγ subunit can directly interact with and inhibit voltage-gated calcium channels, reducing neurotransmitter release, and activate inwardly rectifying potassium channels, leading to hyperpolarization of the neuronal membrane.

Opioid Receptor Signaling Pathway

Experimental Protocols for In Vivo Analgesic Models

The following are detailed protocols for commonly used in vivo models to assess the analgesic efficacy of Furanoeudesma-1,3-diene.

Hot Plate Test (Central Analgesic Activity)

The hot plate test is a model of thermal pain used to evaluate centrally acting analgesics.[5] The test measures the latency of the animal's response to a thermal stimulus.

Experimental Workflow:

Hot Plate Test Workflow

Protocol:

• Animals: Male Swiss albino mice (20-25 g) are commonly used.

• Apparatus: A commercially available hot plate apparatus with temperature control.

• Procedure:

  • Maintain the hot plate temperature at a constant 55 ± 0.5°C.

  • Acclimatize the mice to the testing room for at least 30 minutes before the experiment.

  • Administer Furanoeudesma-1,3-diene at various doses, a vehicle control (e.g., saline with a solubilizing agent like Tween 80), and a positive control (e.g., morphine) via the desired route (e.g., intraperitoneal - i.p., oral - p.o., or intracerebroventricular - i.c.v.).

  • At a predetermined time after administration (e.g., 30 minutes for i.p.), place each mouse individually on the hot plate.

  • Start a stopwatch immediately and observe the mouse for nociceptive responses, such as paw licking, shaking, or jumping.

  • Record the time (latency) until the first clear sign of a pain response.

  • To prevent tissue damage, a cut-off time (e.g., 30 or 60 seconds) must be established, after which the mouse is removed from the plate if no response is observed.

Data Presentation:

Table 1: Illustrative Data for Hot Plate Test

Treatment Group	Dose	Route	Mean Latency (seconds) ± SEM
Vehicle Control	-	i.c.v.	Data to be collected
Morphine	5 mg/kg	i.p.	Data to be collected
Furanoeudesma-1,3-diene	1.0 mg/kg	i.c.v.	Data to be collected
Furanoeudesma-1,3-diene	2.5 mg/kg	i.c.v.	Data to be collected

Tail-Flick Test (Spinal Analgesic Activity)

The tail-flick test is another method to assess thermal pain, primarily reflecting a spinal reflex to a noxious stimulus.

Protocol:

• Animals: Male Wistar rats (180-220 g) or mice.

• Apparatus: A tail-flick analgesiometer that applies a focused beam of radiant heat to the tail.

• Procedure:

  • Acclimatize the animals to the restraining device before the test day to minimize stress.

  • On the test day, place the animal in the restrainer with its tail positioned over the heat source.

  • Administer the test compound, vehicle, or positive control.

  • Measure the baseline tail-flick latency before drug administration by activating the heat source and timing how long it takes for the animal to flick its tail away.

  • After drug administration, measure the tail-flick latency at various time points (e.g., 15, 30, 45, 60 minutes).

  • A cut-off time (typically 10-15 seconds) is used to prevent tissue damage.

Data Presentation:

The results are expressed as the mean reaction time ± SEM. The analgesic effect can also be calculated as the Maximum Possible Effect (%MPE).

Table 2: Illustrative Data for Tail-Flick Test

Treatment Group	Dose	Route	Mean Reaction Time (seconds) ± SEM
Vehicle Control	-	i.p.	Data to be collected
Morphine	5 mg/kg	i.p.	Data to be collected
Furanoeudesma-1,3-diene	10 mg/kg	i.p.	Data to be collected
Furanoeudesma-1,3-diene	20 mg/kg	i.p.	Data to be collected

Acetic Acid-Induced Writhing Test (Peripheral Analgesic Activity)

This model induces visceral pain and is sensitive to peripherally acting analgesics.[7] The writhing response is a characteristic stretching behavior caused by the irritation of the peritoneal cavity.[8]

Protocol:

• Animals: Male Swiss albino mice (20-25 g).

• Procedure:

  • Administer Furanoeudesma-1,3-diene, vehicle, or a positive control (e.g., diclofenac) 30-60 minutes before the induction of writhing.

  • Inject 0.6% acetic acid solution (10 ml/kg) intraperitoneally to each mouse.

  • Immediately after the injection, place the mouse in an individual observation chamber.

  • After a 5-minute latency period, count the number of writhes (abdominal constrictions and stretching of hind limbs) for a set period (e.g., 10-20 minutes).

  • The percentage of analgesic activity is calculated using the formula: % Inhibition = [(Mean writhes in control - Mean writhes in test group) / Mean writhes in control] x 100

Data Presentation:

The data are presented as the mean number of writhes ± SEM and the percentage inhibition of writhing.

Table 3: Illustrative Data for Acetic Acid-Induced Writhing Test

Treatment Group	Dose (mg/kg)	Route	Mean Number of Writhes ± SEM	% Inhibition
Vehicle Control	-	p.o.	Data to be collected	-
Diclofenac	10	p.o.	Data to be collected	Calculate
Furanoeudesma-1,3-diene	25	p.o.	Data to be collected	Calculate
Furanoeudesma-1,3-diene	50	p.o.	Data to be collected	Calculate

Formalin Test (Inflammatory and Neurogenic Pain)

The formalin test is a robust model that produces a biphasic pain response and is useful for differentiating between centrally and peripherally acting analgesics. The early phase (0-5 minutes) represents neurogenic pain from direct activation of nociceptors, while the late phase (15-30 minutes) involves inflammatory pain mechanisms.[3]

Protocol:

• Animals: Male Swiss albino mice (20-25 g).

• Procedure:

  • Administer the test compound, vehicle, or positive control prior to the formalin injection.

  • Inject 20 µL of 1-5% formalin solution subcutaneously into the plantar surface of the right hind paw.

  • Immediately place the mouse in a transparent observation chamber.

  • Record the total time the animal spends licking or biting the injected paw during two phases:

    • Phase 1 (Early Phase): 0-5 minutes post-injection.

    • Phase 2 (Late Phase): 15-30 minutes post-injection.

Data Presentation:

The results are presented as the mean time spent licking/biting ± SEM for each phase.

Table 4: Illustrative Data for Formalin Test

Treatment Group	Dose (mg/kg)	Route	Mean Licking Time (seconds) ± SEM (Phase 1)	Mean Licking Time (seconds) ± SEM (Phase 2)
Vehicle Control	-	i.p.	Data to be collected	Data to be collected
Morphine	5	i.p.	Data to be collected	Data to be collected
Furanoeudesma-1,3-diene	25	i.p.	Data to be collected	Data to be collected
Furanoeudesma-1,3-diene	50	i.p.	Data to be collected	Data to be collected

The protocols outlined provide a comprehensive framework for the in vivo evaluation of the analgesic properties of Furanoeudesma-1,3-diene. Based on existing literature, it is anticipated that this compound will demonstrate significant analgesic activity, particularly in models of central pain, consistent with its proposed mechanism of action via opioid receptors. The collection of quantitative data as illustrated in the tables will be crucial for a thorough characterization of its potency and efficacy.

References

• 1. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. researchgate.net [researchgate.net]
• 7. Biomedical Papers: Myrrh - Commiphora chemistry [biomed.papers.upol.cz]
• 8. researchgate.net [researchgate.net]

Unveiling the Anti-inflammatory Potential of Furanoeudesma-1,3-diene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Furanoeudesma-1,3-diene, a prominent furanosesquiterpenoid found in the resin of Commiphora species, notably myrrh, has demonstrated significant anti-inflammatory properties.[1][2][3] This document provides detailed application notes and experimental protocols for assessing the anti-inflammatory activity of this compound, focusing on its effects on key inflammatory mediators and signaling pathways. The provided methodologies are primarily centered on the widely used in vitro model of lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages.

Core Anti-inflammatory Activities

Furanoeudesma-1,3-diene exerts its anti-inflammatory effects through the modulation of several key cellular processes:

• Inhibition of Pro-inflammatory Mediators: It effectively reduces the production of nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2).[1]

• Downregulation of Pro-inflammatory Enzymes: The expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) is significantly suppressed.

• Reduction of Pro-inflammatory Cytokines: It curtails the secretion of key inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α), interleukin-1beta (IL-1β), and interleukin-6 (IL-6).[[“]]

• Modulation of Key Signaling Pathways: The compound interferes with the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling cascades, which are central to the inflammatory response.[1][[“]]

Quantitative Data Summary

The following tables summarize the reported quantitative data on the anti-inflammatory activity of Furanoeudesma-1,3-diene.

Table 1: Inhibition of Nitric Oxide (NO) Production

Cell Line	Stimulant	Furanoeudesma-1,3-diene Concentration	% Inhibition of NO Production	IC50 (µM)	Reference
RAW 264.7	LPS (1 µg/mL)	Various	Concentration-dependent	46.0	[1][5][6]

Table 2: Effects on Pro-inflammatory Cytokines and Enzymes

Target	Cell Line	Stimulant	Furanoeudesma-1,3-diene Treatment	Observed Effect	Reference
TNF-α	RAW 264.7	LPS	Pre-treatment	Dose-dependent decrease in secretion	[[“]]
IL-1β	RAW 264.7	LPS	Pre-treatment	Dose-dependent decrease in secretion	[[“]]
IL-6	RAW 264.7	LPS	Pre-treatment	Dose-dependent decrease in secretion	[[“]]
iNOS	RAW 264.7	LPS	Pre-treatment	Reduced protein expression
COX-2	RAW 264.7	LPS	Pre-treatment	Reduced protein expression	[1]

Experimental Protocols

Detailed methodologies for key in vitro assays are provided below.

Cell Culture and Treatment

Protocol:

• Cell Line: Murine macrophage cell line RAW 264.7.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed RAW 264.7 cells in appropriate well plates (e.g., 96-well for NO assay, 24-well for cytokine analysis, 6-well for Western blotting) at a density of 1-2 x 10^5 cells/well for a 96-well plate (adjust proportionally for other plate sizes) and allow them to adhere overnight.[7]

• Treatment:

  • Pre-treat the cells with various concentrations of Furanoeudesma-1,3-diene (dissolved in a suitable solvent like DMSO, ensuring the final solvent concentration does not exceed 0.1%) for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS) from E. coli (e.g., 100-1000 ng/mL) for the desired incubation period (e.g., 24 hours for NO and cytokine measurements, shorter times for signaling pathway analysis).[7][8]

References

• 1. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 2. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]
• 3. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. consensus.app [consensus.app]
• 5. An Unprecedented 4,8-Cycloeudesmane, Further New Sesquiterpenoids, a Triterpene, Steroids, and a Lignan from the Resin of Commiphora myrrha and Their Anti-Inflammatory Activity In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing the Cytotoxicity of Furanoeudesma-1,3-diene

Audience: Researchers, scientists, and drug development professionals.

Introduction

Furanoeudesma-1,3-diene is a naturally occurring sesquiterpenoid found in the resin of Commiphora myrrha, commonly known as myrrh.[1][2] This compound has garnered scientific interest due to its potential therapeutic properties, including analgesic, anti-inflammatory, and cytotoxic activities.[1][2][3] These application notes provide a comprehensive overview of standard cell viability assays to evaluate the cytotoxic effects of Furanoeudesma-1,3-diene on various cancer cell lines. Detailed protocols for colorimetric and luminescent-based assays are provided, along with data presentation guidelines and visualizations of experimental workflows and potential signaling pathways.

Data Presentation: Cytotoxicity of Furanoeudesma-1,3-diene and Related Compounds

The cytotoxic potential of Furanoeudesma-1,3-diene and its analogs is typically quantified by determining the half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit the growth of 50% of a cell population. The following table summarizes the reported IC50 values for Furanoeudesma-1,3-diene and related furanosesquiterpenoids in various cancer cell lines.

Compound/Extract	Cell Line	Assay	IC50 Value	Source
Furanoeudesma-1,3-diene	RAW 264.7 (Macrophage)	NO Production Inhibition	46.0 µM
Commiphora myrrha 50% Methanol Extract	HeLa (Cervical Cancer)	MTT	29.41 µg/mL	[3]
Methoxyfuranodiene	A549 (Lung Carcinoma)	Not Specified	~25 µM	[4]
Methoxyfuranodiene	LoVo (Colon Carcinoma)	Not Specified	~25 µM	[4]
Furanodienone	A549 (Lung Cancer)	MTT	85.02 µM	[5]
Furanodiene	HL-60 (Leukemia)	Not Specified	Not Specified	[6]

Experimental Workflow

The general workflow for assessing the cytotoxicity of Furanoeudesma-1,3-diene using a cell viability assay is depicted below. This process involves cell seeding, treatment with the compound, incubation, addition of the assay reagent, and subsequent signal measurement.

Caption: Experimental workflow for cytotoxicity assessment.

Experimental Protocols

Herein are detailed protocols for commonly employed cell viability assays suitable for evaluating the cytotoxicity of Furanoeudesma-1,3-diene.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan (B1609692) product.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well clear flat-bottom plates

• Furanoeudesma-1,3-diene stock solution (in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow cell attachment.

• Prepare serial dilutions of Furanoeudesma-1,3-diene in culture medium.

• Remove the old medium from the wells and add 100 µL of the prepared compound dilutions. Include vehicle control (medium with the same concentration of solvent used for the compound) and untreated control wells.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Following incubation, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay

Similar to the MTT assay, the XTT assay measures mitochondrial dehydrogenase activity. However, the resulting formazan product is water-soluble, eliminating the need for a solubilization step.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well clear flat-bottom plates

• Furanoeudesma-1,3-diene stock solution

• XTT labeling reagent

• Electron-coupling reagent

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare and add serial dilutions of Furanoeudesma-1,3-diene to the wells.

• Incubate for the desired treatment period.

• Immediately before use, prepare the XTT labeling mixture by adding the electron-coupling reagent to the XTT labeling reagent according to the manufacturer's instructions.

• Add 50 µL of the XTT labeling mixture to each well.

• Incubate the plate for 2-4 hours at 37°C.

• Measure the absorbance of the soluble formazan at a wavelength between 450-500 nm. A reference wavelength above 600 nm is recommended.

WST-1 (Water-Soluble Tetrazolium Salt-1) Assay

The WST-1 assay is another colorimetric method that utilizes a water-soluble tetrazolium salt, offering a simpler procedure than the MTT assay.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well clear flat-bottom plates

• Furanoeudesma-1,3-diene stock solution

• WST-1 reagent

• Microplate reader

Protocol:

• Seed and culture cells in a 96-well plate as described for the MTT and XTT assays.

• Treat the cells with various concentrations of Furanoeudesma-1,3-diene and incubate for the desired duration.

• Add 10 µL of WST-1 reagent to each well.

• Incubate the plate for 0.5-4 hours at 37°C. The optimal incubation time may vary depending on the cell type and density.

• Gently shake the plate for 1 minute.

• Measure the absorbance at a wavelength between 420-480 nm.

CellTiter-Glo® Luminescent Cell Viability Assay

This assay quantifies ATP, an indicator of metabolically active cells. The luminescent signal is proportional to the number of viable cells.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well opaque-walled plates (to prevent signal cross-talk)

• Furanoeudesma-1,3-diene stock solution

• CellTiter-Glo® Reagent (lyophilized substrate and buffer)

• Luminometer

Protocol:

• Seed cells in a 96-well opaque-walled plate at a suitable density in 100 µL of complete culture medium.

• Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Treat cells with serial dilutions of Furanoeudesma-1,3-diene.

• Incubate for the desired exposure time.

• Equilibrate the plate to room temperature for approximately 30 minutes.

• Reconstitute the CellTiter-Glo® Substrate with the buffer to prepare the CellTiter-Glo® Reagent.

• Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).

• Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a luminometer.

Proposed Signaling Pathway for Furanoeudesma-1,3-diene Cytotoxicity

Based on studies of related furanosesquiterpenoids, Furanoeudesma-1,3-diene may induce apoptosis through the extrinsic pathway, potentially involving the activation of death receptors like TNFR1. This can lead to the activation of a caspase cascade, ultimately resulting in programmed cell death.

Caption: Proposed extrinsic apoptosis pathway.

References

• 1. acs.org [acs.org]
• 2. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 3. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Mechanisms of Action of Bcl-2 Family Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Furanoeudesma-1,3-diene Yield from Commiphora Resin

Welcome to the technical support center for optimizing the yield of furanoeudesma-1,3-diene from Commiphora resin. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide clear guidance for experimental work.

Frequently Asked Questions (FAQs)

Q1: Which Commiphora species is the best source for obtaining high yields of furanoeudesma-1,3-diene?

A1: Commiphora myrrha (also known as C. molmol) is the primary and most consistent botanical source for high yields of furanoeudesma-1,3-diene.[1][2][3] Studies have shown that its essential oil can contain between 17.4% and 41.4% of this compound.[1] Other species like Commiphora holtziana have also been reported to contain significant amounts (around 23.9%).[1] Conversely, species such as Commiphora erythraea and Commiphora kataf may not contain detectable levels, making them unsuitable sources.[1] The geographic origin of the resin can also influence the abundance of furanoeudesma-1,3-diene.[4]

Q2: What is the most effective method for extracting furanoeudesma-1,3-diene from Commiphora resin?

A2: The choice of extraction method significantly impacts the yield and purity of furanoeudesma-1,3-diene. Supercritical fluid extraction (SFE) with CO2 is a modern and efficient technique that can yield a high concentration of the target compound while avoiding the use of organic solvents.[5][6][7] Traditional methods such as hydrodistillation and steam distillation are also commonly used to obtain the essential oil rich in furanoeudesma-1,3-diene.[1][8] For solvent extraction, various organic solvents like methanol, ethanol (B145695), and hexane (B92381) have been successfully employed.[4][9] The optimal method will depend on the available equipment, desired purity, and the scale of the extraction.

Q3: How can I accurately quantify the concentration of furanoeudesma-1,3-diene in my extract?

A3: High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) is a highly recommended method for the accurate quantification of furanoeudesma-1,3-diene.[1][4] This technique avoids the high temperatures used in Gas Chromatography (GC), which can cause thermal degradation of related compounds and lead to inaccurate measurements.[1][10] While Gas Chromatography-Mass Spectrometry (GC-MS) is widely used for identifying the components of the essential oil, it is crucial to be aware of potential thermal rearrangements of other furanosesquiterpenes into compounds like curzerene, which can affect the quantification of furanoeudesma-1,3-diene.[1][6][10]

Q4: What are the known biological activities of furanoeudesma-1,3-diene?

A4: Furanoeudesma-1,3-diene is a significant bioactive compound with several reported pharmacological properties. Notably, it is recognized for its analgesic (pain-relieving) effects, which are believed to be mediated through its interaction with opioid receptors in the brain.[4][11][12][13] Additionally, research has suggested potential antiviral and anti-inflammatory activities.[4]

Troubleshooting Guide

Issue 1: Low Yield of Furanoeudesma-1,3-diene

Possible Cause	Troubleshooting Step
Incorrect Commiphora Species	Verify the botanical identity of your resin. Commiphora myrrha is the preferred source.[1][2] The absence of furanoeudesma-1,3-diene is characteristic of some other Commiphora species.[1]
Suboptimal Extraction Method	Consider the extraction solvent and technique. Furanoeudesma-1,3-diene is a lipophilic compound, so nonpolar or semi-polar solvents like hexane or ethanol are often effective.[4] Supercritical fluid extraction with CO2 can also provide high yields.[5][6]
Geographical Variation	The chemical composition of Commiphora resin can vary based on its geographical origin.[4] If possible, source resin from regions known to produce high-quality myrrh, such as Northeastern Africa and the Arabian Peninsula.[1][13]
Improper Resin Preparation	Ensure the resin is properly ground to increase the surface area for extraction. Care should be taken to avoid overheating during grinding, as this can degrade volatile compounds.[5]

Issue 2: Inaccurate Quantification of Furanoeudesma-1,3-diene

Possible Cause	Troubleshooting Step
Thermal Degradation during GC-MS Analysis	High temperatures in the GC injector can cause the Cope rearrangement of isofuranodiene (B1674272) to curzerene, leading to an underestimation of other furanosesquiterpenes.[1][10] Use HPLC-DAD for more accurate quantification as it operates at lower temperatures.[1][4]
Co-elution with Other Compounds	In complex mixtures, other compounds may co-elute with furanoeudesma-1,3-diene, leading to inaccurate peak integration. Optimize your chromatographic method (e.g., gradient, column temperature) to improve separation.
Lack of a Certified Reference Standard	For accurate quantification, it is essential to use a certified reference standard of furanoeudesma-1,3-diene to create a calibration curve.

Data Presentation

Table 1: Furanoeudesma-1,3-diene Content in Various Commiphora Species

Commiphora Species	Geographic Origin	Furanoeudesma-1,3-diene Content (%)	Analysis Method
C. myrrha	Ethiopia/Somalia	17.4 - 41.4	GC-MS/HPLC-DAD[1]
C. molmol	Not Specified	17.65	Essential Oil Extract[1]
C. holtziana	Kenya	23.9	Essential Oil Composition[1]
C. kataf	Kenya	Not Detectable	Not Specified[1]

Table 2: Comparison of Extraction Methods for Furanoeudesma-1,3-diene from Commiphora myrrha

Extraction Method	Yield of Furanoeudesma-1,3-diene (%)	Key Advantages	Key Disadvantages
Supercritical Fluid Extraction (CO2)	26.2 - 34.9[5][6][8]	High selectivity, no organic solvent residue.[6]	Requires specialized equipment.
Hydrodistillation	~2.8 (total essential oil yield)	Simple, widely used method.	High temperatures can cause degradation of some compounds.[6]
Steam Distillation	~0.4 (total essential oil yield)	Suitable for large-scale extraction.	Can be less efficient than other methods.
Methanol Extraction	Significant concentration reported[4]	High polarity solvent, can extract a broad range of compounds.	May extract more impurities.
Hexane Extraction	Notable content reported[4]	Good for lipophilic compounds.	Flammable and requires careful handling.
Matrix Solid-Phase Dispersion (MSPD)	Higher yield than sonication and reflux[14]	Less time, sample, and solvent consumption.[14]	May require method optimization.

Experimental Protocols

Protocol 1: Supercritical Fluid Extraction (SFE) of Furanoeudesma-1,3-diene

• Preparation of Resin: Grind the Commiphora myrrha resin to a particle size of 250–850 μm, avoiding overheating during the process.[5]

• Loading the Extractor: Load the powdered resin into the extraction vessel of the SFE system.

• Setting Parameters: Set the extraction parameters as follows:

  • Temperature: 65 °C[5]

  • Pressure: 37 MPa[5]

  • CO2 Flow Rate: 18 kg CO2/h[5]

• Extraction: Perform the extraction with supercritical CO2 under the set conditions.

• Collection: Collect the oily extract in a suitable container. The yield of the oily extract is expected to be around 3.5% (w/w) of the initial resin weight.[5]

• Analysis: Analyze the extract using HPLC-DAD for the quantification of furanoeudesma-1,3-diene.

Protocol 2: HPLC-DAD Analysis of Furanoeudesma-1,3-diene

• Sample Preparation: Dissolve a precisely weighed amount of the Commiphora extract in acetonitrile (B52724) to a known concentration (e.g., 4 to 8 mg/mL).[5]

• Chromatographic Conditions:

  • Column: Waters Symmetry C18 (150 mm × 4.6 mm, 3.5 μm) or equivalent.[5]

  • Mobile Phase: Gradient elution with acetonitrile and water. A typical gradient could be: 0–15 min (80% acetonitrile), 15–30 min (100% acetonitrile).[5]

  • Flow Rate: 0.5 mL/min.[5]

  • Column Temperature: 30 °C.[5]

  • Detection Wavelength: 222 nm.[5]

  • Injection Volume: 5 µL.[5]

• Quantification: Create a calibration curve using a certified reference standard of furanoeudesma-1,3-diene. Calculate the concentration in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: Experimental workflow for optimizing furanoeudesma-1,3-diene yield.

Caption: Troubleshooting logic for low yield of furanoeudesma-1,3-diene.

References

• 1. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 2. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Genus Commiphora: An Overview of Its Traditional Uses, Phytochemistry, Pharmacology, and Quality Control - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]
• 8. Chemical composition of the essential oil and supercritical CO2 extract of Commiphora myrrha (Nees) Engl. and of Acorus calamus L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. Commiphora myrrh: a phytochemical and pharmacological update - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. acs.org [acs.org]
• 14. Impact of Different Extraction Methods on Furanosesquiterpenoids Content and Antibacterial Activity of Commiphora myrrha Resin - PMC [pmc.ncbi.nlm.nih.gov]

Preventing thermal degradation of Furanoeudesma-1,3-diene during GC analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the thermal degradation of Furanoeudesma-1,3-diene during Gas Chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: What is Furanoeudesma-1,3-diene and why is it prone to thermal degradation?

Furanoeudesma-1,3-diene is a furanosesquiterpenoid, a class of naturally occurring organic compounds.[1] Like many sesquiterpenes, it can be thermally labile, meaning it is susceptible to decomposition at elevated temperatures commonly used in conventional GC analysis. This degradation can lead to inaccurate quantification and misidentification of the compound.

Q2: What are the common signs of Furanoeudesma-1,3-diene degradation during GC analysis?

Signs of thermal degradation include:

• Reduced peak area or complete peak absence: The compound is breaking down before detection.

• Appearance of unexpected peaks: These are the degradation products.

• Peak tailing or fronting: This can be caused by active sites in the GC system, which can be exacerbated by thermal degradation.[2]

• Poor reproducibility: Inconsistent results between injections.

Q3: Can I use High-Performance Liquid Chromatography (HPLC) as an alternative to GC for analyzing Furanoeudesma-1,3-diene?

Yes, HPLC is a viable alternative for analyzing thermolabile compounds like Furanoeudesma-1,3-diene as it operates at lower temperatures, thus avoiding thermal degradation.[3][4]

Troubleshooting Guide: Preventing Thermal Degradation

This guide provides a systematic approach to troubleshooting and preventing the thermal degradation of Furanoeudesma-1,3-diene during GC analysis.

Issue 1: Analyte Degradation in the GC Inlet

The GC inlet is a primary site for the thermal degradation of sensitive compounds.

Possible Causes:

• Excessive Inlet Temperature: High temperatures in the injection port can cause thermally labile compounds to break down.

• Active Sites: Active sites within the inlet liner or on the seal can catalyze degradation reactions.[1]

• Prolonged Residence Time: Hot splitless injection can lead to longer residence times in the heated inlet, increasing the risk of thermal degradation.

Solutions:

• Optimize Inlet Temperature: Start with a lower inlet temperature (e.g., 200 °C) and gradually increase it in small increments (e.g., 10-20 °C) to find the optimal temperature that allows for efficient volatilization without causing degradation.[1]

• Use an Inert Flow Path: Employ deactivated inlet liners (e.g., silylated) and gold-plated seals to minimize active sites. Consider using a liner without glass wool, as the wool can sometimes introduce activity.[1]

• Consider Alternative Injection Techniques:

  • Cool On-Column (COC) Injection: This technique introduces the sample directly onto the column at a low temperature, eliminating the risk of thermal degradation in the injector.[5][6]

  • Programmed Temperature Vaporization (PTV): A PTV inlet allows for a cool sample introduction followed by rapid heating, minimizing the time the analyte spends at high temperatures.[7]

Issue 2: Column-Related Degradation and Poor Separation

The analytical column can also contribute to analyte degradation and poor chromatographic performance.

Possible Causes:

• Inappropriate Stationary Phase: The column's stationary phase may not be suitable for separating sesquiterpenoids.

• Column Bleed: At high temperatures, the stationary phase can degrade and "bleed," leading to a rising baseline and potential interference.

• Column Contamination: Accumulation of non-volatile residues can create active sites.

Solutions:

• Select an Appropriate Column: A mid-polarity column is often a good starting point for the analysis of sesquiterpenes.[1] Common choices include columns with a stationary phase of 5% phenyl-methylpolysiloxane.

• Optimize Oven Temperature Program: Use a slower temperature ramp rate and a lower initial oven temperature to improve separation and minimize time at high temperatures.[1]

• Regular Column Maintenance: Condition the column according to the manufacturer's instructions before use and trim a small portion from the inlet side if contamination is suspected.

Data Presentation: Recommended GC Parameters

The following tables provide recommended starting parameters for the GC analysis of Furanoeudesma-1,3-diene. These should be optimized for your specific instrument and application.

Table 1: Conventional Split/Splitless Injection Parameters

Parameter	Recommended Value	Notes
Inlet Temperature	200 - 250 °C	Start low and optimize.
Injection Mode	Splitless	For trace analysis.
Liner	Deactivated, single taper	Consider with and without glass wool.[1]
Injection Volume	1 µL
Purge Flow to Split Vent	50 mL/min at 1 min
Carrier Gas	Helium	Constant flow of 1.0 - 1.2 mL/min.
Oven Program	60 °C (2 min), then 8 °C/min to 300 °C (hold 15 min)	Adjust ramp rate for optimal separation.[1]

Table 2: Cool On-Column (COC) Injection Parameters

Parameter	Recommended Value	Notes
Inlet Mode	Track Oven	Inlet temperature follows the oven temperature.[5]
Initial Oven Temperature	At or below solvent boiling point	e.g., 40 °C.
Oven Program	40 °C (2 min), then 10 °C/min to 280 °C (hold 5 min)
Carrier Gas	Helium	Constant flow of 1.0 mL/min.

Experimental Protocols

Protocol 1: Cool On-Column (COC) Injection

This protocol minimizes the risk of thermal degradation by introducing the sample directly onto the analytical column at a low temperature.

Procedure:

• Ensure the GC oven and COC inlet are at the initial low temperature (e.g., 40 °C).

• Draw the sample into a COC-specific syringe.

• Insert the syringe needle fully into the inlet until it bottoms out, ensuring the needle enters the column.

• Inject the sample smoothly and simultaneously start the GC run.

• The COC inlet will track the oven temperature program, ensuring a gentle vaporization of the sample and minimizing thermal stress on the analytes.[5]

Protocol 2: Silylation Derivatization

Derivatization can increase the thermal stability and volatility of compounds containing active hydrogen atoms. Silylation replaces active hydrogens with a trimethylsilyl (B98337) (TMS) group.[8] While the structure of Furanoeudesma-1,3-diene does not contain highly reactive hydroxyl or carboxyl groups, trace amounts of related, more polar sesquiterpenoids in a sample may benefit from this procedure.

Reagents:

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (anhydrous)

Procedure:

• Evaporate the sample solvent to dryness under a gentle stream of nitrogen.

• Add 50 µL of anhydrous pyridine to dissolve the residue.

• Add 100 µL of BSTFA + 1% TMCS.

• Cap the vial tightly and heat at 60 °C for 30 minutes.

• Cool the vial to room temperature. The sample is now ready for GC analysis.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. ecs.umass.edu [ecs.umass.edu]
• 6. agilent.com [agilent.com]
• 7. Simultaneous analysis of volatile and semi-volatile components in a topical formulation by gas chromatography using a programmed temperature vaporization inlet and flame ionization detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. diverdi.colostate.edu [diverdi.colostate.edu]

Troubleshooting peak tailing in HPLC analysis of furanosesquiterpenoids

This guide provides troubleshooting assistance for common issues, particularly peak tailing, encountered during the High-Performance Liquid Chromatography (HPLC) analysis of furanosesquiterpenoids. The following questions and answers address specific problems researchers, scientists, and drug development professionals may face.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a significant problem in the HPLC analysis of furanosesquiterpenoids?

Peak tailing is a distortion where a chromatographic peak is not symmetrical, and its trailing edge is broader than the leading edge.[1][2] An ideal peak should have a symmetrical, or Gaussian, shape.[3] This issue is particularly problematic because it can compromise the accuracy and reproducibility of your analysis by degrading resolution between closely related compounds and affecting the precision of peak integration for quantification.[2][4]

Furanosesquiterpenoids, possessing polar functional groups such as furan (B31954) rings, hydroxyls, and carbonyls, are susceptible to secondary interactions with the stationary phase, a primary cause of peak tailing.[5]

Q2: What are the most common causes of peak tailing in my furanosesquiterpenoid analysis?

Peak tailing generally stems from multiple retention mechanisms occurring simultaneously during the separation process.[2][6] The causes can be broadly categorized into chemical interactions and physical or system-related issues. The most common cause is the interaction between the analyte and the stationary phase.[7]

• Secondary Silanol (B1196071) Interactions: This is the primary chemical cause. Furanosesquiterpenoids can interact strongly with acidic residual silanol groups (Si-OH) on the surface of silica-based columns (like C18).[2][3][7] These interactions are more pronounced at a mid-range pH (>3.0) where the silanol groups are ionized and can retain the polar parts of the analyte molecules longer, leading to tailing.[1][6]

• Column Degradation: Physical issues with the column, such as the creation of a void at the column inlet or a partially blocked inlet frit, can distort the sample band and cause tailing for all peaks in the chromatogram.[3][8]

• Mobile Phase pH: If the mobile phase pH is near the pKa of an analyte, both ionized and non-ionized forms will exist, leading to asymmetrical peaks.[1] While furanosesquiterpenoids are not strongly ionizable, acidic impurities or degradation products could be affected.

• Sample Overload: Injecting a sample that is too concentrated can saturate the stationary phase, leading to peak distortion.[3][9]

• Extra-Column Effects: Excessive volume from long or wide-bore connecting tubing can cause band broadening and peak tailing, especially for early-eluting peaks.[1][10]

Caption: Main causes of peak tailing in HPLC.

Q3: How should I systematically troubleshoot peak tailing?

A systematic approach is crucial to quickly identify and resolve the issue. Start by observing whether the tailing affects a single peak or all peaks in the chromatogram.

Caption: A workflow for troubleshooting peak tailing.

• Assess the Scope: If all peaks tail, the problem is likely physical or system-wide, occurring before the separation begins.[8] This could be a blocked guard or analytical column frit, a void in the column packing, or issues with extra-column volume.[3][8]

• Investigate Chemical Interactions: If only the furanosesquiterpenoid peaks (or other polar analytes) are tailing, the cause is likely a specific chemical interaction with the stationary phase.[7]

Q4: My furanosesquiterpenoid peak is tailing, but others are not. How can I fix this?

This strongly suggests secondary interactions with silanol groups. Here are several effective strategies to mitigate this issue.

Strategy	Action	Rationale
Mobile Phase pH Adjustment	Lower the mobile phase pH to ≤ 3.0 using an additive like formic or acetic acid.	At low pH, acidic silanol groups are protonated (Si-OH), minimizing their ability to interact with polar analytes through ion-exchange mechanisms.[2][3][6]
Use of High-Purity Columns	Employ modern, high-purity silica (B1680970) columns that are "end-capped".	End-capping treats most residual silanol groups, converting them into less polar surfaces and reducing sites for secondary interactions.[1][3][7]
Employ Additives	Add a competing base, like triethylamine (B128534) (TEA), to the mobile phase at a low concentration (e.g., 0.1%).	TEA is a "silanol suppressor" that preferentially interacts with active silanol sites, effectively blocking them from interacting with your analyte.[2][4]
Change Organic Modifier	Switch the organic modifier in your mobile phase (e.g., from methanol (B129727) to acetonitrile (B52724) or vice-versa).	Different organic solvents can alter the nature of the secondary interactions and may improve peak shape.[1][3]
Reduce Sample Concentration	Dilute your sample and reinject.	This helps rule out mass overload, where too many analyte molecules saturate the active sites on the stationary phase, causing peak distortion.[3][9]

Troubleshooting Guides & Protocols

Guide 1: Experimental Protocol for Mobile Phase pH Optimization

This protocol helps determine the optimal mobile phase pH to minimize peak tailing for furanosesquiterpenoids due to silanol interactions.

Objective: To evaluate the effect of mobile phase pH on peak asymmetry and improve peak shape.

Methodology:

• Prepare Mobile Phases: Prepare several batches of the aqueous component of your mobile phase, adjusting the pH of each. For a typical reversed-phase method, you might test pH values of 2.5, 3.0, 4.5, and 7.0.

  • Use a suitable buffer (e.g., phosphate (B84403) or acetate) to ensure stable pH.[1]

  • For low pH, use 0.1% formic acid or trifluoroacetic acid in water.

  • Measure the pH of the aqueous portion before mixing with the organic solvent (e.g., acetonitrile or methanol).[11]

• System Equilibration: For each new mobile phase, flush the HPLC system and column for at least 20-30 column volumes to ensure full equilibration.

• Inject Standard: Inject a standard solution of the furanosesquiterpenoid of interest.

• Data Analysis: Measure the USP tailing factor (Tf) or asymmetry factor (As) for the analyte peak at each pH condition. A value close to 1.0 is ideal, while values greater than 1.5-2.0 are generally considered unacceptable.[4][6]

• Compare Results: Summarize the results in a table to identify the pH that provides the best peak symmetry.

Example Data Presentation:

Mobile Phase pH	USP Tailing Factor (Tf)	Peak Shape
7.0	2.35	Severe Tailing
4.5	1.80	Moderate Tailing
3.0	1.33	Minor Tailing
2.5	1.10	Good Symmetry

This table illustrates how lowering the mobile phase pH can significantly reduce peak tailing for compounds interacting with silanols, as demonstrated with basic drug compounds.[6]

Guide 2: Protocol for Sample Preparation to Prevent Peak Tailing

Proper sample preparation is critical to protect the column and prevent issues arising from the sample matrix.[12][13] This is especially important for furanosesquiterpenoids extracted from complex natural product matrices.

Objective: To prepare a clean sample that is compatible with the HPLC system and free of interferences that cause peak tailing.

Methodology:

• Solvent Compatibility: Dissolve the crude extract or purified sample in a solvent that is identical to, or weaker than, your initial mobile phase.[12] Dissolving the sample in a much stronger solvent can cause peak distortion.

• Filtration: Filter all samples immediately before injection using a 0.22 µm or 0.45 µm syringe filter compatible with your sample solvent (e.g., PTFE for organic solvents).[14] This removes particulates that can block the column frit.[9]

• Solid-Phase Extraction (SPE) for Complex Matrices: For crude plant extracts, use SPE as a cleanup step to remove interfering compounds.[1][15]

  • Select Sorbent: Choose an SPE cartridge with a stationary phase that can retain interferences while allowing the furanosesquiterpenoids to elute (or vice-versa). A C18 cartridge is often a good starting point for reversed-phase HPLC.[14]

  • Condition: Pass a strong solvent (e.g., methanol) followed by an equilibration solvent (e.g., water) through the cartridge.

  • Load: Load the dissolved sample onto the cartridge.

  • Wash: Wash the cartridge with a weak solvent to remove polar impurities.

  • Elute: Elute the furanosesquiterpenoids with a stronger organic solvent.

• Final Dilution: Ensure the final sample concentration is within the linear range of the detector and does not overload the column.[3] If overload is suspected, perform a serial dilution and inject each to see if peak shape improves.

References

• 1. chromtech.com [chromtech.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. uhplcs.com [uhplcs.com]
• 5. benchchem.com [benchchem.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. acdlabs.com [acdlabs.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. agilent.com [agilent.com]
• 12. lcms.cz [lcms.cz]
• 13. organomation.com [organomation.com]
• 14. benchchem.com [benchchem.com]
• 15. drawellanalytical.com [drawellanalytical.com]

Resolving co-elution of Furanoeudesma-1,3-diene and curzerene in chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the chromatographic separation of Furanoeudesma-1,3-diene and curzerene (B231402). These structurally similar sesquiterpenoid isomers often co-elute, leading to inaccurate quantification and identification.

Troubleshooting Guide: Resolving Co-elution of Furanoeudesma-1,3-diene and Curzerene

Issue: Poor resolution or complete co-elution of Furanoeudesma-1,3-diene and curzerene peaks in my chromatogram.

This is a common challenge due to the isomeric nature of these compounds, resulting in very similar physicochemical properties and therefore, similar retention times under standard chromatographic conditions.[1] Achieving baseline separation requires careful optimization of chromatographic parameters to exploit subtle differences in their structure and polarity.[1]

Step 1: Peak Purity Analysis

Before optimizing your method, it is crucial to confirm that the peak indeed represents co-eluting compounds.

• Visual Inspection: Look for signs of asymmetry in the peak shape, such as shoulders or tailing. A shoulder is a sudden discontinuity in the peak, which can indicate the presence of two co-eluting compounds.[2][3]

• Detector-based Purity Analysis:

  • Diode Array Detector (DAD) in HPLC: A DAD collects multiple UV spectra across a single peak. If the spectra are not identical, it suggests the presence of more than one compound.[2][3]

  • Mass Spectrometry (MS) in GC-MS or LC-MS: By taking mass spectra at different points across the peak, you can identify if the mass spectral profile changes, indicating co-elution.[2][3]

Step 2: Method Optimization

If co-elution is confirmed, the following strategies can be employed to improve separation. The key is to manipulate the selectivity (α), efficiency (N), and retention factor (k') of your chromatographic system.

For High-Performance Liquid Chromatography (HPLC):

A reverse-phase HPLC (RP-HPLC) method is a common starting point for separating sesquiterpene isomers.[1]

• Optimize the Mobile Phase:

  • Gradient Elution: A shallower gradient can increase the time difference between the elution of closely related compounds.[1]

  • Organic Modifier: Switching between acetonitrile (B52724) and methanol (B129727) can alter the selectivity of the separation.[1] Acetonitrile is generally a stronger eluting solvent.[1]

  • Mobile Phase Additives: Adding a small amount of a weak acid, like 0.1% formic acid or acetic acid, to the aqueous portion of the mobile phase can improve peak shape by suppressing the ionization of silanol (B1196071) groups on the column surface.[1]

• Change the Stationary Phase: If mobile phase optimization is insufficient, consider a column with a different stationary phase. For aromatic sesquiterpenes, a phenyl-hexyl column may offer different selectivity compared to a standard C18 column.[1]

• Adjust the Column Temperature: Systematically varying the column temperature can fine-tune selectivity.[1] Lowering the temperature was found to be beneficial for the separation of curzerene in one study.[4]

For Gas Chromatography (GC):

GC is widely used for the analysis of volatile compounds in essential oils.[5][6] However, high temperatures in the injector or column can cause thermal rearrangement of furanodiene (B1217673) into curzerene, leading to inaccurate quantification.[7][8][9]

• Modify the Temperature Program:

  • Lower Initial Temperature: A lower starting temperature can improve the separation of volatile compounds.

  • Slower Ramp Rate: A slower temperature ramp (e.g., 3°C/min) can increase the resolution between closely eluting peaks.

  • Isothermal Analysis at Low Temperature: Running the analysis at a constant, mild temperature (e.g., 100°C) can prevent thermal rearrangement and improve separation, although it may significantly increase analysis time.[7][9]

• Select an Appropriate Column: A column with a different stationary phase chemistry can provide the necessary selectivity to separate the isomers.

• Adjust Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas (e.g., helium) can improve column efficiency.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate Furanoeudesma-1,3-diene and curzerene?

A1: Furanoeudesma-1,3-diene and curzerene are structural isomers, meaning they have the same molecular formula but a different arrangement of atoms. This results in very similar physical and chemical properties, such as polarity and volatility, making their separation by chromatography challenging.[1]

Q2: I see a single, symmetrical peak in my GC chromatogram. Does this guarantee peak purity?

A2: Not necessarily. Perfect co-elution can result in a symmetrical peak.[2] In the case of Furanoeudesma-1,3-diene and curzerene, it is also possible that the high temperature of the GC inlet has caused the thermal conversion of one isomer to the other, resulting in a single peak.[7][8][9] It is highly recommended to use a mass spectrometer to check for subtle differences in the mass spectra across the peak.

Q3: Can I use GC-MS to accurately quantify both Furanoeudesma-1,3-diene and curzerene?

A3: While GC-MS is excellent for identifying compounds based on their mass spectra, accurate quantification of thermally labile compounds like furanodiene can be problematic due to heat-induced rearrangement into curzerene.[7][8][9] For accurate quantification, HPLC-DAD is often the preferred method as it operates at lower temperatures, thus preventing thermal degradation.[10][11]

Q4: What are some common starting conditions for HPLC analysis of these compounds?

A4: A common starting point is a C18 column with a gradient elution using acetonitrile and water as the mobile phase.[1] A detection wavelength in the low UV range, around 210-222 nm, is often used.[1][4]

Q5: My peaks are tailing. What could be the cause?

A5: Peak tailing in the analysis of sesquiterpenoids can be caused by the interaction of the analytes with acidic silanol groups on the surface of silica-based C18 columns.[1] Adding a small amount of a weak acid like formic or acetic acid to the mobile phase can help suppress this interaction.[1] Other causes can include column contamination or degradation.[1]

Data Presentation

Table 1: Example HPLC Methods for the Analysis of Furanoeudesma-1,3-diene and Curzerene

Parameter	Method 1	Method 2
Compound	Furanoeudesma-1,3-diene	Curzerene
Column	Waters Symmetry C18 (150 mm x 4.6 mm, 3.5 µm)	Waters Symmetry C18 (150 mm x 4.6 mm, 3.5 µm)
Mobile Phase	Gradient: Acetonitrile and Water	Isocratic: Acetonitrile/Water (70:30)
Flow Rate	0.5 mL/min	0.5 mL/min
Temperature	30°C	18°C
Detection	222 nm	222 nm
Retention Time	13.00 min	30.02 min
Reference	[4]	[4]

Table 2: Example GC-MS Method for the Analysis of Essential Oils Containing Furanoeudesma-1,3-diene and Curzerene

Parameter	Method 1
Column	Varian FactorFour VF-1 fused-silica capillary column (60 m x 0.32 mm ID x 1.0 µm film thickness)
Carrier Gas	Helium (1.0 mL/min)
Injector	Splitless, 280°C
Oven Program	70°C to 250°C at 5°C/min, hold for 10 min
MS Ionization	Electron Impact (EI), 70 eV
Ion Source Temp.	200°C
Reference	[4]

Experimental Protocols

Protocol 1: HPLC-DAD Method for the Quantification of Furanoeudesma-1,3-diene and Curzerene

This protocol is a synthesized example based on published methods.[4][10][11]

• Sample Preparation: Dissolve a precisely weighed amount of the essential oil or extract in acetonitrile to a final concentration of 1-5 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC System and Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a higher percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B over 30-40 minutes. A shallow gradient is recommended for better resolution.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: Maintain at a controlled temperature, starting at a lower temperature (e.g., 20°C) and optimizing as needed.

  • Injection Volume: 5-10 µL.

  • DAD Detection: Monitor at 222 nm and collect spectral data across the entire peak.

• Data Analysis: Integrate the peak areas for Furanoeudesma-1,3-diene and curzerene. Use the spectral purity analysis tool in your chromatography software to confirm the homogeneity of each peak.

Protocol 2: GC-MS Method for the Identification of Furanoeudesma-1,3-diene and Curzerene with Minimized Thermal Rearrangement

This protocol is a synthesized example based on published methods suggesting milder conditions.[4][7][9]

• Sample Preparation: Dilute the essential oil in a suitable solvent (e.g., hexane (B92381) or acetonitrile) to a concentration of approximately 1 µL/mL.[4]

• GC-MS System and Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent, 30-60 m length).

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: Use the lowest possible temperature that allows for efficient volatilization of the analytes (e.g., 200-250°C).

  • Oven Temperature Program:

    • Option A (Slow Ramp): Initial temperature of 60-70°C, hold for 1-2 minutes, then ramp at a slow rate (e.g., 3°C/min) to a final temperature of 240-250°C.

    • Option B (Isothermal): Set a constant oven temperature of 100°C for the entire run. Note that this will significantly increase analysis time.[7][9]

  • Injection Mode: Splitless or split injection, depending on the sample concentration.

  • MS Parameters: Use standard electron ionization (70 eV) and scan a mass range of 40-450 amu.

• Data Analysis: Identify the peaks by comparing their mass spectra with a reference library (e.g., NIST). Be aware of the potential for thermal rearrangement when interpreting the relative peak areas.

Visualizations

Caption: A logical workflow for troubleshooting the co-elution of Furanoeudesma-1,3-diene and curzerene.

References

• 1. benchchem.com [benchchem.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. youtube.com [youtube.com]
• 4. mdpi.com [mdpi.com]
• 5. Gas Chromatography and Mass Spectrometry Analysis | doTERRA Essential Oils [doterra.com]
• 6. tisserandinstitute.org [tisserandinstitute.org]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]
• 10. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 11. Essential oil and furanosesquiterpenes from myrrh oleo-gum resin: a breakthrough in mosquito vector management - PMC [pmc.ncbi.nlm.nih.gov]

Improving stereoselectivity in the synthesis of Furanoeudesma-1,3-diene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the stereoselectivity of Furanoeudesma-1,3-diene synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the stereoselective synthesis of Furanoeudesma-1,3-diene?

The main challenge lies in controlling the stereochemistry of the decalin ring system, which is a core structural feature.[1] Achieving the desired cis or trans fusion of the rings and controlling the stereocenters at the substituent attachment points are critical for a successful synthesis.

Q2: What are the common starting materials for the stereoselective synthesis of Furanoeudesma-1,3-diene?

A frequently used and well-established starting material is santonin, a naturally occurring sesquiterpene lactone.[2][3][4][5] Its rigid structure provides a good template for introducing the desired stereochemistry.

Q3: Which key reactions are pivotal for establishing the stereochemistry in the synthesis of the eudesmane (B1671778) core?

Several key reactions are employed to control the stereochemistry:

• Catalytic Hydrogenation: The stereoselective reduction of carbon-carbon double bonds is crucial for establishing the cis or trans configuration of the decalin ring.[4][6]

• Alder-Ene Cyclization: A gold(I)-catalyzed Alder-ene cyclization has been shown to be effective in constructing the eudesmane core with high stereoselectivity.[7][8]

• Tandem Michael Addition-Aldol Reaction: An asymmetric tandem Michael addition followed by an Aldol reaction can be used to create a functionalized decalin scaffold with excellent enantioselectivity.[7][8]

• Epoxidation and Regioselective Ring-Opening: Late-stage functionalization using epoxidation and subsequent regioselective opening of the epoxide allows for the introduction of various functionalities with stereocontrol.[7][8][9]

Troubleshooting Guides

Issue 1: Poor Diastereoselectivity in the Reduction of the C4-C5 Double Bond

Problem: Obtaining a mixture of cis and trans-fused decalin systems during the reduction of a key intermediate.

Possible Causes and Solutions:

Cause	Recommended Solution
Inappropriate Catalyst	The choice of catalyst is critical. For the synthesis of the cis-fused decalin, hydrogenation over Palladium on carbon (Pd/C) followed by acidic treatment is effective.[4][6] For the trans-fused isomer, a selective hydrogenation of the C1-C2 double bond with Wilkinson's catalyst followed by reduction with Sodium Tellurohydride (NaTeH) is preferred.[4][6]
Reaction Conditions	Optimize reaction conditions such as temperature, pressure, and solvent. For catalytic hydrogenations, the solvent can significantly influence the facial selectivity of the hydrogen addition.
Substrate Conformation	The conformation of the substrate can influence the stereochemical outcome. Consider if a different protecting group or a slight modification of the substrate could favor the desired conformation for reduction.

Issue 2: Low Enantioselectivity in the Initial Asymmetric Reaction

Problem: The tandem Michael addition-Aldol reaction produces a product with low enantiomeric excess (ee).

Possible Causes and Solutions:

Cause	Recommended Solution
Suboptimal Chiral Ligand/Catalyst	The choice of the chiral ligand for the metal catalyst (e.g., Copper-NHC) is crucial.[8] Screen a variety of N-heterocyclic carbene (NHC) ligands to find the one that provides the best enantioselectivity for your specific substrate.
Incorrect Stoichiometry	Ensure the precise stoichiometry of the catalyst, ligand, and reagents. Small deviations can sometimes lead to the formation of less selective catalytic species.
Temperature Control	Perform the reaction at the recommended low temperature (e.g., -78 °C) to enhance enantioselectivity.[8] Ensure the temperature is maintained consistently throughout the reaction.
Purity of Reagents and Solvents	Impurities in the reagents or solvents can poison the catalyst or interfere with the chiral environment. Use freshly distilled solvents and high-purity reagents.

Quantitative Data Summary

The following table summarizes key quantitative data from reported synthetic routes for eudesmane sesquiterpenoids, which are structurally related to Furanoeudesma-1,3-diene.

Reaction Step	Product	Diastereomeric Ratio (dr) or Enantiomeric Excess (ee)	Yield (%)	Reference
Asymmetric tandem Michael addition-Aldol reaction	Diastereomer 1	Good enantioselectivity	45%	[8]
Asymmetric tandem Michael addition-Aldol reaction	Diastereomer 2	Good enantioselectivity	38%	[8]
Epoxidation and epoxide opening	Pygmol	Not reported	86% (over 2 steps)	[7][8]
DIBAL-H reduction and dehydration	Furanoeudesma-1,3-diene	Not applicable	71% (overall)	[4]

Experimental Protocols

Protocol 1: Stereoselective Hydrogenation for cis-Decalin Formation

This protocol is adapted from the synthesis of eudesmane sesquiterpenoids.[4][6]

• Dissolution: Dissolve the ketobutenolide intermediate (1.0 eq) in a suitable solvent (e.g., ethyl acetate).

• Catalyst Addition: Add 10 mol% of Palladium on carbon (Pd/C) to the solution.

• Hydrogenation: Place the reaction mixture under a hydrogen atmosphere (typically 1 atm, but can be optimized) and stir vigorously at room temperature until the reaction is complete (monitor by TLC).

• Filtration: Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Solvent Removal: Concentrate the filtrate under reduced pressure.

• Acidic Treatment: Dissolve the crude product in a suitable solvent (e.g., methanol) and treat with a catalytic amount of a strong acid (e.g., HCl) to induce isomerization to the thermodynamically more stable cis-fused decalin system.

• Workup and Purification: Neutralize the acid, extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and purify by column chromatography.

Protocol 2: Gold-Catalyzed Alder-Ene Cyclization

This protocol is based on a general strategy for the synthesis of the eudesmane core.[7][8]

• Preparation: In a flame-dried flask under an inert atmosphere (e.g., argon), dissolve the acyclic precursor (1.0 eq) in a dry, non-coordinating solvent (e.g., dichloromethane).

• Catalyst Addition: Add the gold(I) catalyst (e.g., [Au(IPr)Cl]/AgSbF6, 1-5 mol%) to the solution.

• Reaction: Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC).

• Quenching: Quench the reaction by adding a small amount of a suitable quenching agent (e.g., a pyridine (B92270) solution).

• Purification: Concentrate the reaction mixture and purify the residue directly by silica (B1680970) gel column chromatography to obtain the cyclized product.

Visualizations

Caption: A generalized workflow for the stereoselective synthesis of Furanoeudesma-1,3-diene and its analogs.

Caption: A decision tree for troubleshooting common issues with stereoselectivity in the synthesis.

References

• 1. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 2. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]
• 3. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. acs.org [acs.org]
• 6. Collection - Stereoselective Synthesis of 8,12-Furanoeudesmanes from Santonin. Absolute Stereochemistry of Natural Furanoeudesma-1,3-diene and Tubipofurane† - The Journal of Organic Chemistry - Figshare [acs.figshare.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chemrxiv.org [chemrxiv.org]

Stability issues of Furanoeudesma-1,3-diene in different solvents

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of Furanoeudesma-1,3-diene in various laboratory solvents. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges encountered during experimental work.

Troubleshooting Guides & FAQs

Q1: My sample of Furanoeudesma-1,3-diene appears to be degrading rapidly in solution. What could be the cause?

A1: Rapid degradation of Furanoeudesma-1,3-diene is often linked to its inherent chemical instability.[1] Several factors related to the solvent and storage conditions can accelerate this process:

• Solvent Acidity: The furan (B31954) ring in Furanoeudesma-1,3-diene is highly susceptible to degradation under acidic conditions, which can lead to acid-catalyzed ring opening.[2]

• Oxidation: The compound can undergo rapid auto-oxidation when exposed to air at room temperature, forming a resinous substance.[1] The diene system and the electron-rich furan ring are prone to oxidation.[3][4]

• Temperature: Elevated temperatures can accelerate degradation. It is recommended to store the compound at -20°C in a desiccated environment.[5]

• Light Exposure: Although specific photostability data is limited, many complex organic molecules are sensitive to light, which can catalyze degradation. It is advisable to protect solutions from light.[4]

Q2: I observed a loss of my compound when using an ethanolic solution. Is this expected?

A2: Yes, this is a possibility. While Furanoeudesma-1,3-diene is soluble in ethanol (B145695), some related sesquiterpene lactones have been shown to react with ethanol.[5][6][7] This reaction can lead to the formation of ethoxy adducts, reducing the concentration of the parent compound.[6][7]

Q3: Which solvents are recommended for dissolving and storing Furanoeudesma-1,3-diene?

A3: For short-term use, high-purity polar aprotic solvents are generally preferred due to their potential stabilizing effects on furan derivatives.[8] Based on solubility information and general stability considerations for similar compounds, the following solvents can be considered, with the caveat that stability should always be empirically verified for long-term storage:

• Recommended for initial dissolution: Methanol and ethanol are effective solvents for dissolving Furanoeudesma-1,3-diene.[5]

• Potentially more stable for storage: Polar aprotic solvents such as Dimethylformamide (DMF) have been shown to have a stabilizing effect on furan derivatives and could be considered for longer-term solution storage.[8]

• Non-polar solvents: Hexane has been used for extraction and may be suitable for certain applications, though the compound's long-term stability in it is not well-documented.[3]

Q4: How can I monitor the stability of Furanoeudesma-1,3-diene in my solvent?

A4: The stability of Furanoeudesma-1,3-diene can be monitored using standard analytical techniques:

• High-Performance Liquid Chromatography (HPLC): HPLC with a Diode Array Detector (DAD) is a robust method for quantifying the compound.[3] It is particularly suitable as it avoids the high temperatures used in Gas Chromatography (GC) that might cause thermal degradation.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is also widely used for the identification and quantification of Furanoeudesma-1,3-diene.[3] However, care must be taken to avoid on-column degradation.

A stability study would typically involve preparing a solution of the compound in the solvent of interest, storing it under defined conditions (e.g., temperature, light/dark), and analyzing aliquots at regular time intervals to determine the remaining concentration of the parent compound.

Stability Data Summary

While specific quantitative stability data for Furanoeudesma-1,3-diene across a range of solvents is not extensively published, the following table summarizes qualitative stability information based on available literature and the known chemistry of furan-containing sesquiterpenoids.

Solvent Class	Example Solvents	Reported Solubility/Use	Potential Stability Issues	Recommendations
Protic Polar	Methanol, Ethanol	Soluble[5][9]	Potential for reaction with alcoholic solvents, especially with prolonged storage or at elevated temperatures.[6][7] Susceptible to degradation in acidic conditions.[2]	Use freshly prepared solutions. For storage, consider aprotic alternatives. Avoid acidic buffers.
Aprotic Polar	Dimethylformamide (DMF), Acetonitrile	Not explicitly stated, but likely soluble	DMF has shown a stabilizing effect on other furan derivatives.[8]	May offer improved stability for long-term storage compared to protic solvents. Empirical verification is crucial.
Non-Polar	Hexane, Petroleum Ether	Used for extraction[3]	Susceptible to auto-oxidation, which may be significant in any solvent upon exposure to air.[1]	Store under an inert atmosphere (e.g., argon, nitrogen) to minimize oxidation.
Aqueous Buffers	Phosphate Buffer	Insoluble in water.[4] Mixtures with organic co-solvents (e.g., 85:15 ethanol:phosphate buffer) have been used.[3]	Stability is highly pH-dependent. Furan rings are unstable in acidic pH.[2] Some related sesquiterpene lactones are unstable at neutral to basic pH.[10]	Maintain pH between 5 and 7 if possible. Minimize exposure time to aqueous buffers.

Experimental Protocols

Protocol 1: General Procedure for Assessing the Stability of Furanoeudesma-1,3-diene in a Selected Solvent

• Stock Solution Preparation: Accurately weigh a known amount of high-purity Furanoeudesma-1,3-diene and dissolve it in the chosen solvent to a precise final concentration (e.g., 1 mg/mL).

• Aliquoting: Dispense equal volumes of the stock solution into multiple, inert, sealed vials (e.g., amber glass HPLC vials with PTFE septa) to minimize the impact of repeated sampling from a single container.

• Storage Conditions: Store the vials under controlled conditions. It is recommended to test at a minimum of two temperatures (e.g., 4°C and 25°C) and to protect all samples from light.

• Time Points: Designate specific time points for analysis (e.g., 0, 2, 4, 8, 24, 48, and 72 hours).

• Sample Analysis: At each time point, remove one vial for each condition. Analyze the sample by a validated HPLC-DAD or GC-MS method to determine the concentration of Furanoeudesma-1,3-diene.

• Data Analysis: Plot the concentration of Furanoeudesma-1,3-diene as a percentage of the initial (time 0) concentration versus time. This will provide a degradation profile for the compound in the tested solvent under the specified conditions.

Visualizations

References

• 1. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 2. benchchem.com [benchchem.com]
• 3. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 4. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]
• 5. Furanoeudesma 1,3-diene | CAS:87605-93-4 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. On the stability of sesquiterpene lactones in the officinal Arnica tincture of the German pharmacopoeia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Minimizing matrix effects in LC-MS/MS quantification of Furanoeudesma-1,3-diene

Welcome to the Technical Support Center for the LC-MS/MS quantification of Furanoeudesma-1,3-diene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to mitigate matrix effects during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS/MS analysis of Furanoeudesma-1,3-diene from complex samples like herbal extracts?

A1: The "matrix" encompasses all components within a sample apart from the analyte of interest, Furanoeudesma-1,3-diene. In herbal extracts, this includes a complex mixture of lipids, pigments, sugars, and other secondary metabolites. Matrix effects arise when these co-eluting components interfere with the ionization of Furanoeudesma-1,3-diene in the mass spectrometer's ion source. This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can significantly compromise the accuracy, precision, and sensitivity of quantification.

Q2: What are the common causes of matrix effects when analyzing Furanoeudesma-1,3-diene in plant-derived matrices?

A2: Plant extracts are notoriously complex, leading to several potential causes of matrix effects:

• High concentrations of endogenous compounds: Co-elution of highly abundant compounds such as chlorophylls, lipids, and phenolic compounds can compete with Furanoeudesma-1,3-diene for ionization, often leading to ion suppression.

• Ion suppression: This is the most prevalent matrix effect, where co-eluting compounds reduce the ionization efficiency of the analyte.[1]

• Changes in physical properties: High concentrations of matrix components can alter the viscosity and surface tension of the droplets in the electrospray ionization (ESI) source, which in turn affects solvent evaporation and the efficiency of ion formation.

Q3: How can I determine if my analysis of Furanoeudesma-1,3-diene is being affected by matrix effects?

A3: Two primary methods are used to assess the presence and extent of matrix effects:

• Post-Column Infusion: This qualitative technique helps to identify regions in the chromatogram where ion suppression or enhancement occurs. A solution of Furanoeudesma-1,3-diene is continuously infused into the mobile phase after the analytical column but before the mass spectrometer. A blank matrix extract is then injected. Any deviation from the stable baseline signal of the infused analyte indicates a region of matrix effect.

• Post-Extraction Spike: This is a quantitative method to determine the magnitude of the matrix effect. The response of Furanoeudesma-1,3-diene in a standard solution is compared to the response of the analyte spiked into a blank matrix sample that has undergone the entire sample preparation procedure. The matrix factor (MF) is calculated as follows:

  MF = (Peak Area of Analyte in Spiked Post-Extraction Blank) / (Peak Area of Analyte in Neat Solution)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • The % Matrix Effect can be calculated as: (1 - MF) * 100%.

Q4: Is a stable isotope-labeled (SIL) internal standard available for Furanoeudesma-1,3-diene?

A4: Currently, a commercially available stable isotope-labeled internal standard specifically for Furanoeudesma-1,3-diene is not readily found in supplier catalogs. However, the use of a SIL internal standard is the most effective way to compensate for matrix effects, as it co-elutes with the analyte and experiences similar ionization suppression or enhancement. For researchers requiring a high degree of accuracy, custom synthesis of a deuterated or 13C-labeled Furanoeudesma-1,3-diene is a viable option. Several companies specialize in the custom synthesis of stable isotope-labeled compounds for research purposes.[2][3][4][5][6][7]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Poor Peak Shape for Furanoeudesma-1,3-diene	Co-eluting matrix components interfering with chromatography.	1. Optimize Chromatographic Separation: Adjust the gradient profile, mobile phase composition (e.g., organic modifier, additives), or try a different column chemistry (e.g., phenyl-hexyl instead of C18) to improve separation from interfering compounds. 2. Improve Sample Cleanup: Implement a more rigorous sample preparation method like Solid-Phase Extraction (SPE) to remove a wider range of matrix components.
High Variability in Quantitative Results	Significant and variable matrix effects between different samples.	1. Assess Matrix Effects: Quantify the matrix effect using the post-extraction spike method for a representative set of your samples. This will confirm if matrix effects are the source of the variability. 2. Implement Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is representative of the study samples to compensate for consistent matrix effects. 3. Utilize a Structural Analog Internal Standard: If a SIL-IS is not available, a non-labeled structural analog that elutes close to Furanoeudesma-1,3-diene and has similar ionization properties can be used to partially correct for variability.
Low Signal Intensity and Poor Sensitivity	Severe ion suppression due to co-eluting matrix components.	1. Identify Suppression Zones: Use the post-column infusion technique to pinpoint the retention times where significant ion suppression occurs. 2. Modify Chromatographic Conditions: Adjust the LC gradient, mobile phase composition, or even the column chemistry to shift the elution of Furanoeudesma-1,3-diene away from these suppression zones. 3. Enhance Sample Preparation: Employ more selective sample cleanup techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove the interfering compounds.
Unexpected or "Ghost" Peaks in the Chromatogram	Contamination from the sample preparation process, the LC system, or carryover from previous injections.	1. Run Blanks: Inject a solvent blank and a matrix blank (an extract of the matrix without the analyte) to identify the source of the contamination. 2. Optimize Needle Wash: Ensure the needle wash solution is effective at removing residual analytes from the injector. A strong organic solvent is often necessary.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects by Post-Extraction Spike

• Prepare a Blank Matrix Extract: Extract a representative blank sample (e.g., the same plant material known not to contain Furanoeudesma-1,3-diene) using your validated sample preparation method.

• Prepare Spiked Samples:

  • Set A (Analyte in Solution): Prepare a series of standard solutions of Furanoeudesma-1,3-diene in the final reconstitution solvent at various concentrations.

  • Set B (Analyte in Matrix): Take aliquots of the blank matrix extract and spike them with the same concentrations of Furanoeudesma-1,3-diene as in Set A.

• LC-MS/MS Analysis: Analyze both sets of samples using your established LC-MS/MS method.

• Calculate Matrix Effect: For each concentration level, calculate the matrix effect using the formula: % Matrix Effect = [1 - (Peak Area in Set B / Peak Area in Set A)] * 100

Protocol 2: Sample Cleanup using Solid-Phase Extraction (SPE)

This is a general protocol using a reversed-phase (C18) cartridge and can be adapted based on the analyte and matrix.

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 1-2 cartridge volumes of methanol (B129727), followed by 1-2 volumes of water. Do not let the cartridge run dry.

• Sample Loading: Load the plant extract (previously reconstituted in a weak, aqueous solvent) onto the cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 1-2 volumes of a weak solvent (e.g., 5-10% methanol in water) to remove polar interferences.

• Elution: Elute Furanoeudesma-1,3-diene with a small volume of a strong organic solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS analysis.

Quantitative Data Summary

Due to the limited availability of direct comparative studies on matrix effect minimization for Furanoeudesma-1,3-diene, the following table summarizes the general effectiveness of various sample preparation techniques for reducing matrix effects in the analysis of small molecules in complex matrices.

Sample Preparation Technique	Typical Matrix Effect Reduction (%)	Advantages	Disadvantages
Dilute-and-Shoot	10 - 40%	Simple, fast, and inexpensive.	May not provide sufficient cleanup for complex matrices, leading to significant matrix effects. Analyte concentration may fall below the limit of quantification.
Protein Precipitation (PPT)	20 - 60%	Quick and easy for biological fluids.	Not very effective at removing other matrix components like phospholipids.
Liquid-Liquid Extraction (LLE)	60 - 90%	Can provide cleaner extracts than PPT.	Can be labor-intensive and may have lower analyte recovery.
Solid-Phase Extraction (SPE)	70 - 95%	Highly selective and effective at removing a wide range of interferences. Can be automated.	Can be more time-consuming and may require method development to optimize recovery.

Visualizations

Caption: Workflow for sample preparation and matrix effect evaluation.

Caption: Troubleshooting logic for addressing matrix effects.

References

• 1. Validation of an LC-MS/MS assay of terpene trilactones in Ginkgo biloba extracts and pharmaceutical formulations through standard addition method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sussex-research.com [sussex-research.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. moravek.com [moravek.com]
• 5. Stable Isotope Labeling Compounds | Life Sciences [lifesciences.entegris.com]
• 6. criver.com [criver.com]
• 7. armar-europa.de [armar-europa.de]

Technical Support Center: Optimization of Mobile Phase for Sesquiterpenoid Separation in HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for the separation of sesquiterpenoids by High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guides

This section addresses common issues encountered during the HPLC separation of sesquiterpenoids, offering systematic approaches to problem-solving.

Poor Resolution or Co-elution of Sesquiterpenoid Peaks

Poor resolution is a frequent challenge in the separation of structurally similar sesquiterpenoids.[1] Achieving baseline separation (Resolution, Rs > 1.5) is critical for accurate quantification.

Question: My sesquiterpenoid peaks are not well separated. What steps can I take to improve resolution?

Answer:

To improve the separation of co-eluting peaks, a systematic optimization of your HPLC parameters is recommended. Here is a logical workflow to troubleshoot and enhance resolution:

Caption: A logical workflow for troubleshooting poor resolution of sesquiterpenoid isomers.

• Optimize the Mobile Phase Gradient: For gradient elution, employing a shallower gradient can increase the separation time between closely eluting peaks.[1]

• Change the Organic Modifier: Switching between acetonitrile (B52724) and methanol (B129727) can alter the selectivity of the separation due to different solvent properties.[1]

• Change the Stationary Phase: If mobile phase optimization is not sufficient, consider a column with a different stationary phase. For instance, a phenyl-hexyl column may offer different selectivity for aromatic sesquiterpenes compared to a standard C18 column.[1]

• Adjust the Column Temperature: Systematically varying the column temperature can fine-tune selectivity for some sesquiterpenoids.[1]

Peak Tailing in Sesquiterpenoid Analysis

Peak tailing can compromise the accuracy of peak integration and quantification.

Question: My sesquiterpenoid peaks are tailing. What are the common causes and solutions?

Answer:

Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, or issues with the column or mobile phase.

• Secondary Silanol (B1196071) Interactions: A primary cause of peak tailing for sesquiterpenoids is the interaction with acidic silanol groups on the surface of silica-based C18 columns.[1]

  • Solution: Add a small amount of a weak acid, such as 0.1% formic acid or acetic acid, to the aqueous portion of the mobile phase. This suppresses the ionization of the silanol groups, minimizing these secondary interactions.[1]

• Column Contamination or Degradation: Accumulation of strongly retained compounds on the column can lead to peak distortion.

  • Solution: Use a guard column and ensure proper sample preparation to minimize contamination. If the column is degraded, it may need to be replaced.

• Unsuitable Mobile Phase pH: The pH of the mobile phase can affect the ionization state of certain sesquiterpenoids, influencing peak shape.

  • Solution: Adjust the mobile phase pH to ensure the analyte is in a single ionic form.[1]

Appearance of Unexpected or "Ghost" Peaks

The presence of unexpected peaks can interfere with the identification and quantification of target analytes.

Question: I am observing unexpected peaks in my chromatogram. What could be the cause?

Answer:

Unexpected peaks, or "ghost peaks," can originate from several sources:

• Contaminated Mobile Phase: Impurities in the solvents used for the mobile phase can appear as peaks in the chromatogram.

  • Solution: Always use high-purity, HPLC-grade solvents. Filtering the mobile phase before use is also a good practice.

• Carryover from Previous Injections: Residuals from a previous sample may elute in a subsequent run.

  • Solution: Implement a robust column washing step between injections.

• Column Bleed: Degradation of the stationary phase can lead to a rising baseline or spurious peaks, especially in gradient elution.

  • Solution: Ensure the mobile phase pH is within the stable range for the column and operate within the recommended temperature limits.

To troubleshoot, run a blank injection (injecting only the mobile phase).[1] If the ghost peaks persist, the contamination is likely from the HPLC system or the mobile phase itself.[1]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing an HPLC method for sesquiterpenoid separation?

A1: A typical starting point for separating sesquiterpenoids is a Reverse-Phase HPLC (RP-HPLC) method. A C18 column is a common first choice, paired with a gradient elution using acetonitrile and water as the mobile phase. The addition of a small amount of acid, such as 0.1% formic or acetic acid, to the aqueous portion of the mobile phase is also recommended to improve peak shape and reproducibility.[1] A common detection wavelength for many sesquiterpene lactones is in the low UV range, around 210 nm.[2]

Q2: Should I use isocratic or gradient elution for sesquiterpenoid analysis?

A2: The choice between isocratic and gradient elution depends on the complexity of your sample.

• Isocratic elution , which uses a constant mobile phase composition, is simpler and can be suitable for separating a few sesquiterpenoids with similar polarities.

• Gradient elution , where the mobile phase composition is changed during the run, is generally preferred for complex mixtures of sesquiterpenoids with a wide range of polarities. Gradient elution can improve peak resolution and reduce analysis time for more complex samples.

Q3: Can I use methanol instead of acetonitrile as the organic modifier?

A3: Yes, methanol can be used as an alternative to acetonitrile. The choice between these two organic modifiers will affect the selectivity of the separation. Acetonitrile is generally a stronger eluting solvent for many compounds. If you are experiencing co-elution, switching from acetonitrile to methanol (or vice versa) can alter the elution order and potentially improve resolution.[1]

Q4: How does temperature affect the separation of sesquiterpenoids?

A4: Temperature can influence the viscosity of the mobile phase and the kinetics of analyte interaction with the stationary phase. Systematically varying the column temperature can be a useful tool to fine-tune the selectivity of the separation, especially for closely eluting isomers.[1]

Data Presentation: Mobile Phase Compositions and Chromatographic Conditions

The following tables summarize typical mobile phase compositions and HPLC conditions used for the separation of various sesquiterpenoids.

Table 1: Isocratic HPLC Methods for Sesquiterpenoid Analysis

Sesquiterpenoid(s)	Column	Mobile Phase	Flow Rate (mL/min)	Detection	Reference
Parthenolide (B1678480)	C18 (150 x 4.6 mm, 5 µm)	Acetonitrile:Water (55:45, v/v)	1.5	UV at 210 nm	[2]
Parthenin, Coronopilin	Silica (250 x 4 mm, 5 µm)	Isopropyl alcohol:Hexane (15:85, v/v)	-	UV at 205 nm	[3]
Yangambin	C18	Acetonitrile:Water (45:55, v/v)	0.8	UV at 205 nm	[4]

Table 2: Gradient HPLC Methods for Sesquiterpenoid Analysis

Sesquiterpenoid(s)	Column	Mobile Phase	Gradient Program	Flow Rate (mL/min)	Detection	Reference
(-)-Isobicyclogermacrenal	C18 (250 x 10 mm, 5 µm)	A: Water, B: Acetonitrile	0-5 min: 40% B, 5-25 min: 40-80% B, 25-30 min: 80% B	-	UV at 220 nm	[5]
Pristimerin, Tingenone	C18 (150 x 4.6 mm, 5 µm)	A: Water + 0.4% Formic Acid, B: Methanol	0-6 min: 10% B, 6.01-10 min: 10-30% B, 10.01-15 min: 10% B	1.2	PDA at 420 nm	[6]
Goyazensolide derivatives	C18	A: Water, B: Methanol	0-10 min: 40% B, 10-20 min: 40-70% B, 20-40 min: 70-100% B, 40-50 min: 10% B	1.0	UV at 280 nm	[7]
Eupalinolides	C18 (100 x 4.6 mm, 3 µm)	A: Water, B: Acetonitrile	0-10 min: 10-20% B, 10-15 min: 20% B, 15-65 min: 20-32% B, 65-70 min: 32-10% B	1.0	UV at 254 nm	[8]

Experimental Protocols

Protocol 1: General HPLC-UV Analysis of Parthenolide

This protocol is adapted for the quantification of parthenolide in plant extracts.[2]

1. Instrumentation and Conditions:

• HPLC System: Agilent 1100 series or equivalent with a UV detector.

• Column: C18 reversed-phase column (e.g., Cosmosil C18-AR, 150 x 4.6 mm, 5 µm).[2]

• Mobile Phase: Acetonitrile:Water (55:45, v/v).[2]

• Flow Rate: 1.5 mL/min.[2]

• Detection Wavelength: 210 nm.[2]

• Injection Volume: 20 µL.

• Column Temperature: 25°C.

2. Procedure:

• Prepare a stock solution of parthenolide standard in methanol.

• Prepare a series of working standard solutions by diluting the stock solution to create a calibration curve (e.g., 0.160-850 µg/mL).[2]

• Dissolve the crude plant extract in the mobile phase.

• Filter all solutions through a 0.45 µm syringe filter before injection.

• Inject the standards and samples onto the HPLC system.

• Identify the parthenolide peak in the sample chromatogram by comparing the retention time with the standard. The retention time for parthenolide under these conditions is approximately 6 minutes.[2]

• Quantify the amount of parthenolide in the sample using the calibration curve.

Protocol 2: HPLC Purification of (-)-Isobicyclogermacrenal

This protocol describes a method for the purification of (-)-Isobicyclogermacrenal from a plant extract.[5]

1. Instrumentation and Conditions:

• HPLC System: A preparative or semi-preparative HPLC system with a gradient pump and UV-Vis or PDA detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 10 mm, 5 µm particle size).[5]

• Mobile Phase: Solvent A: Water, Solvent B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 40% B

  • 5-25 min: Linear gradient from 40% to 80% B

  • 25-30 min: 80% B

• Detection Wavelength: 220 nm.

2. Sample Preparation:

• Dissolve a known amount of the pre-cleaned plant extract in the initial mobile phase (40% acetonitrile in water) to a concentration of approximately 10 mg/mL.[5]

• Filter the sample solution through a 0.45 µm syringe filter before injection.[5]

3. Purification Procedure:

• Equilibrate the HPLC system with the initial mobile phase conditions for at least 30 minutes or until a stable baseline is achieved.[5]

• Inject the prepared sample onto the column.

• Run the gradient program as detailed above.

• Monitor the chromatogram and collect the fraction corresponding to the peak of (-)-Isobicyclogermacrenal.

• Evaporate the solvent from the collected fraction under reduced pressure to obtain the purified compound.

• Assess the purity of the collected fraction using analytical HPLC.

Mandatory Visualizations

Caption: General experimental workflow for HPLC analysis of sesquiterpenoids.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. blacpma.ms-editions.cl [blacpma.ms-editions.cl]
• 5. benchchem.com [benchchem.com]
• 6. Development and Validation of an HPLC-PDA Method for Biologically Active Quinonemethide Triterpenoids Isolated from Maytenus chiapensis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Preparative Isolation and Purification of Three Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. by High-Speed Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Addressing low recovery of Furanoeudesma-1,3-diene during extraction

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the extraction of Furanoeudesma-1,3-diene, a bioactive sesquiterpenoid primarily sourced from the resin of Commiphora species (myrrh).[1]

Frequently Asked Questions (FAQs)

Q1: What is Furanoeudesma-1,3-diene and why is its recovery important?

Furanoeudesma-1,3-diene is a furanosesquiterpenoid, a type of 15-carbon terpene, that is a major bioactive constituent of myrrh.[2][3] Its significance in research and drug development stems from its notable biological activities, including analgesic (pain-relieving) effects, which are attributed to its interaction with opioid receptors in the brain.[2][3][4] Efficient recovery of this compound is crucial for accurate quantification, pharmacological studies, and the development of potential therapeutics.

Q2: What are the general chemical properties of Furanoeudesma-1,3-diene I should be aware of during extraction?

Understanding the chemical properties of Furanoeudesma-1,3-diene is key to optimizing its extraction. It is a relatively stable compound under normal conditions but can be sensitive to extreme temperatures and light exposure.[1] It is soluble in organic solvents like ethanol (B145695) and ether but is insoluble in water.[1]

Q3: Which extraction methods are commonly used for Furanoeudesma-1,3-diene?

Common methods for extracting Furanoeudesma-1,3-diene from myrrh resin include:

• Solvent Extraction: Utilizing organic solvents such as ethanol, methanol, or hexane (B92381) to dissolve the compound from the plant matrix.[5][6]

• Supercritical Fluid Extraction (SFE): Employing supercritical carbon dioxide (CO2), often with a co-solvent like ethanol, to extract the compound. This is considered a green technology and can be highly selective.[1][7][8]

• Hydrodistillation: A traditional method for extracting essential oils, though the high temperatures can potentially lead to the degradation of some furanosesquiterpenes.[3][8]

Troubleshooting Guide: Low Recovery of Furanoeudesma-1,3-diene

Low recovery of Furanoeudesma-1,3-diene can be a significant roadblock in research. This guide addresses common issues and provides actionable solutions.

Issue 1: Extremely low or no yield of Furanoeudesma-1,3-diene in the final extract.

Potential Cause 1: Suboptimal Solvent Selection

The choice of solvent is critical for efficient extraction. Furanoeudesma-1,3-diene is a lipophilic compound, and using a solvent with inappropriate polarity will result in poor recovery.

Solutions:

• Solvent Polarity: For solvent extraction, experiment with a range of solvents with varying polarities. Mixtures of ethanol/water or methanol/water can be effective.[7] Hexane is another option for extracting lipophilic compounds.[2]

• Solvent-to-Solid Ratio: Ensure a sufficient volume of solvent is used to adequately saturate the plant material. Increasing this ratio can improve extraction efficiency.[7]

Potential Cause 2: Compound Degradation during Extraction

Furanoeudesma-1,3-diene can degrade under harsh conditions, particularly high temperatures.

Solutions:

• Temperature Control: Avoid excessive heat. For methods like Soxhlet extraction, consider reducing the temperature and extending the extraction time.[7] Supercritical fluid extraction (SFE) is advantageous as it uses mild temperatures, preserving the integrity of the compound.[1][9] When using analytical techniques like Gas Chromatography (GC), be aware that high temperatures can cause thermal degradation of some furanosesquiterpenes; High-Performance Liquid Chromatography (HPLC) is a valuable alternative that avoids this issue.[2][8]

• Light Exposure: Protect the extraction setup and the resulting extract from direct light to prevent photodegradation.[1]

Potential Cause 3: Incomplete Extraction

The extraction time may be insufficient to allow the solvent to fully penetrate the plant matrix and dissolve the target compound.

Solutions:

• Increase Extraction Time: Prolonging the extraction period can lead to a significant improvement in yield.[7]

• Repeated Extractions: Performing multiple extraction cycles with fresh solvent can enhance the recovery of the target compound.[7]

Data Presentation

The recovery of Furanoeudesma-1,3-diene is highly dependent on the extraction method and parameters used. The following table summarizes findings from various studies.

Extraction Method	Plant Material	Key Parameters	Relative Abundance of Furanoeudesma-1,3-diene	Reference
Supercritical Fluid Extraction (SFE)	Commiphora myrrha	65 °C, 37 MPa, 18 kg CO2/h	26.2%	[8]
Supercritical Fluid Extraction (SFE)	Commiphora myrrha	-	34.9%	[9]
Essential Oil (unspecified extraction)	Commiphora myrrha	-	41.40%	[2]
Hexane Extract	Commiphora myrrha	-	15.99%	[2]
MyrLiq® Extract (Acetone:Hexane)	Commiphora myrrha	30°C, 30 min ultrasonic bath	18.84 g/kg	[10]
Methanol Extract	Commiphora molmol	Immersion	1118.42 µg/mL	[6]

Experimental Protocols

Protocol 1: Supercritical Fluid Extraction (SFE) of Furanoeudesma-1,3-diene from Commiphora myrrha

This protocol is based on methodologies described in the literature for extracting myrrh oil.[8]

• Preparation of Plant Material: Grind the Commiphora myrrha resin to a particle size of 250–850 µm, taking care to avoid overheating.

• SFE System Setup:

  • Load approximately 1.30 kg of the powdered resin into the extraction vessel of an industrial-scale SFE system.

  • Place filters at both ends of the extraction basket.

• Extraction Parameters:

  • Set the extraction temperature to 65 °C.

  • Set the pressure to 37 MPa.

  • Set the CO2 flow rate to 18 kg CO2/h.

• Collection: Collect the oily extract in a pre-weighed, autoclaved glass container.

• Analysis: Analyze the extract for Furanoeudesma-1,3-diene content using HPLC or GC-MS.

Protocol 2: Solvent Extraction of Furanodienes from Commiphora myrrha Extract (MyrLiq®)

This protocol is adapted from a study on a standardized myrrh extract.[10]

• Sample Preparation: Weigh 100 mg of the powdered myrrh extract into a glass tube.

• Solvent Addition: Add 5 mL of a 1:1 (v/v) mixture of acetone (B3395972) and hexane. Add a suitable internal standard (e.g., trans-nerolidol at 500 µg).

• Extraction:

  • Vigorously mix the sample by vortexing.

  • Perform ultrasonic extraction in a water bath at 30°C for 30 minutes.

• Separation:

  • Centrifuge the sample for 10 minutes at 5,000 x g.

  • Collect the supernatant.

• Repeat Extraction: Repeat the extraction process (steps 2-4) twice more with fresh solvent, combining the supernatants.

• Drying and Analysis:

  • Pass the combined extract through a Pasteur pipette filled with anhydrous magnesium sulfate (B86663) to remove any residual water.

  • Analyze the final extract by GC-MS for qualitative analysis and GC-FID for quantitative analysis.

Visualizations

References

• 1. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]
• 2. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 3. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 4. acs.org [acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Aqueous Solubility of Furanoeudesma-1,3-diene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor aqueous solubility of Furanoeudesma-1,3-diene.

Troubleshooting Guides

This section offers solutions to common problems encountered during the handling and formulation of Furanoeudesma-1,3-diene in aqueous media.

Issue 1: Precipitation of Furanoeudesma-1,3-diene in Aqueous Buffer

Problem: You observe precipitation or cloudiness when attempting to dissolve Furanoeudesma-1,3-diene in your aqueous experimental buffer.

Cause: Furanoeudesma-1,3-diene is a lipophilic sesquiterpenoid with very low intrinsic water solubility. Direct dissolution in aqueous solutions is often unsuccessful. The estimated aqueous solubility of sesquiterpenes is in the low µg/mL range.

Solutions:

Solution	Principle	Expected Solubility Improvement	Considerations
Co-solvents	Increase the polarity of the solvent system.	Moderate to High	The co-solvent must be compatible with your experimental system and may impact cellular assays. Common co-solvents include DMSO, ethanol, and PEG 400.
Cyclodextrin (B1172386) Complexation	Encapsulation of the lipophilic molecule within a hydrophilic cyclodextrin cavity.	High (Potentially >1000-fold)	The type of cyclodextrin (e.g., HP-β-CD, RM-β-CD) and the molar ratio of cyclodextrin to the compound are critical.
pH Adjustment	Not applicable	None	Furanoeudesma-1,3-diene does not have ionizable groups, so altering the pH of the solution will not significantly impact its solubility.
Use of Surfactants	Micellar solubilization of the compound.	Moderate	The surfactant concentration must be above its critical micelle concentration (CMC). The choice of surfactant (e.g., Tween 80, Poloxamer 188) should be compatible with the intended application.

Quantitative Data on Solubility Enhancement Strategies

The following table summarizes potential solubility enhancements for lipophilic compounds like Furanoeudesma-1,3-diene based on established formulation techniques.

Method	Excipient/Technique	Estimated Baseline Aqueous Solubility of Sesquiterpenes	Reported Solubility Enhancement (for similar compounds)	Estimated Final Concentration
Co-solvency	10% DMSO in water	~1-10 µg/mL	Variable	Up to mg/mL range
Co-solvency	10% Ethanol in water	~1-10 µg/mL	Variable	Up to mg/mL range
Complexation	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	~1-10 µg/mL	100 to 4600-fold[1]	0.1 to >4.6 mg/mL
Solid Dispersion	With a hydrophilic polymer (e.g., PVP K30)	~1-10 µg/mL	Significant increase	Potentially in the mg/mL range upon reconstitution
Nanosuspension	Wet milling or high-pressure homogenization	~1-10 µg/mL	Increases dissolution rate and apparent solubility	Formulation dependent

Frequently Asked Questions (FAQs)

Q1: What is the best initial approach to solubilize Furanoeudesma-1,3-diene for in vitro cell-based assays?

A1: For initial in vitro experiments, using a co-solvent such as dimethyl sulfoxide (B87167) (DMSO) is a common and effective starting point. Prepare a high-concentration stock solution of Furanoeudesma-1,3-diene in 100% DMSO and then dilute it into your cell culture medium. It is crucial to ensure the final concentration of DMSO in the assay is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Q2: I need to prepare a stock solution of Furanoeudesma-1,3-diene. What solvents are recommended?

A2: Furanoeudesma-1,3-diene is soluble in organic solvents. For creating stock solutions, the following solvents can be used:

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Methanol (An estimated solubility of approximately 1.1 mg/mL has been reported in a methanolic extract of myrrh)

• Dichloromethane

• Ethyl Acetate

• Acetone

Q3: How can I determine the solubility of my Furanoeudesma-1,3-diene sample in a specific solvent?

A3: The shake-flask method is a standard and reliable technique for determining the equilibrium solubility of a compound. An excess amount of Furanoeudesma-1,3-diene is added to the solvent of interest and agitated at a constant temperature until equilibrium is reached. The saturated solution is then filtered, and the concentration of the dissolved compound is quantified using a suitable analytical method like HPLC-UV.

Experimental Protocols

Protocol 1: Preparation of a Furanoeudesma-1,3-diene Stock Solution using a Co-solvent (DMSO)

Objective: To prepare a concentrated stock solution of Furanoeudesma-1,3-diene for subsequent dilution in aqueous media.

Materials:

• Furanoeudesma-1,3-diene (solid or oil)

• Dimethyl sulfoxide (DMSO), anhydrous

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

• Calibrated micropipettes

Procedure:

• Weigh a precise amount of Furanoeudesma-1,3-diene into a microcentrifuge tube or amber glass vial.

• Add a calculated volume of DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).

• Vortex the mixture thoroughly for several minutes until the Furanoeudesma-1,3-diene is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Store the stock solution at -20°C, protected from light.

• Before use, allow the stock solution to thaw completely and vortex briefly to ensure homogeneity.

Protocol 2: Enhancing Aqueous Solubility using Cyclodextrin Complexation

Objective: To prepare an aqueous solution of Furanoeudesma-1,3-diene using hydroxypropyl-β-cyclodextrin (HP-β-CD) as a solubilizing agent.

Materials:

• Furanoeudesma-1,3-diene

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Distilled or deionized water

• Magnetic stirrer and stir bar

• Analytical balance

Procedure:

• Prepare a solution of HP-β-CD in water at the desired concentration (e.g., 10-40% w/v).

• Slowly add the Furanoeudesma-1,3-diene to the cyclodextrin solution while stirring continuously. A molar ratio of 1:1 to 1:2 (compound:cyclodextrin) is a good starting point.

• Continue stirring the mixture at room temperature for 24-48 hours to allow for complex formation. The solution should become clear as the complex forms.

• Filter the solution through a 0.22 µm syringe filter to remove any undissolved material.

• The resulting clear solution is a Furanoeudesma-1,3-diene:HP-β-CD inclusion complex, ready for use in aqueous-based experiments.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Workflow for preparing and troubleshooting Furanoeudesma-1,3-diene solutions.

Caption: Relationship between compound properties and solubility enhancement solutions.

References

• 1. Showing Compound Sesquiterpenes (FDB004902) - FooDB [foodb.ca]

Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivities of Furanoeudesma-1,3-diene and Curzerene

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct and overlapping biological activities of two prominent furanosesquiterpenoids derived from Myrrh.

Furanoeudesma-1,3-diene and curzerene (B231402), two major sesquiterpenoid constituents of the oleo-gum resin from Commiphora species (Myrrh), have long been recognized for their significant contributions to traditional medicine. This guide provides a detailed comparative analysis of their bioactivities, supported by experimental data, to elucidate their therapeutic potential and mechanisms of action.

Quantitative Comparison of Bioactivity

To facilitate a direct comparison of the biological potency of Furanoeudesma-1,3-diene and curzerene, the following tables summarize key quantitative data from various in vitro and in vivo studies.

Bioactivity	Compound	Assay	Cell Line/Model	IC50/ED50 Value	Reference
Anti-inflammatory	Furanoeudesma-1,3-diene	Inhibition of Nitric Oxide (NO) Production (LPS-stimulated)	RAW 264.7	46.0 µM	[1]
Curzerene (indirect comparison with Curcumin)	Inhibition of Nitric Oxide (NO) Production (LPS-stimulated)	RAW 264.7	11.0 µM (for Curcumin)
Anticancer	Curzerene	Cytotoxicity (24h)	SPC-A1 (Human Lung Adenocarcinoma)	403.8 µM
Curzerene	Cytotoxicity (48h)	SPC-A1 (Human Lung Adenocarcinoma)	154.8 µM
Curzerene	Cytotoxicity (72h)	SPC-A1 (Human Lung Adenocarcinoma)	47.0 µM
Analgesic	Furanoeudesma-1,3-diene	Hot Plate Test (intracerebroventricular)	Mice	Qualitative data available
Curzerene	Hot Plate Test (intracerebroventricular)	Mice	Qualitative data available

Note: A direct comparative study providing ED50 values for the analgesic effects of both compounds in the hot plate test was not identified in the literature. Both compounds have been shown to exhibit analgesic properties that are reversible by the opioid antagonist naloxone.[1]

Signaling Pathways and Mechanisms of Action

The distinct bioactivities of Furanoeudesma-1,3-diene and curzerene can be attributed to their differential modulation of key cellular signaling pathways.

Furanoeudesma-1,3-diene: Opioid Receptor-Mediated Analgesia

The primary mechanism underlying the analgesic effect of Furanoeudesma-1,3-diene is its interaction with the delta-opioid receptors in the central nervous system.[2] This interaction initiates a G-protein signaling cascade, leading to the inhibition of adenylyl cyclase, modulation of ion channels, and ultimately, a reduction in pain perception.

Opioid Receptor Signaling Pathway of Furanoeudesma-1,3-diene.

Curzerene: Inhibition of the mTOR Signaling Pathway

Curzerene has demonstrated significant anticancer activity, which is partly mediated through the inhibition of the mammalian target of rapamycin (B549165) (mTOR) signaling pathway.[3] By downregulating the phosphorylation of key components of the mTORC1 and mTORC2 complexes, curzerene can inhibit cell proliferation, survival, and angiogenesis in cancer cells.

Curzerene's Inhibition of the mTOR Signaling Pathway.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and facilitate further research.

Anti-inflammatory Activity: Nitric Oxide (NO) Production Assay

This protocol outlines the procedure for measuring the inhibitory effect of test compounds on nitric oxide production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Workflow for Nitric Oxide Production Assay.

Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for the desired time periods (e.g., 24, 48, 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value.

Analgesic Activity: Hot Plate Test

The hot plate test is a common method to evaluate the analgesic efficacy of drugs in animal models.

• Acclimatization: Acclimatize mice to the testing room for at least 30 minutes before the experiment.

• Baseline Latency: Place each mouse on the hot plate maintained at a constant temperature (e.g., 55 ± 0.5°C) and record the time until a nociceptive response (e.g., paw licking, jumping) is observed. This is the baseline latency. A cut-off time (e.g., 30 seconds) is set to prevent tissue damage.

• Compound Administration: Administer the test compound or vehicle to the mice (e.g., intracerebroventricularly).

• Post-treatment Latency: At specific time points after administration, place the mice back on the hot plate and record the reaction latency.

• Data Analysis: The analgesic effect is expressed as the increase in latency time compared to the baseline.

Conclusion

Furanoeudesma-1,3-diene and curzerene, while structurally related and co-occurring in Myrrh, exhibit distinct and overlapping bioactivities. Furanoeudesma-1,3-diene's primary characterized activity is its opioid receptor-mediated analgesia. In contrast, curzerene has been more extensively studied for its anticancer properties, which are linked to the inhibition of the mTOR signaling pathway. While both compounds demonstrate anti-inflammatory potential, a direct comparison of their potency requires further investigation. The data and protocols presented in this guide offer a solid foundation for future research aimed at harnessing the therapeutic potential of these valuable natural products.

References

• 1. acs.org [acs.org]
• 2. Curcumin inhibits Akt/mTOR signaling through protein phosphatase-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Unveiling the Analgesic Potential of Furanoeudesma-1,3-diene: A Comparative Guide with Naloxone Reversal Validation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analgesic properties of Furanoeudesma-1,3-diene, a natural sesquiterpene found in myrrh.[1][2] The guide delves into its opioid-mediated mechanism of action, validated by naloxone (B1662785) reversal, and presents available data alongside detailed experimental protocols for key analgesic assays. This document aims to serve as a valuable resource for researchers investigating novel analgesic compounds.

Comparative Analysis of Analgesic Activity

A study on a standardized Commiphora myrrha extract, MyrLiq®, which is rich in furanodienes such as Furanoeudesma-1,3-diene, curzerene, and lindestrene, demonstrated significant analgesic properties in human volunteers suffering from various pain pathologies.[5][6] The study reported that daily doses of 200-400 mg of the extract provided pain alleviation for conditions like headache, joint pain, and muscle aches.[5][6]

Table 1: Qualitative Comparison of Analgesic Effects

Feature	Furanoeudesma-1,3-diene (in Myrrh Extract)	Morphine (Standard Opioid)	Diclofenac (Standard NSAID)
Primary Mechanism	Opioid Receptor Agonist (Primarily Delta-opioid)[1][2][7]	Mu-opioid Receptor Agonist	Cyclooxygenase (COX) Inhibition
Analgesic Efficacy	Significant in various pain models (based on extract data)[5][6]	High	Moderate to High
Naloxone Reversal	Yes[3][4]	Yes	No
Side Effect Profile	Generally well-tolerated in extract form[8][9][10]	High potential for dependence, respiratory depression, constipation	Gastrointestinal irritation, renal toxicity
Source	Natural (from Commiphora myrrha resin)[1][2]	Natural (from opium poppy) or synthetic	Synthetic

Mechanism of Action: Opioid Pathway and Naloxone Reversal

Furanoeudesma-1,3-diene exerts its analgesic effects by binding to and activating opioid receptors, with a specific affinity for the delta-opioid receptor subtype.[1][2][7] Activation of these G-protein coupled receptors initiates a downstream signaling cascade that ultimately leads to a reduction in neuronal excitability and the inhibition of pain signal transmission.

The definitive evidence for the involvement of the opioid system in the analgesic action of Furanoeudesma-1,3-diene comes from naloxone reversal studies.[3][4] Naloxone, a non-selective opioid receptor antagonist, competitively binds to opioid receptors, thereby blocking the effects of agonists like Furanoeudesma-1,3-diene. The reversal of analgesia by naloxone confirms that the observed pain relief is indeed mediated through the opioid pathway.

Below is a diagram illustrating the proposed signaling pathway for Furanoeudesma-1,3-diene's analgesic action and its reversal by naloxone.

Caption: Signaling pathway of Furanoeudesma-1,3-diene and naloxone reversal.

Experimental Protocols

Standard preclinical models are employed to evaluate the analgesic properties of compounds. The hot plate test and the acetic acid-induced writhing test are two of the most common assays used for this purpose.

Hot Plate Test (Central Analgesia)

This test assesses the response to a thermal pain stimulus and is primarily used to identify centrally acting analgesics.

Methodology:

• Apparatus: A hot plate apparatus with a surface temperature maintained at a constant 55 ± 0.5°C.

• Animals: Male Swiss albino mice (20-25 g) are typically used.

• Procedure:

  • Animals are habituated to the testing room for at least 1 hour before the experiment.

  • A baseline latency to a nociceptive response (e.g., paw licking, jumping) is recorded for each mouse by placing it on the hot plate. A cut-off time (e.g., 30 seconds) is set to prevent tissue damage.

  • Animals are then treated with the test compound (Furanoeudesma-1,3-diene), a positive control (e.g., morphine), or a vehicle control.

  • At predetermined time intervals (e.g., 30, 60, 90, and 120 minutes) after treatment, the latency to the nociceptive response is measured again.

  • For naloxone reversal, a separate group of animals is pre-treated with naloxone (e.g., 1-2 mg/kg, intraperitoneally) before the administration of the test compound.

• Data Analysis: The increase in latency time compared to the baseline and the control group is calculated as the measure of analgesia.

Acetic Acid-Induced Writhing Test (Peripheral Analgesia)

This test evaluates the ability of a compound to reduce visceral pain induced by a chemical irritant.

Methodology:

• Inducing Agent: A 0.6% (v/v) solution of acetic acid in saline.

• Animals: Male Swiss albino mice (20-25 g).

• Procedure:

  • Animals are divided into groups and treated with the test compound, a positive control (e.g., diclofenac), or a vehicle control.

  • After a set period (e.g., 30 minutes), each mouse is injected intraperitoneally with the acetic acid solution (10 mL/kg).

  • Immediately after the injection, each mouse is placed in an individual observation chamber.

  • The number of writhes (a characteristic stretching and constriction of the abdomen and hind limbs) is counted for a specific duration (e.g., 20 minutes).

  • For naloxone reversal, naloxone is administered prior to the test compound.

• Data Analysis: The percentage inhibition of writhing is calculated for each group compared to the vehicle control group.

Below is a diagram outlining the general experimental workflow for validating the analgesic effect of Furanoeudesma-1,3-diene.

Caption: General workflow for analgesic validation experiments.

Conclusion

Furanoeudesma-1,3-diene presents a promising profile as a potential analgesic compound. Its mechanism of action, involving the activation of delta-opioid receptors, and the consistent reversal of its effects by naloxone, strongly support its classification as an opioid-mediated analgesic. While further studies with the isolated compound are necessary to provide a direct quantitative comparison with existing analgesics, the available data from myrrh extracts highlight its significant therapeutic potential. The detailed experimental protocols provided in this guide offer a framework for researchers to further investigate and validate the analgesic properties of this and other novel compounds.

References

• 1. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 2. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]
• 3. acs.org [acs.org]
• 4. researchgate.net [researchgate.net]
• 5. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. nutrafoods.eu [nutrafoods.eu]

Unveiling the Furanoeudesma-1,3-diene Content Across Commiphora Species: A Comparative Analysis

A comprehensive review of the concentration of the bioactive sesquiterpenoid, Furanoeudesma-1,3-diene, in various Commiphora species reveals significant chemotaxonomic diversity. This guide synthesizes quantitative data from multiple studies, providing researchers, scientists, and drug development professionals with a comparative look at the distribution of this promising compound. Methodologies for its extraction and analysis are detailed, alongside a visualization of the analytical workflow.

Furanoeudesma-1,3-diene, a furanosesquiterpene, is a prominent bioactive constituent of the oleo-gum resins from trees of the Commiphora genus, commonly known as myrrh.[1][2] Its significance is underscored by its contribution to the characteristic aroma of myrrh and its notable biological activities, including analgesic effects.[2][3][4] The concentration of this compound varies considerably among different Commiphora species and even between geographical populations of the same species, making it a valuable chemical marker for chemotaxonomy and quality control of myrrh resins.[1][2]

Quantitative Comparison of Furanoeudesma-1,3-diene Content

The following table summarizes the reported concentrations of Furanoeudesma-1,3-diene in the essential oils and extracts of various Commiphora species. It is important to note that the extraction and analytical methods employed can influence the reported values.

Commiphora Species	Reported Content (%)	Extraction/Analysis Method	Source
Commiphora myrrha	41.40	GC-MS, HPLC-DAD	[1]
Commiphora myrrha	38.6	GC-MS	[5][6]
Commiphora myrrha	34.9	Supercritical Fluid Extraction (SFE), GC/MS	[5]
Commiphora myrrha	31.1	GC/MS	[7]
Commiphora myrrha	29.46-51.53	GC-MS	[2]
Commiphora myrrha	26.2	Supercritical Fluid Extraction (SCFE)	[7]
Commiphora myrrha	~1.9 (18.84 g/kg)	Standardized Extract (MyrLiq®)	[3]
Commiphora molmol	20.59	Hexane Extraction, GC-MS	[8]
Commiphora molmol	17.65	Essential Oil Extract	[1]
Commiphora molmol	15.0	GC and GC/MS	[9]
Commiphora molmol	8.97	Hexane Extraction, GC-MS	[8]
Commiphora holtziana	23.9	Essential Oil	[1]
Commiphora kataf	Not Detected	Essential Oil	[1]

Note: The variability in reported percentages for the same species can be attributed to differences in geographical origin, harvesting time, and the specific extraction and analytical techniques used.

Experimental Protocols

The quantification of Furanoeudesma-1,3-diene in Commiphora resins typically involves extraction followed by chromatographic analysis. The choice of solvent and method for extraction is critical, as is the analytical technique for accurate quantification.

1. Extraction Methodologies:

• Solvent Extraction: Various organic solvents are effective for extracting Furanoeudesma-1,3-diene. Common protocols utilize methanol, ethanol (B145695), and hexane.[2] For instance, a methanolic extract of Commiphora molmol resin was found to contain a significant concentration of the compound.[2] Other solvent systems include aqueous ethanol and mixtures like acetone:hexane (1:1 v/v).[2][3]

• Supercritical Fluid Extraction (SFE): This technique, often using carbon dioxide (CO2), is considered a superior method for obtaining high-quality myrrh extracts.[2][10] An industrial-scale SFE process for C. myrrha involved the following parameters: a temperature of 65°C, a pressure of 37 MPa, and a CO2 flow rate of 18 kg/h .[7]

• Hydrodistillation and Steam Distillation: These are traditional methods for obtaining essential oils from the oleo-gum resin.[5]

2. Analytical Techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a predominant technique for the precise identification and quantification of Furanoeudesma-1,3-diene in complex natural extracts.[2] For qualitative analysis, an Agilent Technologies 6890N gas chromatograph coupled with an Agilent Technologies 5973A mass spectrometer using a Zebron ZB-5MS capillary column is a cited example.[3]

• High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD): HPLC-DAD is a robust and widely used technique for the separation, identification, and quantification of phytochemicals like Furanoeudesma-1,3-diene.[2] It is particularly useful for avoiding the thermal degradation that can occur during GC analysis.[2] A reported HPLC method for analyzing Furanoeudesma-1,3-diene used a gradient elution with acetonitrile (B52724) and water at a flow rate of 0.5 mL/min and a temperature of 30°C, with detection at 222 nm.[2][7]

Visualizing the Workflow and Biological Activity

To provide a clearer understanding of the processes involved, the following diagrams illustrate the general experimental workflow for quantifying Furanoeudesma-1,3-diene and its known mechanism of analgesic action.

References

• 1. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 2. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 3. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acs.org [acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Gas Chromatography–Mass Spectrometry Chemical Profiling of Commiphora myrrha Resin Extracts and Evaluation of Larvicidal, Antioxidant, and Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]

A Comparative Guide to the Quantification of Furanoeudesma-1,3-diene: HPLC vs. GC-MS

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the accurate quantification of Furanoeudesma-1,3-diene, a bioactive sesquiterpenoid of significant interest. Found primarily in the resin of Commiphora myrrha (myrrh), this compound is recognized for its analgesic and anti-inflammatory properties.[1] The selection of an appropriate analytical technique is critical for quality control, pharmacokinetic studies, and drug development. This document presents a detailed comparison of HPLC and GC-MS methodologies, supported by experimental data from peer-reviewed literature, to aid researchers in making informed decisions for their specific applications.

Principle of Method Selection

Furanoeudesma-1,3-diene's chemical properties—moderate volatility and the presence of a chromophore—make it amenable to analysis by both GC and HPLC. GC-MS is a powerful technique for analyzing volatile and semi-volatile compounds, offering high separation efficiency and definitive identification through mass spectrometry.[2][3][4] HPLC is well-suited for non-volatile or thermally sensitive compounds and provides robust quantification, often with simpler sample preparation.[2][3][4] The choice between the two often depends on the sample matrix, the required sensitivity, and the availability of instrumentation.

Quantitative Data Summary

While a direct head-to-head comparative validation study was not identified in the reviewed literature, the following table summarizes the performance characteristics of HPLC and GC-MS for the quantification of Furanoeudesma-1,3-diene and structurally related sesquiterpenoids. The data is compiled from multiple sources to provide a representative comparison.

Validation Parameter	HPLC-DAD	GC-MS	Comments
Linearity (r²)	>0.999 (Typical for sesquiterpenes)[5][6]	≥0.998[7]	Both techniques demonstrate excellent linearity over a defined concentration range.
Limit of Detection (LOD)	0.06 - 0.13 µg/mL (For related sesquiterpene lactones)[6]	Based on S/N of 3[8]	GC-MS generally offers lower detection limits for volatile analytes.
Limit of Quantification (LOQ)	0.21 - 0.42 µg/mL (For related sesquiterpene lactones)[6]	3.97–21.38 ng/mL (LLOQ for related volatile compounds in plasma)[7][9]	The lower limit of quantification (LLOQ) for GC-MS is notably low, making it ideal for trace analysis.
Accuracy (% Recovery)	96.2%–100.9% (For related sesquiterpenes)[5]	80.23–115.41 % (General for essential oil compounds)[8]	Both methods provide high accuracy, essential for reliable quantification.
Precision (% RSD)	Intra-day: 1.5%–3.3%[5]	Intra-day: ≤ 12.03 %; Inter-day: ≤ 11.34 %[8]	Both techniques show good precision, although HPLC can sometimes offer lower variability.
Analysis Time	~15-30 minutes[10]	~14-16 minutes[7][8]	GC-MS can offer faster run times, particularly with optimized temperature programs.[8]

Experimental Protocols

Detailed methodologies for both HPLC and GC-MS are crucial for reproducibility. The following protocols are based on methods described in the literature for the analysis of Furanoeudesma-1,3-diene and related compounds.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is adapted from a method used for the analysis of major sesquiterpenoids in Commiphora myrrha extracts.[10]

• Instrumentation: HPLC system with a Diode Array Detector (DAD) or UV detector.

• Column: Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

• Mobile Phase: Gradient elution with Acetonitrile (B52724) (A) and Water (B).

  • 0–15 min: 80% A

  • 15–30 min: Ramp to 100% A

• Flow Rate: 0.5 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 222 nm.

• Injection Volume: 5 µL.

• Standard Preparation: A certified reference standard of Furanoeudesma-1,3-diene is dissolved in acetonitrile to prepare a stock solution, which is then serially diluted to create calibration standards.

• Sample Preparation: The extract (e.g., myrrh oil) is accurately weighed, dissolved in acetonitrile to a known concentration (e.g., 4 to 8 mg/mL), and filtered through a 0.45 µm syringe filter before injection.[10]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on a validated method for the simultaneous determination of volatile compounds from Commiphora myrrha in biological matrices, demonstrating the technique's capability for sensitive quantification.[7]

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., operating in selective ion monitoring (SIM) mode for quantification).

• Column: Fused-silica capillary column (e.g., Perkin Elmer Elite 5MS, 30 m × 0.25 mm × 0.25 µm film thickness).[7]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector: Splitless mode, temperature set at 280 °C.[10]

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 1 min.

  • Ramp to 250 °C at a rate of 5 °C/min.

  • Hold at 250 °C for 10 min.

• Mass Spectrometer Parameters:

  • Ion Source Temperature: 200-220 °C.[7][10]

  • Ionization Voltage: 70 eV.[10]

  • Scan Mode: Selective Ion Monitoring (SIM) for target analytes.

• Injection Volume: 1 µL.

• Standard Preparation: Prepare a stock solution of Furanoeudesma-1,3-diene in a suitable solvent (e.g., acetonitrile or hexane). Perform serial dilutions to generate calibration standards. An internal standard (e.g., limonene) should be used for enhanced accuracy.[7]

• Sample Preparation: For essential oils, dilute 1 µL of the oil in 1 mL of acetonitrile.[10] For more complex matrices like plasma, a liquid-liquid extraction using a solvent mixture such as hexane (B92381) and ethyl acetate (B1210297) (1:1) is required.[7]

Visualized Workflows and Logic

To further clarify the processes, the following diagrams illustrate the general workflow for cross-validation and a decision-making model for method selection.

Caption: General workflow for cross-validating analytical methods.

References

• 1. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 3. Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) • Food Safety Institute [foodsafety.institute]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. Simultaneous Determination of Multiple Sesquiterpenes in Curcuma wenyujin Herbal Medicines and Related Products with One Single Reference Standard - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of three sesquiterpene lactones in Aucklandia lappa Decne by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. hrcak.srce.hr [hrcak.srce.hr]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Unveiling the Analgesic Potential of Furanoeudesma-1,3-diene: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo analgesic efficacy of Furanoeudesma-1,3-diene, a natural sesquiterpene found in myrrh, against standard analgesic agents. Experimental data from preclinical studies are presented to offer an objective evaluation of its potential as a novel pain therapeutic.

Comparative Analysis of Analgesic Efficacy

Furanoeudesma-1,3-diene has demonstrated significant analgesic properties in preclinical models, with a mechanism of action linked to the central nervous system's opioid receptors. To contextualize its potency, this section compares its efficacy with that of morphine, a gold-standard opioid analgesic, and other common analgesics.

Quantitative Data Summary

The following table summarizes the in vivo analgesic efficacy of Furanoeudesma-1,3-diene compared to standard analgesics, primarily focusing on data from the hot plate test in mice, a common assay for evaluating central analgesic activity.

Compound	Test Model	Route of Administration	Dose Range	Peak Effect (Latency in seconds)	ED₅₀ (mg/kg)	Reference
Furanoeudesma-1,3-diene	Hot Plate Test (Mice)	Intracerebroventricular	2.5 mg/kg	Significant increase in latency	Not explicitly stated	[1]
Morphine	Hot Plate Test (Mice)	Subcutaneous	1 - 10 mg/kg	Dose-dependent increase in latency	~2.6 - 4.9 mg/kg	Morgan et al., 2006
Paracetamol (Acetaminophen)	Hot Plate Test (Mice)	Intraperitoneal	150 - 300 mg/kg	Moderate increase in latency	Not typically effective in this model
Ibuprofen (B1674241)	Hot Plate Test (Mice)	Oral	10 - 100 mg/kg	Minimal to no effect	Not effective

Note: The hot plate test is designed to assess centrally acting analgesics; therefore, peripherally acting agents like ibuprofen show limited efficacy. The data for Furanoeudesma-1,3-diene is based on early studies, and further dose-response studies are needed to establish a precise ED₅₀ value for comparison.

Mechanism of Action: Opioid Receptor Interaction

Research indicates that Furanoeudesma-1,3-diene exerts its analgesic effects by interacting with opioid receptors in the brain.[2] This was demonstrated in studies where the analgesic effect of Furanoeudesma-1,3-diene was reversed by the administration of naloxone, a non-selective opioid receptor antagonist.[2] This suggests that Furanoeudesma-1,3-diene acts as an agonist at these receptors, mimicking the effects of endogenous opioids.

Signaling Pathway of Opioid Receptor Activation

The binding of an opioid agonist, such as Furanoeudesma-1,3-diene, to a G-protein coupled opioid receptor initiates a cascade of intracellular events leading to analgesia. The diagram below illustrates this signaling pathway.

Caption: Opioid receptor activation by Furanoeudesma-1,3-diene.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. This section outlines the protocol for the hot plate test, a key experiment used to determine the analgesic efficacy of Furanoeudesma-1,3-diene.

Hot Plate Test for Analgesia in Mice

Objective: To assess the central analgesic activity of a test compound by measuring the reaction time of a mouse to a thermal stimulus.

Apparatus:

• Hot plate apparatus with adjustable temperature control (e.g., set to 55 ± 0.5°C).

• Plexiglas cylinder to confine the mouse to the hot plate surface.

• Timer.

Animals:

• Male Swiss albino mice (or other appropriate strain) weighing 20-25g.

• Animals should be acclimatized to the laboratory environment for at least one week before the experiment.

• Food and water should be available ad libitum, except during the experiment.

Procedure:

• Acclimatization: On the day of the experiment, bring the mice to the testing room at least 30 minutes before the start of the procedure to allow them to adapt to the new environment.

• Baseline Latency: Gently place each mouse individually on the hot plate and start the timer. Observe the mouse for nociceptive responses, such as licking of the hind paws or jumping. Record the time (in seconds) until the first definite sign of a pain response. This is the baseline latency. To prevent tissue damage, a cut-off time (e.g., 30 or 60 seconds) should be established, and any mouse not responding within this time is removed from the hot plate and assigned the cut-off time.

• Drug Administration: Administer the test compound (Furanoeudesma-1,3-diene) or the standard analgesic (e.g., morphine) via the appropriate route (e.g., intracerebroventricular, subcutaneous, intraperitoneal). A control group should receive the vehicle.

• Post-Treatment Latency: At a predetermined time after drug administration (e.g., 30, 60, 90, and 120 minutes), place the mouse back on the hot plate and measure the reaction time as described in step 2.

• Data Analysis: The analgesic effect is expressed as the increase in latency time compared to the baseline. The percentage of the maximal possible effect (%MPE) can be calculated using the formula: %MPE = [(Post-treatment latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100. The ED₅₀ (the dose that produces 50% of the maximal effect) can be determined from the dose-response curve.

Experimental Workflow

The following diagram illustrates the workflow for evaluating the in vivo analgesic efficacy of a test compound.

Caption: In vivo analgesic efficacy testing workflow.

Conclusion

The available preclinical data suggests that Furanoeudesma-1,3-diene possesses centrally mediated analgesic properties, likely through the activation of opioid receptors. While direct quantitative comparisons with standard analgesics like morphine are still emerging, the initial findings are promising. Further research, including comprehensive dose-response studies and evaluation in various pain models, is warranted to fully elucidate the therapeutic potential of Furanoeudesma-1,3-diene as a novel analgesic agent.

References

• 1. Analgesic effects of myrrh - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. acs.org [acs.org]

A Comparative Guide to Furanosesquiterpenoid Extraction Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various methods for the extraction of furanosesquiterpenoids, a class of bioactive compounds with significant therapeutic potential. The selection of an appropriate extraction technique is critical as it directly influences the yield, purity, and overall quality of the extracted compounds, thereby impacting subsequent research and drug development efforts. This document presents a head-to-head comparison of traditional and modern extraction methods, supported by experimental data and detailed protocols.

Introduction to Furanosesquiterpenoids

Furanosesquiterpenoids are a diverse group of naturally occurring sesquiterpenoids characterized by a furan (B31954) ring. They are predominantly found in various plant families, with a notable presence in the genus Commiphora, the source of myrrh. These compounds have garnered considerable attention in the scientific community due to their wide range of biological activities, including anti-inflammatory, antimicrobial, cytotoxic, and antioxidant effects. The efficient and selective extraction of these valuable compounds is a crucial first step in harnessing their therapeutic potential.

Comparative Analysis of Extraction Methods

The choice of an extraction method depends on several factors, including the chemical nature of the target compounds, the plant matrix, and the desired scale of extraction. This section compares the performance of several common extraction techniques for furanosesquiterpenoids.

Data Presentation: A Quantitative Comparison

The following table summarizes the quantitative data from a comparative study on the extraction of furanosesquiterpenoids from Commiphora myrrha. The study compared Matrix Solid-Phase Dispersion (MSPD), Soxhlet extraction, and sonication.

Extraction Method	Total Furanosesquiterpenoid Yield (mg/g)	Extraction Time	Solvent Consumption	Sample Amount (g)
Matrix Solid-Phase Dispersion (MSPD)	38.7[1]	15 minutes[1]	15 mL[1]	0.1[1]
Soxhlet Extraction	33.75[1]	6 hours[1]	90 mL[1]	0.5[1]
Sonication	29.3[1]	Not specified	Not specified	Not specified

Key Findings:

• Matrix Solid-Phase Dispersion (MSPD) demonstrated the highest extraction yield in the shortest amount of time, with significantly lower solvent and sample consumption compared to traditional methods.[1]

• Soxhlet extraction , a conventional and widely used method, provided a good yield but required a considerably longer extraction time and a larger volume of solvent.[1]

• Sonication resulted in the lowest yield among the compared methods.[1]

Advanced Extraction Techniques

Modern extraction techniques offer several advantages over conventional methods, including higher efficiency, reduced extraction times, and lower solvent consumption.

• Microwave-Assisted Hydrodistillation (MAHD): This technique combines hydrodistillation with microwave heating, leading to faster and more efficient extraction of volatile compounds. Compared to traditional hydrodistillation, MAHD significantly reduces extraction time (e.g., 30 minutes vs. 90 minutes for rosemary oil) and energy consumption.

• Supercritical Fluid Extraction (SFE): SFE utilizes a supercritical fluid, most commonly carbon dioxide (CO2), as the extraction solvent. This method is highly selective and yields pure extracts without any residual organic solvents, making it ideal for pharmaceutical and food applications.[2][3] The extraction conditions for supercritical CO2 are above its critical temperature of 31°C and critical pressure of 74 bar.[4]

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below to facilitate their application in a laboratory setting.

Matrix Solid-Phase Dispersion (MSPD) Protocol

This protocol is optimized for the extraction of furanosesquiterpenoids from Commiphora myrrha resin.[1][5]

• Sample Preparation: 0.1 g of powdered C. myrrha resin is blended with a dispersing sorbent (silica gel) at a 1:2 sample-to-sorbent mass ratio.[1]

• Packing: The mixture is packed into a solid-phase extraction cartridge.

• Elution: The furanosesquiterpenoids are eluted with 15 mL of methanol (B129727).[1][5]

• Analysis: The eluate is then analyzed, typically by High-Performance Liquid Chromatography (HPLC), to quantify the furanosesquiterpenoid content.[5]

Soxhlet Extraction Protocol

A conventional method for the exhaustive extraction of phytochemicals.

• Sample Preparation: Approximately 0.5 g of powdered C. myrrha resin is placed in a cellulose (B213188) thimble.[1]

• Extraction: The thimble is placed in a Soxhlet extractor, and the sample is extracted with 90 mL of methanol for 6 hours.[1]

• Concentration: The resulting extract is concentrated under reduced pressure.

• Analysis: The concentrated extract is dissolved in a known volume of solvent and analyzed by HPLC.

Microwave-Assisted Hydrodistillation (MAHD) Protocol

A general protocol for the extraction of essential oils, which can be adapted for furanosesquiterpenoids.

• Apparatus: A modified microwave oven equipped with a Clevenger-type apparatus is used.

• Sample and Solvent: The plant material is placed in a flask with a specific volume of water.

• Microwave Irradiation: The mixture is subjected to microwave irradiation at a set power for a specified duration.

• Collection: The volatile compounds, including furanosesquiterpenoids, are vaporized and then condensed and collected in the Clevenger apparatus.

Visualization of Workflows and Pathways

To provide a clearer understanding of the experimental processes and the biological context of furanosesquiterpenoids, the following diagrams have been generated using Graphviz.

Caption: Comparative workflows of MSPD and Soxhlet extraction methods.

Caption: Furanosesquiterpenoids can inhibit the NF-κB signaling pathway.

Conclusion

The selection of an appropriate extraction method is paramount for the successful isolation and subsequent investigation of furanosesquiterpenoids. Modern techniques like Matrix Solid-Phase Dispersion (MSPD) offer significant advantages in terms of efficiency, speed, and sustainability, providing higher yields with reduced consumption of resources. While traditional methods like Soxhlet extraction remain relevant, their longer extraction times and higher solvent usage are notable drawbacks. For volatile furanosesquiterpenoids, Microwave-Assisted Hydrodistillation (MAHD) presents a rapid and energy-efficient alternative. For applications requiring high purity and no solvent residue, Supercritical Fluid Extraction (SFE) stands out as a superior "green" technology. Researchers should carefully consider the specific goals of their study, available resources, and the chemical properties of the target furanosesquiterpenoids when selecting an extraction protocol.

References

• 1. Impact of Different Extraction Methods on Furanosesquiterpenoids Content and Antibacterial Activity of Commiphora myrrha Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Supercritical Fluid Extraction: A Green and Sustainable Approach for the Isolation of High-Value Compounds from Natural Sources [ajgreenchem.com]
• 3. Supercritical Extraction Techniques for Obtaining Biologically Active Substances from a Variety of Plant Byproducts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tsijournals.com [tsijournals.com]
• 5. Impact of Different Extraction Methods on Furanosesquiterpenoids Content and Antibacterial Activity of Commiphora myrrha Resin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioactivity of Synthetic versus Natural Furanoeudesma-1,3-diene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioactivity of synthetic Furanoeudesma-1,3-diene and its natural isolate. Furanoeudesma-1,3-diene is a bioactive furanosesquiterpene and a primary constituent of myrrh, the oleo-gum resin from Commiphora species, which has been used for centuries in traditional medicine.[1][2] This document summarizes key experimental data, details relevant methodologies, and visualizes important pathways to offer an objective resource for the scientific community.

Equivalence of Synthetic and Natural Furanoeudesma-1,3-diene

Bioactivity Data: A Quantitative Comparison

The primary pharmacological activities attributed to Furanoeudesma-1,3-diene are its analgesic and anti-inflammatory effects. The following tables summarize the key quantitative data from various studies.

Analgesic Activity

The analgesic properties of Furanoeudesma-1,3-diene are believed to be mediated through its interaction with opioid receptors in the central nervous system.[1][2]

Experimental Assay	Species	Dose	Route of Administration	Observed Effect	Reference
Hot Plate Test	Mice	2.5 mg/kg	Intracerebroventricular	Significant increase in pain response latency	--INVALID-LINK--

Anti-inflammatory Activity

Furanoeudesma-1,3-diene has demonstrated the ability to modulate inflammatory pathways. A key indicator of this activity is the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Experimental Assay	Cell Line	Compound	IC₅₀	Reference
Nitric Oxide (NO) Inhibition	RAW 264.7 Macrophages	Furanoeudesma-1,3-diene	46.0 µM	--INVALID-LINK--

Cytotoxicity Data

Understanding the cytotoxic profile of a compound is crucial for drug development. The following data is available for furanosesquiterpenoids from Commiphora myrrha.

Cell Line	Compound	Concentration Range Tested	Observation	Reference
Not specified	Furanoeudesma-1,3-diene	2.5–30 µg/mL	Not specified to be highly toxic within this range	--INVALID-LINK--

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. The following sections describe the protocols for the key experiments cited in this guide.

Stereoselective Synthesis of Furanoeudesma-1,3-diene from Santonin (B1680769)

The synthesis of Furanoeudesma-1,3-diene from santonin provides a reliable source of the pure compound for research purposes.[1][2][3][4] The process ensures a high degree of stereochemical fidelity, yielding a product identical to the natural form.[2]

A simplified workflow for the synthesis of Furanoeudesma-1,3-diene.

Hot Plate Test for Analgesic Activity

The hot plate test is a standard method for assessing the central analgesic effects of pharmacological compounds.

• Animal Model: Male Swiss mice are typically used.

• Apparatus: A commercially available hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5 °C) is used.

• Procedure:

  • Mice are placed individually on the hot plate.

  • The latency to the first sign of nociception (e.g., licking of the hind paw or jumping) is recorded.

  • A cut-off time (e.g., 30 or 60 seconds) is established to prevent tissue damage.

• Drug Administration: Furanoeudesma-1,3-diene is administered (e.g., intracerebroventricularly) at a specific time point before the test.

• Data Analysis: The increase in reaction time after drug administration compared to a vehicle control group is used to determine the analgesic effect.

Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

This in vitro assay measures the anti-inflammatory potential of a compound by quantifying its ability to inhibit the production of nitric oxide, a key inflammatory mediator.

• Cell Culture: Murine macrophage cell line RAW 264.7 is cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded in 96-well plates at a specific density (e.g., 1.5 x 10⁵ cells/mL) and incubated.

• Treatment:

  • Cells are pre-treated with various concentrations of Furanoeudesma-1,3-diene.

  • Inflammation is induced by adding lipopolysaccharide (LPS; e.g., 1 µg/mL).

• Incubation: The treated cells are incubated for a specified period (e.g., 24 hours).

• NO Quantification:

  • The amount of nitrite (B80452) (a stable product of NO) in the cell culture supernatant is measured using the Griess reagent.

  • The absorbance is read at a specific wavelength (e.g., 540 nm).

• Data Analysis: The concentration of the compound that inhibits NO production by 50% (IC₅₀) is calculated. A cell viability assay (e.g., MTT assay) is often performed in parallel to rule out cytotoxicity as the cause of reduced NO levels.[6]

Signaling Pathway of Analgesic Action

The analgesic effect of Furanoeudesma-1,3-diene is primarily attributed to its interaction with the endogenous opioid system.

Proposed signaling pathway for the analgesic action of Furanoeudesma-1,3-diene.

Research indicates that Furanoeudesma-1,3-diene specifically interacts with opioid receptors, with some evidence pointing towards the delta-opioid receptor subtype.[1][2] This interaction is thought to activate inhibitory G-proteins (Gi/o), leading to a cascade of downstream effects including the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, inhibition of voltage-gated calcium channels, and the opening of potassium channels. Collectively, these actions reduce neuronal excitability and inhibit the transmission of pain signals. The analgesic effects of Furanoeudesma-1,3-diene can be reversed by naloxone, a non-selective opioid receptor antagonist, which further corroborates this mechanism of action.[1][2]

Conclusion

The available scientific evidence strongly indicates that synthetic Furanoeudesma-1,3-diene is chemically and functionally equivalent to its natural counterpart. Both forms exhibit significant analgesic and anti-inflammatory properties, primarily through interaction with the opioid signaling pathway. The data and protocols presented in this guide provide a solid foundation for researchers and drug development professionals interested in the therapeutic potential of this promising natural product. Future research involving direct, head-to-head comparative studies would be beneficial to unequivocally confirm the identical bioactivity profiles of synthetic and natural Furanoeudesma-1,3-diene.

References

• 1. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 2. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]
• 3. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. acs.org [acs.org]
• 6. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Comparison Guide to the Structure-Activity Relationship of Furanoeudesma-1,3-diene and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the structure-activity relationships (SAR) of the natural furanosesquiterpenoid, Furanoeudesma-1,3-diene, and its closely related derivatives. The information presented herein is compiled from experimental data to facilitate further research and drug discovery efforts in the fields of analgesia, anti-inflammatory, and cytotoxic therapies. While extensive research has been conducted on the bioactivities of naturally occurring furanosesquiterpenoids, a comprehensive SAR study on a broad range of synthetically modified Furanoeudesma-1,3-diene analogs is not extensively available in the current literature. This guide, therefore, focuses on comparing the activities of prominent, naturally occurring derivatives.

Comparative Analysis of Biological Activities

Furanoeudesma-1,3-diene, a major constituent of Myrrh, has demonstrated a range of biological activities.[1] This section and the corresponding data table summarize the known quantitative data for Furanoeudesma-1,3-diene and its derivatives, providing a basis for understanding their structure-activity relationships.

Table 1: Quantitative Comparison of the Biological Activities of Furanoeudesma-1,3-diene and Its Derivatives

Compound	Biological Activity	Assay	Cell Line/Model	IC50 / Effective Dose	Reference
Furanoeudesma-1,3-diene	Anti-inflammatory	Nitric Oxide (NO) Production Inhibition	LPS-stimulated RAW 264.7 macrophages	46.0 µM
Furanoeudesma-1,3-diene	Analgesic	Hot Plate Test	Mice	2.5 mg/kg (intracerebroventricular)	[2]
Curzerene (B231402)	Analgesic	Hot Plate Test	Mice	2.5 mg/kg (intracerebroventricular)	[2]
2-Methoxyfuranodiene (CM1)	Cytotoxic	MTT Assay	HepG2 (Human Liver Carcinoma)	3.6 µM
2-Methoxyfuranodiene (CM1)	Cytotoxic	MTT Assay	MCF-7 (Human Breast Cancer)	3.6 µM
2-Acetoxyfuranodiene (CM2)	Cytotoxic	MTT Assay	HepG2 (Human Liver Carcinoma)	4.4 µM
2-Acetoxyfuranodiene (CM2)	Cytotoxic	MTT Assay	MCF-7 (Human Breast Cancer)	4.4 µM

Structure-Activity Relationship Insights:

• Analgesic Activity: Both Furanoeudesma-1,3-diene and the structurally similar curzerene exhibit analgesic properties at the same effective dose in the hot plate test, suggesting that the core furanosesquiterpenoid scaffold is crucial for this activity.[2] Their mechanism is linked to interaction with opioid receptors, as the analgesic effect is reversed by the opioid antagonist naloxone.[3]

• Anti-inflammatory Activity: Furanoeudesma-1,3-diene shows moderate anti-inflammatory activity by inhibiting nitric oxide production. This activity is attributed to the suppression of the NF-κB and MAPK signaling pathways.

• Cytotoxic Activity: The introduction of methoxy (B1213986) (in 2-methoxyfuranodiene) and acetoxy (in 2-acetoxyfuranodiene) groups at the C2 position of the furanodiene (B1217673) skeleton appears to confer potent cytotoxic activity against human cancer cell lines. This suggests that modifications at this position could be a promising strategy for developing novel anticancer agents.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, enabling researchers to replicate and build upon these findings.

2.1. In Vivo Analgesia Model: Hot Plate Test

This protocol is used to assess the central analgesic activity of compounds in rodents.

• Apparatus: A commercially available hot plate apparatus with a surface temperature maintained at a constant 55 ± 0.5°C.

• Animals: Male Swiss albino mice weighing 20-25g are used. Animals are acclimatized to the laboratory conditions for at least one week before the experiment.

• Procedure:

  • A baseline latency is determined for each mouse by placing it on the hot plate and recording the time (in seconds) until it exhibits a nociceptive response (e.g., licking of the hind paw or jumping). A cut-off time of 30 seconds is set to prevent tissue damage.

  • The test compounds (e.g., Furanoeudesma-1,3-diene, curzerene) are administered to the animals, typically via intracerebroventricular or oral routes.

  • At various time points after drug administration (e.g., 30, 60, 90, and 120 minutes), the mice are again placed on the hot plate, and the reaction time is recorded.

  • An increase in the reaction time compared to the baseline indicates an analgesic effect.

• Data Analysis: The percentage of the maximal possible effect (% MPE) is calculated for each animal using the formula: % MPE = [(Post-drug latency - Pre-drug latency) / (Cut-off time - Pre-drug latency)] x 100.

2.2. In Vitro Anti-inflammatory Assay: Nitric Oxide (NO) Production in Macrophages

This assay evaluates the potential of compounds to inhibit the production of the pro-inflammatory mediator nitric oxide in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Line: Murine macrophage cell line RAW 264.7.

• Reagents:

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • Lipopolysaccharide (LPS) from E. coli.

  • Griess Reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

  • Test compounds dissolved in a suitable solvent (e.g., DMSO).

• Procedure:

  • RAW 264.7 cells are seeded in a 96-well plate at a density of 5 x 10^4 cells/well and incubated for 24 hours.

  • The cells are pre-treated with various concentrations of the test compounds for 1 hour.

  • The cells are then stimulated with LPS (1 µg/mL) for 24 hours to induce NO production.

  • After incubation, the cell culture supernatant is collected.

  • To measure the amount of nitrite (B80452) (a stable product of NO), 100 µL of the supernatant is mixed with 100 µL of Griess reagent in a new 96-well plate.

  • The absorbance is measured at 540 nm using a microplate reader.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control. The IC50 value, the concentration of the compound that inhibits 50% of NO production, is then determined. A concurrent cell viability assay (e.g., MTT assay) should be performed to ensure that the observed NO inhibition is not due to cytotoxicity.

2.3. In Vitro Cytotoxicity Assay: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Lines: Human cancer cell lines such as HepG2 (liver carcinoma) and MCF-7 (breast cancer).

• Reagents:

  • Complete cell culture medium.

  • MTT solution (5 mg/mL in phosphate-buffered saline).

  • Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% dimethylformamide).

  • Test compounds.

• Procedure:

  • Cells are seeded in a 96-well plate at an appropriate density and allowed to attach overnight.

  • The cells are then treated with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).

  • After the treatment period, the medium is removed, and fresh medium containing MTT solution is added to each well.

  • The plate is incubated for 3-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

  • The MTT-containing medium is removed, and the formazan crystals are dissolved by adding the solubilization solution.

  • The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curve.

Signaling Pathways and Experimental Workflows

The biological activities of Furanoeudesma-1,3-diene and its derivatives are mediated through the modulation of specific signaling pathways. The following diagrams, generated using the DOT language, illustrate these pathways and a typical experimental workflow.

Caption: Opioid receptor signaling pathway for analgesia.

Caption: Anti-inflammatory signaling pathway of Furanoeudesma-1,3-diene.

Caption: A typical experimental workflow for assessing cytotoxicity.

References

• 1. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. acs.org [acs.org]

A Comparative Analysis of the Anti-inflammatory Effects of Furanoeudesma-1,3-diene and Lindestrene

In the field of natural product research, the oleo-gum resin of Commiphora myrrha, commonly known as myrrh, has been a subject of interest for its traditional use in treating inflammatory ailments. Among its numerous bioactive constituents, the sesquiterpenoids Furanoeudesma-1,3-diene and lindestrene are recognized for their contribution to the resin's anti-inflammatory and analgesic properties. This guide provides a comparative overview of the anti-inflammatory effects of these two compounds, supported by available experimental data, detailed methodologies, and an exploration of their roles in key inflammatory signaling pathways.

Quantitative Comparison of Anti-inflammatory Activity

Direct comparative studies on the anti-inflammatory potency of isolated Furanoeudesma-1,3-diene and lindestrene are limited in the currently available scientific literature. However, quantitative data for Furanoeudesma-1,3-diene's activity has been documented.

Table 1: Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Compound	Assay	Cell Line	IC50 Value
Furanoeudesma-1,3-diene	Nitric Oxide (NO) Inhibition	RAW 264.7	46.0 µM[1]
Lindestrene	Nitric Oxide (NO) Inhibition	RAW 264.7	Data not available

IC50: The half maximal inhibitory concentration.

Experimental Protocols

The following are detailed methodologies for key in vitro experiments utilized to assess the anti-inflammatory effects of compounds like Furanoeudesma-1,3-diene.

Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in macrophage cells stimulated with lipopolysaccharide (LPS).

1. Cell Culture and Seeding:

• Murine macrophage cell line RAW 264.7 is cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• For the assay, cells are seeded into 96-well plates at a density of 1 x 10^5 cells per well and allowed to adhere for 24 hours.[4]

2. Compound Treatment and Stimulation:

• The culture medium is replaced with fresh medium containing various concentrations of the test compounds (Furanoeudesma-1,3-diene or lindestrene).

• After a pre-incubation period of 1-2 hours, the cells are stimulated with LPS (1 µg/mL) to induce an inflammatory response.[5][6]

• A vehicle control (cells treated with the solvent used to dissolve the compounds) and a negative control (unstimulated cells) are included.

3. Measurement of Nitric Oxide Production:

• After 24 hours of incubation with LPS, the concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.[5]

• 100 µL of the cell culture supernatant is mixed with 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).[5]

• The mixture is incubated at room temperature for 10-15 minutes, and the absorbance is measured at 540 nm using a microplate reader.

• The nitrite concentration is calculated from a standard curve prepared with known concentrations of sodium nitrite.

4. Data Analysis:

• The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

• The IC50 value is determined by plotting the percentage of inhibition against the compound concentrations.

Cell Viability Assay (MTT Assay)

To ensure that the observed inhibition of NO production is not due to cytotoxicity, a cell viability assay is performed in parallel.

1. Cell Treatment:

• RAW 264.7 cells are seeded in a 96-well plate and treated with the same concentrations of the test compounds as in the NO inhibition assay for 24 hours.

2. MTT Incubation:

• After the treatment period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

3. Formazan (B1609692) Solubilization and Measurement:

• The medium is removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• The absorbance is measured at 570 nm.

4. Data Analysis:

• Cell viability is expressed as a percentage of the untreated control cells.

Modulation of Inflammatory Signaling Pathways

The anti-inflammatory effects of many natural compounds are mediated through the modulation of key intracellular signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. While studies on the individual effects of Furanoeudesma-1,3-diene and lindestrene are emerging, the effects of myrrh extracts provide insights into their likely mechanisms. Myrrh has been shown to inhibit both NF-κB and MAPK signaling.[2][[“]]

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammatory gene expression.

Figure 1. Inhibition of the NF-κB signaling pathway by myrrh constituents.

MAPK Signaling Pathway

The MAPK pathway is another critical signaling cascade involved in inflammation.

Figure 2. Inhibition of the MAPK signaling pathway by myrrh constituents.

Conclusion

Furanoeudesma-1,3-diene demonstrates quantifiable in vitro anti-inflammatory activity by inhibiting nitric oxide production in LPS-stimulated macrophages. While lindestrene is a known bioactive constituent of myrrh with purported anti-inflammatory effects, there is a lack of specific quantitative data to directly compare its potency with Furanoeudesma-1,3-diene. Both compounds are believed to contribute to the overall anti-inflammatory profile of myrrh, likely through the modulation of the NF-κB and MAPK signaling pathways. Further research focusing on the isolated effects of lindestrene is necessary to provide a more definitive comparative analysis. The experimental protocols and pathway diagrams provided in this guide offer a framework for future investigations into the anti-inflammatory mechanisms of these and other natural products.

References

• 1. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 2. Myrrh Essential Oil Improves DSS-Induced Colitis by Modulating the MAPK Signaling Pathway: In vitro and in vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 7. consensus.app [consensus.app]

Unveiling Furanoeudesma-1,3-diene: A Comparative Analysis of its Potential as a Selective Opioid Receptor Modulator

For Immediate Release: Shanghai, China - In the continuous quest for novel therapeutics targeting the opioid system, the naturally occurring sesquiterpene, Furanoeudesma-1,3-diene, has emerged as a compound of interest. Extracted from the resin of Commiphora species, commonly known as myrrh, this molecule has demonstrated analgesic properties, suggesting an interaction with opioid receptors.[1][2][3][4][5][6] This guide provides a comparative analysis of Furanoeudesma-1,3-diene, contrasting its known activities with the well-characterized selective delta-opioid receptor agonist, SNC80, to offer researchers, scientists, and drug development professionals a clear perspective on its current standing and future potential.

While preliminary evidence points towards Furanoeudesma-1,3-diene's engagement with opioid receptors, a notable gap exists in the scientific literature regarding its precise binding affinity and functional potency. To date, specific quantitative data, such as the equilibrium dissociation constant (Ki) or the half-maximal effective concentration (EC50) at the delta-opioid receptor, remain to be definitively established. This contrasts sharply with the extensive characterization of synthetic modulators like SNC80.

Comparative Overview

The following tables summarize the available data for Furanoeudesma-1,3-diene and SNC80, highlighting the current disparity in their pharmacological profiles.

Table 1: Opioid Receptor Binding Affinity

Compound	Receptor Target	Binding Affinity (Ki)	Radioligand Displaced	Source
Furanoeudesma-1,3-diene	Opioid Receptors (putative Delta)	Not Reported	[3H]diprenorphine	[4]
SNC80	Delta-Opioid Receptor	9.4 nM	Not Specified

Table 2: In Vitro Functional Activity

Compound	Assay Type	Cellular Response	Potency (EC50)	Source
Furanoeudesma-1,3-diene	Not Reported	Analgesic effects reversed by naloxone	Not Reported	[3][4][5]
SNC80	Adenylyl Cyclase Inhibition	Inhibition of cAMP production	9.2 nM
SNC80	G-protein activation (SH-SY5Y cells)	Stimulation of [35S]GTPγS binding	32 nM
SNC80	Calcium Flux (μ-δ heteromer)	Increase in intracellular calcium	52.8 nM

Delving into the Mechanism: Opioid Receptor Signaling

Opioid receptors are G-protein coupled receptors (GPCRs) that mediate their effects through two primary downstream signaling pathways: the G-protein pathway and the β-arrestin pathway. The activation of the G-protein pathway is typically associated with the desired analgesic effects, while the recruitment of β-arrestin is often linked to adverse effects such as respiratory depression and the development of tolerance.

Caption: Canonical G-protein and β-arrestin signaling pathways activated by opioid receptor agonists.

Experimental Protocols

To facilitate further research and validation of Furanoeudesma-1,3-diene, detailed methodologies for key in vitro assays are provided below.

Radioligand Binding Assay (Competitive Inhibition)

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the target receptor.

Objective: To determine the Ki of Furanoeudesma-1,3-diene for the delta-opioid receptor.

Materials:

• Receptor Source: Cell membranes from a stable cell line expressing the recombinant human delta-opioid receptor.

• Radioligand: [3H]-Naltrindole (a selective delta-opioid receptor antagonist).

• Test Compound: Furanoeudesma-1,3-diene.

• Non-specific Binding Control: Naloxone at a high concentration (e.g., 10 µM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: Cell harvester with glass fiber filters.

• Scintillation Counter: For measuring radioactivity.

Procedure:

• Membrane Preparation: Thaw frozen cell membranes on ice and resuspend in ice-cold assay buffer to a final protein concentration of 10-20 µg per well.

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding: Assay buffer, [3H]-Naltrindole (at a concentration near its Kd), and membrane suspension.

  • Non-specific Binding: Assay buffer, [3H]-Naltrindole, Naloxone (10 µM), and membrane suspension.

  • Competitive Binding: Assay buffer, [3H]-Naltrindole, and varying concentrations of Furanoeudesma-1,3-diene.

• Incubation: Incubate the plate at room temperature for 60-120 minutes to reach equilibrium.

• Filtration: Rapidly terminate the binding by filtering the contents of each well through glass fiber filters.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity.

• Data Analysis:

  • Calculate specific binding: Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay.

cAMP Inhibition Assay

This functional assay measures a compound's ability to inhibit the production of cyclic AMP (cAMP) following Gαi/o-coupled receptor activation.

Objective: To determine the EC50 of Furanoeudesma-1,3-diene in inhibiting adenylyl cyclase activity via the delta-opioid receptor.

Materials:

• Cells: HEK293 or CHO cells stably expressing the human delta-opioid receptor.

• Forskolin (B1673556): An adenylyl cyclase activator.

• Test Compound: Furanoeudesma-1,3-diene.

• cAMP Assay Kit: (e.g., HTRF, ELISA, or other formats).

Procedure:

• Cell Plating: Seed the cells in a 96- or 384-well plate and incubate overnight.

• Compound Addition: Pre-treat the cells with varying concentrations of Furanoeudesma-1,3-diene for a short period.

• Stimulation: Add forskolin to all wells (except the basal control) to stimulate cAMP production.

• Incubation: Incubate for a defined period (e.g., 15-30 minutes) at 37°C.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels according to the assay kit manufacturer's instructions.

• Data Analysis:

  • Normalize the data to the forskolin-stimulated control.

  • Plot the percentage of inhibition of cAMP production against the logarithm of the test compound concentration.

  • Determine the EC50 value using non-linear regression.

β-Arrestin Recruitment Assay

This assay quantifies the recruitment of β-arrestin to the activated opioid receptor, providing insights into a compound's potential for inducing receptor desensitization and biased signaling.

Objective: To assess the ability of Furanoeudesma-1,3-diene to promote β-arrestin recruitment to the delta-opioid receptor.

Materials:

• Engineered Cell Line: A cell line co-expressing the delta-opioid receptor fused to a protein fragment and β-arrestin fused to the complementary fragment (e.g., PathHunter® or Tango™ assay systems).

• Test Compound: Furanoeudesma-1,3-diene.

• Reference Agonist: A known β-arrestin recruiting agonist (e.g., DPDPE).

• Detection Reagents: Provided with the assay kit.

• Luminometer: For measuring the signal.

Procedure:

• Cell Plating: Plate the engineered cells in a 96- or 384-well assay plate and incubate overnight.

• Compound Addition: Add varying concentrations of Furanoeudesma-1,3-diene to the cells.

• Incubation: Incubate the plate for 60-90 minutes at 37°C.

• Signal Development: Add the detection reagents according to the manufacturer's protocol.

• Signal Measurement: Read the luminescence or fluorescence using a plate reader.

• Data Analysis:

  • Plot the signal against the logarithm of the test compound concentration.

  • Determine the EC50 value for β-arrestin recruitment.

Future Directions

The preliminary findings for Furanoeudesma-1,3-diene are promising, suggesting its potential as a novel opioid receptor modulator. However, to fully validate its therapeutic utility, rigorous in vitro characterization is imperative. Future research should prioritize:

• Quantitative Binding Assays: Determining the Ki of Furanoeudesma-1,3-diene at all three opioid receptor subtypes (mu, delta, and kappa) to establish its selectivity profile.

• Functional Assays: A comprehensive evaluation of its functional activity through cAMP inhibition, [35S]GTPγS binding, and β-arrestin recruitment assays to understand its efficacy and potential for biased agonism.

• Head-to-Head Comparisons: Directly comparing the in vitro and in vivo pharmacological profiles of Furanoeudesma-1,3-diene with established selective opioid receptor modulators.

By systematically addressing these knowledge gaps, the scientific community can ascertain the true potential of Furanoeudesma-1,3-diene as a selective opioid receptor modulator and pave the way for the development of novel analgesics with improved safety profiles.

References

• 1. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 2. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 3. acs.org [acs.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]
• 6. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]

Safety & Regulatory Compliance

Proper Disposal of Furanoeudesma-1,3-diene: A Comprehensive Guide for Laboratory Professionals

For immediate reference, treat Furanoeudesma-1,3-diene as a combustible solid and a substance with high potential for water contamination. Due to the absence of a specific Safety Data Sheet (SDS) for the pure compound, a conservative approach to its disposal is imperative to ensure personnel safety and environmental protection.

This guide provides detailed procedures for the safe handling and disposal of Furanoeudesma-1,3-diene, tailored for researchers, scientists, and drug development professionals. The information is compiled from general laboratory safety protocols and data for related substances, in the absence of a dedicated SDS for the pure compound.

Key Safety and Disposal Information

While some sources indicate Furanoeudesma-1,3-diene as non-hazardous, supplier information suggests it should be handled as a combustible solid with a high water hazard classification. It is a primary constituent of Myrrh essential oil, which is classified as a flammable liquid. Therefore, precautions for both combustible solids and potentially flammable materials should be observed.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₁₅H₁₈O	[1][2]
Molecular Weight	214.3 g/mol	[2]
Appearance	Waxy Solid / Cream-colored	[1]
Storage Temperature	-20°C or <-15°C	[3]
Storage Class	11 - Combustible Solids
Water Hazard Class (WGK)	WGK 3 (Severely hazardous to water)
Flash Point (as component of Myrrh Oil)	56 °C

Experimental Protocols: Disposal Procedures

1. Personal Protective Equipment (PPE)

Before handling Furanoeudesma-1,3-diene for disposal, ensure the following PPE is worn:

• Eye Protection : Safety glasses or goggles are recommended.

• Hand Protection : Chemical-resistant gloves (e.g., nitrile).

• Body Protection : A standard laboratory coat.

2. Waste Collection and Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.

• Waste Container : Use a designated, properly labeled, and sealable container for solid chemical waste. The container should be compatible with the chemical.

• Labeling : The waste container must be clearly labeled with "Hazardous Waste," the chemical name "Furanoeudesma-1,3-diene," and any known hazard symbols (e.g., combustible).

• Segregation : Do not mix Furanoeudesma-1,3-diene waste with other chemical waste streams unless compatibility is confirmed. Keep it separate from strong oxidizing agents.

3. Spill Management

In the event of a spill:

• Eliminate Ignition Sources : Remove any potential sources of ignition from the area.

• Ventilate : Ensure the area is well-ventilated.

• Containment : For a small spill, use an inert absorbent material to collect the substance.

• Collection : Place the absorbent material and any contaminated items into the designated hazardous waste container.

• Cleaning : Clean the spill area with soap and water.

4. Disposal Pathway

Furanoeudesma-1,3-diene waste must be disposed of through a licensed hazardous waste management service.

• Storage : Store the sealed hazardous waste container in a designated satellite accumulation area, away from heat and ignition sources.

• Professional Disposal : Arrange for pickup by your institution's environmental health and safety (EHS) office or a certified chemical waste disposal company.

• Regulatory Compliance : Adhere to all local, state, and federal regulations for hazardous waste disposal.

Important : DO NOT dispose of Furanoeudesma-1,3-diene down the drain or in regular trash. Its high water hazard classification means it can cause significant environmental damage.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Furanoeudesma-1,3-diene.

Caption: Disposal workflow for Furanoeudesma-1,3-diene.

References

• 1. Furanoeudesma 1,3-diene | CymitQuimica [cymitquimica.com]
• 2. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]
• 3. Furanoeudesma 1,3-diene | 87605-93-4 | FF168535 [biosynth.com]

Personal protective equipment for handling Furanoeudesma-1,3-diene

Essential Safety and Handling Guide for Furanoeudesma-1,3-diene

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and disposal of Furanoeudesma-1,3-diene (CAS No: 87605-93-4). The following procedures are designed to ensure the personal safety of laboratory personnel and the integrity of the compound.

Furanoeudesma-1,3-diene is a furanosesquiterpenoid naturally occurring in the resin of Commiphora species, particularly C. myrrha[1][2]. It is recognized for its analgesic, antiviral, and anti-inflammatory properties[1]. Due to its chemical structure, which includes a furan (B31954) ring and a diene system, it is susceptible to oxidation[1]. The compound is a colorless, unstable liquid that can undergo rapid auto-oxidation at room temperature when exposed to air, forming a resinous substance[3]. Therefore, meticulous handling and storage are imperative.

Hazard Identification and Personal Protective Equipment (PPE)

Table 1: Recommended Personal Protective Equipment (PPE)

Equipment	Specification	Purpose
Eye Protection	Chemical splash goggles or a face shield worn over safety glasses (meeting EN 166 or ANSI Z.87.1 standards).[5][6]	To protect eyes from splashes.
Hand Protection	Disposable nitrile gloves.[5] Regularly inspect for signs of degradation and replace immediately upon contamination.	To prevent skin contact.
Body Protection	A flame-resistant lab coat (e.g., Nomex®) worn over cotton-based clothing.[5] The lab coat should be fully buttoned.	To protect skin and clothing from splashes.
Footwear	Closed-toe, closed-heel shoes that cover the entire foot.[5]	To protect feet from spills.
Respiratory Protection	Work in a well-ventilated area or under a chemical fume hood. If aerosolization is possible or ventilation is inadequate, a respirator may be required.	To avoid inhalation of any vapors or aerosols.

Operational Plan: Handling and Disposal

This section outlines the step-by-step procedures for the safe handling and disposal of Furanoeudesma-1,3-diene.

Pre-Handling Preparations

• Consult Safety Information: Review all available safety information for Furanoeudesma-1,3-diene and general handling procedures for sesquiterpenoids.

• Engineering Controls: Ensure a certified chemical fume hood is operational.

• Gather PPE: Assemble all necessary PPE as specified in Table 1.

• Prepare Workspace: Designate a clean and uncluttered area within the fume hood for the procedure. Have spill control materials readily available.

Handling the Compound

• Inert Atmosphere: Due to its sensitivity to oxidation, handle Furanoeudesma-1,3-diene under an inert atmosphere (e.g., nitrogen or argon) whenever possible[1].

• Temperature Control: The compound is sensitive to temperature fluctuations. Maintain it at or below its recommended storage temperature of -20°C until use[1][7][8].

• Weighing and Transfer:

  • Allow the container to equilibrate to the ambient temperature inside a desiccator before opening to prevent condensation.

  • Conduct all transfers within a chemical fume hood.

  • Use clean, dry glassware and spatulas.

• Solvent Selection: Use analytical-grade, anhydrous solvents if dissolving the compound[1].

Experimental Workflow

The following diagram illustrates a typical workflow for handling Furanoeudesma-1,3-diene in a laboratory setting.

Figure 1: Experimental Workflow for Handling Furanoeudesma-1,3-diene

Disposal Plan

• Waste Segregation: All disposable materials that have come into contact with Furanoeudesma-1,3-diene, including gloves, pipette tips, and contaminated paper towels, should be collected in a dedicated, labeled hazardous waste container.

• Liquid Waste: Unused solutions containing Furanoeudesma-1,3-diene should be collected in a sealed, labeled hazardous waste container. Do not pour down the drain.

• Disposal Compliance: Dispose of all waste in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Emergency Procedures

Situation	Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Spill	Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand). Collect the absorbed material into a sealed container for hazardous waste disposal. Ventilate the area and wash the spill site after material pickup is complete.

References

• 1. Furanoeudesma 1,3-diene | 87605-93-4 | Benchchem [benchchem.com]
• 2. Buy Furanoeudesma 1,3-diene (EVT-1537516) | 87605-93-4 [evitachem.com]
• 3. Buy Furanoeudesma 1,3-diene | 87605-93-4 [smolecule.com]
• 4. mdpi.com [mdpi.com]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 6. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 7. chembk.com [chembk.com]
• 8. Furanoeudesma 1,3-diene phyproof Reference Substance 87605-93-4 [sigmaaldrich.com]